Cholesteryl 11(Z)-Vaccenate

Core Science & Biosynthesis

The Structural and Functional Role of Cholesteryl 11(Z)-Vaccenate in Cellular Membranes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl esters (CEs), the esterified form of cholesterol, are primarily recognized for their roles in cholesterol transport and storage. However, emerging evidence suggests their direct involvement in modulating the structural and functional properties of cellular membranes. This technical guide provides an in-depth exploration of the role of a specific monounsaturated cholesteryl ester, Cholesteryl 11(Z)-Vaccenate, in the architecture and dynamics of cell membranes. While direct experimental data on Cholesteryl 11(Z)-Vaccenate is limited, this guide synthesizes information from studies on analogous unsaturated cholesteryl esters and cholesterol to project its biophysical behavior, potential signaling implications, and methodologies for its investigation.

Introduction: Beyond Storage - Cholesteryl Esters in Membranes

Cholesteryl esters are formed through the esterification of cholesterol with a fatty acid, rendering them more hydrophobic than free cholesterol.[1][2] This property dictates their primary localization within the hydrophobic core of lipoproteins for transport and in cytosolic lipid droplets for storage.[1][2] While not considered integral structural components of the plasma membrane in the same way as phospholipids (B1166683) and free cholesterol, CEs can be present in membranes and are thought to play significant roles in modulating membrane properties and functions.[1]

Cholesteryl 11(Z)-Vaccenate is a cholesteryl ester of vaccenic acid, a monounsaturated omega-7 fatty acid (18:1 n-7). Its structure, combining the rigid sterol ring of cholesterol with a flexible, kinked unsaturated acyl chain, suggests a unique influence on the lipid bilayer. This guide will delve into the anticipated effects of Cholesteryl 11(Z)-Vaccenate on membrane fluidity, permeability, and the formation of specialized microdomains known as lipid rafts.

Biophysical Impact of Cholesteryl 11(Z)-Vaccenate on Membrane Structure

The incorporation of cholesteryl esters into a phospholipid bilayer can alter its physical properties. The extent and nature of these alterations are largely dependent on the fatty acid moiety.

Membrane Fluidity and Order

Free cholesterol is a well-known regulator of membrane fluidity, where it tends to decrease fluidity in the liquid-disordered state and increase it in the gel state.[3][4] Cholesteryl esters, being more nonpolar, are expected to reside deeper within the hydrophobic core of the membrane.

The presence of the cis double bond in the vaccenate chain of Cholesteryl 11(Z)-Vaccenate introduces a kink, which would likely disrupt the tight packing of neighboring acyl chains. This is in contrast to saturated cholesteryl esters, like cholesteryl palmitate, which have been shown to increase membrane permeability, suggesting a disruption of the ordered lipid packing.[5] Conversely, unsaturated cholesteryl esters like cholesteryl linoleate (B1235992) did not significantly affect permeability, indicating that the presence of double bonds in the acyl chain mitigates some of the disordering effects.[5] Therefore, Cholesteryl 11(Z)-Vaccenate is hypothesized to have a modest ordering effect compared to saturated CEs, but a less pronounced ordering effect than free cholesterol.

Membrane Thickness and Permeability

The addition of cholesterol to a phospholipid bilayer generally increases its thickness by promoting a more extended conformation of the phospholipid acyl chains.[6] The impact of cholesteryl esters on membrane thickness is less clear. Given their deeper location within the bilayer, they may not influence the overall thickness as significantly as free cholesterol. The disruptive effect of the unsaturated vaccenate chain could potentially lead to a localized decrease in order and a slight reduction in hydrophobic thickness compared to a membrane with free cholesterol.

As mentioned, studies have shown that cholesteryl palmitate increases membrane permeability to ions, while cholesteryl linoleate has a negligible effect.[5] This suggests that the saturation of the fatty acid chain is a key determinant. The monounsaturated nature of Cholesteryl 11(Z)-Vaccenate would likely place its effect on permeability between that of saturated and polyunsaturated CEs, possibly causing a slight, but not substantial, increase in permeability.

Table 1: Comparative Effects of Cholesterol and Cholesteryl Esters on Membrane Properties

Property	Cholesterol	Saturated Cholesteryl Ester (e.g., Palmitate)	Unsaturated Cholesteryl Ester (e.g., Linoleate)	Predicted Effect of Cholesteryl 11(Z)-Vaccenate
Membrane Fluidity	Decreases (in liquid-disordered state)	May decrease order	Less ordering effect	Moderate ordering effect
Membrane Order	Increases	May disrupt packing	Less disruptive than saturated CEs	Moderate increase in order
Membrane Thickness	Increases[6]	Not well-defined	Not well-defined	Minimal to slight increase
Permeability	Decreases	Increases[5]	No significant change[5]	Slight increase

Association with Lipid Rafts and Cellular Signaling

Lipid rafts are specialized membrane microdomains enriched in cholesterol, sphingolipids, and specific proteins that serve as platforms for cellular signaling.[7]

Incorporation into Lipid Rafts

The accumulation of cholesteryl esters can modulate the organization and stability of lipid rafts.[1] While free cholesterol is a critical component for raft formation, the role of CEs is less direct. Their presence within or near raft domains can influence the recruitment and activity of raft-associated proteins.[1] The monounsaturated nature of Cholesteryl 11(Z)-Vaccenate might influence its partitioning into or exclusion from these ordered domains, potentially altering raft stability and function.

Involvement in Signaling Pathways

Recent studies have implicated cholesterol esterification in cellular signaling, particularly in pathways related to cell growth and proliferation. One such pathway is the mitogen-activated protein kinase (MAPK) cascade, specifically involving Extracellular signal-regulated kinases 1 and 2 (ERK1/2). Increased cholesterol esterification has been linked to the activation of the ERK1/2 pathway, which in turn can promote cell cycle progression.[8]

The synthesis of Cholesteryl 11(Z)-Vaccenate, catalyzed by acyl-CoA:cholesterol acyltransferases (ACAT), could therefore be a regulatory node in signaling cascades that are sensitive to the cellular cholesterol ester pool.

Figure 1: Proposed signaling pathway linking cholesteryl ester synthesis to ERK1/2 activation and cellular proliferation.

Experimental Protocols for the Study of Cholesteryl 11(Z)-Vaccenate

Investigating the precise role of Cholesteryl 11(Z)-Vaccenate in membrane biophysics requires a combination of synthetic, analytical, and biophysical techniques.

Synthesis of Cholesteryl 11(Z)-Vaccenate

A general and efficient method for the synthesis of cholesteryl esters involves the esterification of cholesterol with the corresponding fatty acid.[9]

Figure 2: General workflow for the synthesis and purification of Cholesteryl 11(Z)-Vaccenate.

Methodology:

• Reaction Setup: Cholesterol and 11(Z)-Vaccenic acid are dissolved in an appropriate solvent, such as toluene.

• Catalysis: A catalyst, for example, a triphenylphosphine-sulfur trioxide adduct, is added to facilitate the esterification.[9]

• Reaction Conditions: The reaction mixture is heated to drive the reaction to completion.[9]

• Purification: The crude product is purified using techniques like column chromatography to isolate the pure Cholesteryl 11(Z)-Vaccenate.

• Characterization: The identity and purity of the final product are confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful technique for the sensitive and specific quantification of cholesteryl esters in biological samples.[1][10]

Sample Preparation:

• Lipid Extraction: Lipids are extracted from cells or tissues using a modified Bligh-Dyer or Folch method.

• Internal Standards: Deuterated cholesteryl ester standards are added for accurate quantification.[1]

LC-MS/MS Protocol:

• Chromatography: Reverse-phase liquid chromatography is used to separate the different cholesteryl ester species.[10]

• Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) is employed to ionize the analytes.

• Mass Spectrometry: A tandem mass spectrometer is used for detection. A precursor ion scan for the characteristic cholesterol fragment (m/z 369.3) is often used to specifically detect cholesteryl esters.[11]

• Quantification: The concentration of Cholesteryl 11(Z)-Vaccenate is determined by comparing its peak area to that of the internal standard.

Biophysical Characterization using Differential Scanning Calorimetry (DSC)

DSC is used to measure the thermotropic phase behavior of lipid bilayers, providing information on the phase transition temperature (Tm) and enthalpy (ΔH).[12][13]

Methodology:

• Liposome (B1194612) Preparation: Multilamellar vesicles (MLVs) are prepared by hydrating a lipid film containing a defined ratio of phospholipids and Cholesteryl 11(Z)-Vaccenate.

• DSC Analysis: The liposome suspension is placed in the DSC sample cell, with a reference cell containing buffer. The sample is heated and cooled at a controlled rate.[12]

• Data Analysis: The heat flow is monitored as a function of temperature. Changes in the phase transition temperature and the enthalpy of the transition are analyzed to determine the effect of Cholesteryl 11(Z)-Vaccenate on the lipid bilayer.

Determination of Membrane Order by NMR Spectroscopy

Solid-state NMR spectroscopy, particularly deuterium (B1214612) (²H) NMR, is a powerful tool to determine the orientational order of lipid acyl chains in a membrane.[14]

Methodology:

• Sample Preparation: Lipid bilayers containing Cholesteryl 11(Z)-Vaccenate and specifically deuterated phospholipids are prepared.

• NMR Spectroscopy: ²H NMR spectra are acquired. The quadrupolar splitting of the deuterium signal is directly proportional to the order parameter (SCD) of the C-D bond.

• Data Analysis: The order parameter profile along the acyl chain is determined by analyzing the quadrupolar splittings. Changes in the order parameter profile upon incorporation of Cholesteryl 11(Z)-Vaccenate provide detailed insights into its effect on membrane structure and dynamics.

Conclusion and Future Directions

While our understanding of the role of cholesteryl esters in membrane biology is still evolving, the available evidence strongly suggests that molecules like Cholesteryl 11(Z)-Vaccenate are not merely passive storage lipids. Their unique chemical structure, combining a rigid sterol core with a flexible, unsaturated acyl chain, positions them to be subtle but significant modulators of membrane structure, dynamics, and signaling.

Future research should focus on obtaining direct experimental data for Cholesteryl 11(Z)-Vaccenate in model membrane systems to validate the predictions made in this guide. Advanced techniques such as neutron scattering and molecular dynamics simulations will be invaluable in elucidating the precise location, orientation, and dynamic behavior of this molecule within the lipid bilayer. Furthermore, exploring its specific interactions with membrane proteins and its role in the context of various cell types and disease states will undoubtedly open new avenues for understanding and targeting lipid-mediated cellular processes.

References

• 1. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. High cholesterol/low cholesterol: Effects in biological membranes Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Effect of cholesterol on the structure of a phospholipid bilayer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of cholesterol in lipid raft formation: lessons from lipid model systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of ERK1/2 and Activation of Liver X Receptor Synergistically Induce Macrophage ABCA1 Expression and Cholesterol Efflux - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A simple and efficient approach for the synthesis of cholesterol esters of long-chain saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. The Role of Cholesterol in Regulating Membrane Fluidity | CoLab [colab.ws]
• 12. A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules | Springer Nature Experiments [experiments.springernature.com]
• 14. NMR Spectroscopy of Lipid Bilayers | Springer Nature Experiments [experiments.springernature.com]

Cholesteryl 11(Z)-Vaccenate: A Potential Biomarker in Metabolic Diseases

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Metabolic diseases, including obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD), represent a growing global health crisis. The identification of novel biomarkers is crucial for early diagnosis, risk stratification, and the development of targeted therapies. Cholesteryl 11(Z)-vaccenate, a cholesteryl ester of the monounsaturated fatty acid vaccenic acid, has emerged as a molecule of interest in this context. This technical guide provides a comprehensive overview of the current understanding of Cholesteryl 11(Z)-vaccenate, its potential role as a biomarker for metabolic diseases, detailed analytical methodologies, and its putative involvement in relevant signaling pathways.

While direct quantitative data on Cholesteryl 11(Z)-vaccenate in metabolic diseases is still emerging, this guide synthesizes the available evidence on related lipid species and provides a framework for future research.

Quantitative Data Summary

Direct quantitative comparisons of Cholesteryl 11(Z)-vaccenate in metabolic disease cohorts versus healthy controls are not yet widely available in published literature. However, studies on vaccenic acid, the fatty acid component of Cholesteryl 11(Z)-vaccenate, and broader cholesteryl ester profiles provide valuable insights.

Table 1: Vaccenic Acid Levels in Metabolic Diseases

Analyte	Condition	Sample Type	Key Findings	Reference
cis-Vaccenic Acid	Hyperlipidemic Men	Plasma Phospholipids	Negatively correlated with insulin (B600854) and HOMA-IR, suggesting a potential protective role against insulin resistance.	[1]
Vaccenic Acid	Hyperglycemic-hyperinsulinemic Men	Serum Triglycerides	Enriched in men with hyperglycemia and hyperinsulinemia, and positively correlated with insulin and HOMA-IR.	[2]

Table 2: General Cholesteryl Ester Alterations in Metabolic Diseases

Analyte Class	Condition	Sample Type	Key Findings	Reference
Total Cholesteryl Esters	Metabolic Syndrome	Plasma	Cholesteryl ester to free cholesterol ratio was reduced, suggesting lower lecithin-cholesterol acyltransferase (LCAT) activity.	[3]
Cholesteryl Esters	Nonalcoholic Fatty Liver Disease (NAFLD)	Serum	Differences in total amounts of serum cholesteryl esters were observed between NAFLD cases and healthy controls.	[4]
Cholesteryl Esters	Alzheimer's Disease (related to metabolic dysfunction)	Plasma	Six long-chain cholesteryl esters were found to be reduced in Alzheimer's disease patients.	[5]

Note: These tables highlight the need for specific quantification of Cholesteryl 11(Z)-vaccenate to elucidate its precise role as a biomarker.

Experimental Protocols

Accurate quantification of Cholesteryl 11(Z)-vaccenate requires robust analytical methods to separate it from other cholesteryl ester isomers and to achieve high sensitivity. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the gold-standard techniques.

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS) for Cholesteryl Ester Analysis

This protocol provides a general framework for the analysis of cholesteryl esters, which can be optimized for the specific detection of Cholesteryl 11(Z)-vaccenate.

1. Sample Preparation (Lipid Extraction):

• A modified Folch or Bligh-Dyer method is typically used to extract total lipids from plasma or tissue homogenates.

• An internal standard, such as a deuterated cholesteryl ester (e.g., d7-cholesterol ester) or a cholesteryl ester with an odd-chain fatty acid (e.g., cholesteryl heptadecanoate), should be added at the beginning of the extraction to correct for sample loss and ionization variability.

2. Saponification and Derivatization (Optional but Recommended for Fatty Acid Profiling):

• To analyze the fatty acid composition of cholesteryl esters, saponification is performed using methanolic KOH to release the fatty acids.

• The resulting free fatty acids are then esterified to fatty acid methyl esters (FAMEs) using a reagent like BF3-methanol.

• For the analysis of intact cholesteryl esters, derivatization (e.g., silylation) may be necessary to improve volatility and chromatographic performance.[6]

3. GC-MS Analysis:

• Column: A high-polarity capillary column (e.g., a cyanopropyl or ionic liquid-based stationary phase) is recommended for the separation of fatty acid isomers.[7]

• Injection: Cool-on-column or splitless injection is preferred to prevent thermal degradation of the analytes.

• Oven Temperature Program: A temperature gradient is optimized to achieve separation of different cholesteryl esters based on both their fatty acid chain length and degree of unsaturation.

• Mass Spectrometry: Electron ionization (EI) is commonly used. For quantification, selected ion monitoring (SIM) of characteristic fragment ions of the target cholesteryl ester and the internal standard is employed to enhance sensitivity and selectivity. The characteristic fragment ion for the cholesterol backbone is often m/z 369.35.[1]

Workflow Diagram for GC-MS Analysis of Cholesteryl Esters

GC-MS workflow for cholesteryl ester analysis.

Protocol 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Cholesteryl Ester Analysis

LC-MS/MS offers high sensitivity and specificity for the analysis of intact cholesteryl esters without the need for derivatization.

1. Sample Preparation (Lipid Extraction):

• Similar to the GC-MS protocol, a robust lipid extraction method (e.g., methyl-tert-butyl ether (MTBE) extraction) is performed with the addition of an appropriate internal standard.[5]

2. LC Separation:

• Column: A reverse-phase C18 or C8 column is typically used.

• Mobile Phases: A gradient of aqueous and organic solvents (e.g., water/methanol/acetonitrile and isopropanol/methanol) with additives like ammonium (B1175870) formate (B1220265) or acetate (B1210297) is employed to separate the highly hydrophobic cholesteryl esters.[8][9]

• Flow Rate: A flow rate suitable for the column dimensions is used to ensure optimal separation.

3. MS/MS Detection:

• Ionization: Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) can be used. APCI is often preferred for nonpolar lipids like cholesteryl esters.

• Scan Mode: Multiple Reaction Monitoring (MRM) is the method of choice for quantification. This involves selecting a specific precursor ion (the molecular ion of the target cholesteryl ester) and a specific product ion (a characteristic fragment ion) for highly selective detection. For cholesteryl esters, the precursor ion is the [M+NH4]+ or [M+H]+ adduct, and a common product ion is the dehydrated cholesterol fragment at m/z 369.35.[1][8]

Workflow Diagram for LC-MS/MS Analysis of Cholesteryl Esters

LC-MS/MS workflow for cholesteryl ester analysis.

Signaling Pathways

The precise signaling pathways modulated by Cholesteryl 11(Z)-vaccenate are not yet fully elucidated. However, based on the known roles of its components—cholesterol and vaccenic acid—we can hypothesize its potential interactions with key metabolic regulatory networks.

Cholesterol Homeostasis and LXR/SREBP Signaling

Cholesterol levels are tightly regulated by the interplay of Liver X Receptors (LXRs) and Sterol Regulatory Element-Binding Proteins (SREBPs).

• LXR Activation: LXRs are nuclear receptors that act as cellular cholesterol sensors. When activated by oxysterols (oxidized forms of cholesterol), they promote the expression of genes involved in cholesterol efflux (e.g., ABCA1, ABCG1), thereby reducing cellular cholesterol levels.[10][11]

• SREBP Regulation: SREBPs, particularly SREBP-2, are transcription factors that control the expression of genes involved in cholesterol synthesis (e.g., HMGCR) and uptake (e.g., LDLR). When cellular cholesterol is low, SREBPs are activated to increase cholesterol levels.[11]

Hypothetical Role of Cholesteryl 11(Z)-Vaccenate: As a storage form of cholesterol, Cholesteryl 11(Z)-vaccenate contributes to the intracellular cholesterol pool. Its hydrolysis by neutral cholesterol ester hydrolase (nCEH) would release free cholesterol, which can then be converted to oxysterols that activate LXR. Conversely, high levels of intracellular free cholesterol would suppress SREBP-2 activity. The vaccenic acid moiety may also have independent signaling effects.

Diagram of LXR and SREBP Signaling in Cholesterol Homeostasis

Hypothetical role of Cholesteryl 11(Z)-vaccenate in cholesterol signaling.

Potential Signaling Roles of Vaccenic Acid

Once released from Cholesteryl 11(Z)-vaccenate, vaccenic acid may exert its own biological effects. Studies on dietary vaccenic acid suggest its involvement in:

• Insulin Signaling: Some evidence suggests that vaccenic acid may improve insulin sensitivity, though findings are inconsistent.[1]

• Lipid Metabolism: Vaccenic acid has been shown to influence the expression of genes involved in fatty acid synthesis and oxidation.

Diagram of Potential Vaccenic Acid Signaling

Potential signaling actions of vaccenic acid released from Cholesteryl 11(Z)-vaccenate.

Conclusion and Future Directions

Cholesteryl 11(Z)-vaccenate stands as a promising but under-investigated candidate biomarker for metabolic diseases. While direct evidence linking its specific levels to disease states is currently lacking, the established roles of its constituent parts—cholesterol and vaccenic acid—in metabolic regulation provide a strong rationale for further investigation.

Future research should focus on:

• Developing and validating specific and sensitive analytical methods for the routine quantification of Cholesteryl 11(Z)-vaccenate in large clinical cohorts.

• Conducting comprehensive lipidomics studies that specifically quantify Cholesteryl 11(Z)-vaccenate in patients with metabolic syndrome, NAFLD, and type 2 diabetes, compared to healthy controls.

• Utilizing cell culture and animal models to elucidate the specific signaling pathways through which Cholesteryl 11(Z)-vaccenate exerts its effects, particularly its influence on LXR and SREBP signaling.

By addressing these research gaps, the scientific community can fully evaluate the potential of Cholesteryl 11(Z)-vaccenate as a clinically relevant biomarker and a potential therapeutic target in the management of metabolic diseases.

References

• 1. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Separation and Determination of Some of the Main Cholesterol-Related Compounds in Blood by Gas Chromatography-Mass Spectrometry (Selected Ion Monitoring Mode) [mdpi.com]
• 3. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 4. Analytical methods for cholesterol quantification | Semantic Scholar [semanticscholar.org]
• 5. Plasma lipidomics analysis finds long chain cholesteryl esters to be associated with Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Detection of cholesteryl ester hydroperoxide isomers using gas chromatography-mass spectrometry combined with thin-layer chromatography blotting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. Functions of cholesterol ester transfer protein and relationship to coronary artery disease risk - PMC [pmc.ncbi.nlm.nih.gov]
• 11. SREBPs: activators of the complete program of cholesterol and fatty acid synthesis in the liver - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Cholesteryl 11(Z)-Vaccenate: Natural Sources, Abundance, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl 11(Z)-vaccenate, the cholesteryl ester of cis-vaccenic acid, is a lipid molecule found in various natural sources, particularly those derived from ruminant animals. The growing interest in the biological activities of various fatty acid esters of cholesterol necessitates a thorough understanding of their origins and concentrations in biological systems. This technical guide provides a comprehensive overview of the known natural sources and abundance of Cholesteryl 11(Z)-vaccenate, alongside detailed experimental protocols for its analysis. While specific quantitative data for this particular cholesteryl ester remains limited in publicly available literature, this guide synthesizes the existing knowledge on its precursor, cis-vaccenic acid, and general methodologies for cholesteryl ester quantification to provide a foundational resource for researchers in lipidomics and drug development.

Introduction

Cholesteryl esters are the primary form of cholesterol storage and transport within the body. They are formed through the esterification of cholesterol with a fatty acid, a reaction catalyzed by enzymes such as lecithin-cholesterol acyltransferase (LCAT) in the plasma and acyl-CoA:cholesterol acyltransferase (ACAT) within cells. The specific fatty acid esterified to cholesterol can significantly influence the physicochemical properties and biological roles of the resulting cholesteryl ester.

Cholesteryl 11(Z)-vaccenate is the ester formed from cholesterol and cis-vaccenic acid (18:1 n-7), an omega-7 monounsaturated fatty acid. Cis-vaccenic acid is a positional isomer of oleic acid and is naturally present in the fat of ruminants, and consequently in dairy products and meat. It is also found in some plant sources and can be produced endogenously through the elongation of palmitoleic acid. Understanding the natural distribution and abundance of Cholesteryl 11(Z)-vaccenate is crucial for elucidating its potential physiological and pathological roles.

Natural Sources and Abundance

Direct quantitative data on the abundance of Cholesteryl 11(Z)-vaccenate in natural sources is scarce in scientific literature. However, the presence and concentration of its precursor, cis-vaccenic acid, provide strong indications of where Cholesteryl 11(Z)-vaccenate is likely to be found.

2.1. Ruminant-Derived Products: The Primary Source

The primary dietary source of vaccenic acid for humans is the fat from ruminant animals such as cows, sheep, and goats. This is due to the biohydrogenation of polyunsaturated fatty acids by rumen microorganisms. Consequently, dairy products and meat from these animals are significant sources.

Table 1: Potential Natural Sources of Cholesteryl 11(Z)-Vaccenate based on the Presence of cis-Vaccenic Acid

Source Category	Specific Examples	Notes
Ruminant Meat	Beef, Lamb, Goat	The concentration of vaccenic acid, and likely Cholesteryl 11(Z)-vaccenate, can be influenced by the animal's diet.
Dairy Products	Milk, Butter, Cheese, Yogurt	Processing and fat content will affect the concentration.
Human Tissues	Plasma, Adipose Tissue	Levels are influenced by dietary intake of vaccenic acid.
Plants	Sea Buckthorn (Hippophae rhamnoides) oil	Contains the cis-isomer of vaccenic acid[2].
Microorganisms	Certain bacteria	Some microbial species are known to produce vaccenic acid.

2.2. Human Tissues

Following the consumption of foods rich in vaccenic acid, it is absorbed and incorporated into various lipid pools in the human body, including triglycerides, phospholipids, and cholesteryl esters[1]. Therefore, human plasma and adipose tissue are endogenous sources of Cholesteryl 11(Z)-vaccenate. The concentration in these tissues is expected to correlate with dietary intake. Studies have shown that the fatty acid composition of serum cholesteryl esters can serve as a biomarker for the intake of specific fatty acids[3].

Experimental Protocols for Analysis

The analysis of specific cholesteryl esters like Cholesteryl 11(Z)-vaccenate requires sophisticated analytical techniques due to the complexity of lipidomes. The most common and powerful methods are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

3.1. Lipid Extraction

A crucial first step for the analysis of cholesteryl esters from any biological matrix is the efficient extraction of lipids. The Folch and Bligh-Dyer methods are the most widely used protocols.

3.1.1. Bligh-Dyer Method for Lipid Extraction from Tissues [4]

• Homogenization: Homogenize the tissue sample in a mixture of chloroform (B151607) and methanol (B129727) (1:2, v/v).

• Phase Separation: Add chloroform and water to the homogenate to achieve a final solvent ratio of chloroform:methanol:water of 2:2:1.8.

• Centrifugation: Centrifuge the mixture to separate the phases. The lower chloroform phase will contain the lipids, including cholesteryl esters.

• Collection and Drying: Carefully collect the lower chloroform phase and dry it under a stream of nitrogen.

3.2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a robust technique for the quantification of total fatty acids derived from cholesteryl esters after hydrolysis and derivatization. To analyze intact cholesteryl esters, high-temperature GC columns and specific derivatization may be required.

3.2.1. Protocol for Fatty Acid Analysis of Cholesteryl Esters by GC-MS [5][6]

• Lipid Extraction: Extract lipids from the sample as described in section 3.1.

• Isolation of Cholesteryl Esters: Isolate the cholesteryl ester fraction from the total lipid extract using thin-layer chromatography (TLC) or solid-phase extraction (SPE).

• Saponification and Methylation: Saponify the isolated cholesteryl esters using methanolic KOH to release the fatty acids. Subsequently, methylate the fatty acids to form fatty acid methyl esters (FAMEs) using a reagent like BF3-methanol.

• GC-MS Analysis:

  • Column: Use a capillary column suitable for FAME analysis (e.g., a polar column like a DB-23 or a nonpolar column like a DB-5ms).

  • Injector: Splitless injection is typically used for trace analysis.

  • Oven Program: A temperature gradient is employed to separate the FAMEs based on their boiling points. A typical program might start at a low temperature (e.g., 100°C), ramp up to a high temperature (e.g., 250°C), and hold for a period.

  • Mass Spectrometer: Operate in electron ionization (EI) mode. Data can be acquired in full scan mode for identification or selected ion monitoring (SIM) mode for targeted quantification of the methyl ester of vaccenic acid.

• Quantification: Use an internal standard (e.g., a fatty acid not present in the sample, such as C17:0) added before the extraction for accurate quantification.

3.3. Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

LC-MS is a powerful technique for the analysis of intact cholesteryl esters without the need for derivatization. Reversed-phase LC is commonly used to separate different cholesteryl ester species based on their hydrophobicity.

3.3.1. Protocol for Intact Cholesteryl Ester Analysis by LC-MS/MS [7][8]

• Lipid Extraction: Extract lipids from the sample as described in section 3.1.

• LC Separation:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phases: A gradient elution with a binary solvent system is common. For example, Solvent A could be acetonitrile/water and Solvent B could be isopropanol/acetonitrile.

  • Gradient: A gradient from a lower to a higher concentration of the more non-polar solvent (Solvent B) is used to elute the cholesteryl esters.

• MS/MS Detection:

  • Ionization: Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) can be used. ESI is often preferred for its soft ionization.

  • Detection Mode: Positive ion mode is typically used for cholesteryl esters.

  • Tandem Mass Spectrometry (MS/MS): For specific identification and quantification, tandem mass spectrometry is employed. A common approach is to perform a precursor ion scan for the characteristic cholesterol fragment ion (m/z 369.3) or a neutral loss scan corresponding to the loss of the fatty acyl chain. For targeted quantification of Cholesteryl 11(Z)-Vaccenate, a selected reaction monitoring (SRM) experiment would be set up to monitor the transition from the precursor ion of Cholesteryl 11(Z)-Vaccenate to the cholesterol fragment.

• Quantification: Use a suitable internal standard, such as a deuterated or odd-chain cholesteryl ester, for accurate quantification.

Signaling Pathways and Biological Roles

Currently, there is a lack of specific information in the scientific literature regarding signaling pathways directly modulated by Cholesteryl 11(Z)-vaccenate. The biological effects of vaccenic acid itself have been studied, with some research suggesting potential roles in modulating lipid metabolism and inflammation[9][10]. It is plausible that Cholesteryl 11(Z)-vaccenate serves as a storage and transport form of vaccenic acid, releasing it for subsequent metabolic activities.

4.1. General Metabolism of Cholesteryl Esters

The general metabolism of cholesteryl esters is well-established and provides a framework for understanding the likely fate of Cholesteryl 11(Z)-vaccenate.

Caption: General metabolism of cholesteryl esters in plasma and peripheral cells.

4.2. Potential Biological Significance

Given that vaccenic acid has been investigated for its potential health effects, including its influence on cholesterol levels and atherosclerosis, the role of Cholesteryl 11(Z)-vaccenate as a carrier and storage form of this fatty acid warrants further investigation. Studies on the effects of dietary vaccenic acid have shown mixed results on plasma lipid profiles, with some suggesting potential anti-atherogenic properties[11]. The delivery of vaccenic acid to specific tissues via its cholesteryl ester form could be a key aspect of its overall biological impact.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the targeted analysis of Cholesteryl 11(Z)-vaccenate from a biological sample.

Caption: A typical experimental workflow for the analysis of Cholesteryl 11(Z)-Vaccenate.

Conclusion and Future Directions

Cholesteryl 11(Z)-vaccenate is a naturally occurring lipid with its primary origins in ruminant-derived food products and subsequent metabolism in humans. While direct quantitative data for this specific cholesteryl ester is limited, the established presence of its precursor, cis-vaccenic acid, in these sources provides a strong basis for its expected occurrence. The analytical protocols outlined in this guide, particularly LC-MS/MS, offer robust methodologies for the targeted quantification of Cholesteryl 11(Z)-vaccenate in various biological matrices.

Future research should focus on:

• Quantitative Analysis: Developing and validating specific and sensitive analytical methods to accurately quantify Cholesteryl 11(Z)-vaccenate in a wide range of foods and biological tissues.

• Dietary Intervention Studies: Conducting controlled dietary studies to establish a clear correlation between the intake of vaccenic acid-rich foods and the plasma and tissue levels of Cholesteryl 11(Z)-vaccenate.

• Biological Activity: Investigating the specific biological roles of Cholesteryl 11(Z)-vaccenate, including its potential involvement in lipid metabolism, inflammation, and cardiovascular health. This includes exploring its interaction with cellular receptors and its influence on gene expression.

A deeper understanding of the natural sources, abundance, and biological functions of Cholesteryl 11(Z)-vaccenate will be invaluable for researchers in the fields of nutrition, lipidomics, and drug development, potentially leading to new insights into the role of dietary fats in health and disease.

References

• 1. Incorporation of cis-9, trans-11 conjugated linoleic acid and vaccenic acid (trans-11 18 : 1) into plasma and leucocyte lipids in healthy men consuming dairy products naturally enriched in these fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vaccenic acid - Wikipedia [en.wikipedia.org]
• 3. Fatty acids in serum cholesteryl esters as quantitative biomarkers of dietary intake in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 5. Protocol: GC-MS for Optic Nerve Cholesterol Metabolites - Creative Proteomics [creative-proteomics.com]
• 6. 2.4. Gas Chromatography/Mass Spectrometry (GC/MS) Analysis of Fatty Acid Methyl Esters [bio-protocol.org]
• 7. biorxiv.org [biorxiv.org]
• 8. biorxiv.org [biorxiv.org]
• 9. metabolon.com [metabolon.com]
• 10. greenmedinfo.com [greenmedinfo.com]
• 11. Dietary vaccenic acid has antiatherogenic effects in LDLr-/- mice - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biosynthetic Pathway of Cholesteryl 11(Z)-Vaccenate in Mammals: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthetic pathway of cholesteryl 11(Z)-vaccenate in mammals. The document details the enzymatic steps, key enzymes, and cellular locations involved in the synthesis of this specific cholesteryl ester. It is intended to serve as a valuable resource for researchers in lipid metabolism, cardiovascular disease, and drug development.

Introduction

Cholesteryl esters are neutral lipids that represent a storage and transport form of cholesterol within the body. The fatty acid composition of these esters is diverse and plays a significant role in various physiological and pathological processes. Cholesteryl 11(Z)-vaccenate is a specific cholesteryl ester containing 11(Z)-vaccenic acid, an 18-carbon monounsaturated omega-7 fatty acid. Understanding the biosynthesis of this molecule is crucial for elucidating its potential roles in health and disease.

The Biosynthetic Pathway

The synthesis of cholesteryl 11(Z)-vaccenate in mammalian cells is a multi-step process that can be divided into three main stages:

• Synthesis of 11(Z)-Vaccenic Acid: This stage involves the elongation of a pre-existing fatty acid.

• Activation of 11(Z)-Vaccenic Acid: The fatty acid is activated to its coenzyme A (CoA) derivative.

• Esterification to Cholesterol: The activated fatty acid is transferred to cholesterol to form the final cholesteryl ester.

The following sections will delve into the details of each of these stages.

Synthesis of 11(Z)-Vaccenic Acid

The primary route for the synthesis of 11(Z)-vaccenic acid in mammals is through the elongation of palmitoleic acid (16:1 n-7).

• Precursor Molecule: Palmitoleic acid (16:1 n-7) is a 16-carbon monounsaturated fatty acid that is either derived from the diet or synthesized de novo from palmitic acid by the action of Stearoyl-CoA Desaturase 1 (SCD1).

• Elongation Process: The elongation of palmitoleoyl-CoA to 11(Z)-vaccenoyl-CoA involves the addition of a two-carbon unit from malonyl-CoA. This process is catalyzed by a family of enzymes known as fatty acid elongases (ELOVLs).

• Key Enzyme - ELOVL5: Evidence suggests that ELOVL fatty acid elongase 5 (ELOVL5) is a key enzyme in this step. ELOVL5 is known to elongate both monounsaturated and polyunsaturated fatty acyl-CoAs with chain lengths from C16 to C20. Its substrate specificity includes (9Z)-hexadecenoyl-CoA (palmitoleoyl-CoA), leading to the formation of 3-oxo-(11Z)-octadecenoyl-CoA, which is then reduced and dehydrated to form 11(Z)-vaccenoyl-CoA. While ELOVL6 is the primary elongase for converting palmitate to stearate, studies in Elovl6 knockout mice have shown that the elongation of palmitoleate (B1233929) to vaccenate still occurs, pointing to the involvement of other elongases like ELOVL5[1].

Activation of 11(Z)-Vaccenic Acid

For 11(Z)-vaccenic acid to be utilized in the esterification of cholesterol, it must first be activated to its high-energy thioester derivative, 11(Z)-vaccenoyl-CoA.

• Reaction: 11(Z)-Vaccenic Acid + ATP + CoASH → 11(Z)-Vaccenoyl-CoA + AMP + PPi

• Key Enzymes - Acyl-CoA Synthetases (ACSLs): This activation is catalyzed by a family of enzymes called long-chain acyl-CoA synthetases (ACSLs). Mammals express several ACSL isoforms (ACSL1, ACSL3, ACSL4, ACSL5, and ACSL6), which exhibit distinct tissue distributions and substrate specificities. While the specific kinetics for 11(Z)-vaccenic acid are not well-defined for all isoforms, it is understood that the selection of the activating ACSL isoform can influence the metabolic fate of the fatty acid.

Esterification to Cholesterol

The final step in the biosynthesis of cholesteryl 11(Z)-vaccenate is the transfer of the 11(Z)-vaccenoyl group from 11(Z)-vaccenoyl-CoA to the 3-hydroxyl group of cholesterol.

• Reaction: 11(Z)-Vaccenoyl-CoA + Cholesterol → Cholesteryl 11(Z)-Vaccenate + CoASH

• Key Enzymes - Acyl-CoA:Cholesterol Acyltransferases (ACATs): This reaction is catalyzed by Acyl-CoA:cholesterol acyltransferases, also known as sterol O-acyltransferases (SOAT). In mammals, there are two isoforms of this enzyme:

  • ACAT1 (SOAT1): Found ubiquitously in various tissues including macrophages, adrenal glands, and kidneys. It is thought to be primarily involved in maintaining cellular cholesterol homeostasis by storing excess cholesterol as cholesteryl esters in lipid droplets.

  • ACAT2 (SOAT2): Primarily expressed in the liver and intestine and is believed to be crucial for the assembly and secretion of lipoproteins, such as very-low-density lipoprotein (VLDL) and chylomicrons.

The substrate specificity of ACAT1 and ACAT2 for a wide range of fatty acyl-CoAs has been established, although specific kinetic data for 11(Z)-vaccenoyl-CoA are limited. The distinct cellular roles of ACAT1 and ACAT2 suggest that the synthesis of cholesteryl 11(Z)-vaccenate could occur in different cellular compartments and for different physiological purposes depending on the tissue.

Quantitative Data

The concentration of cholesteryl 11(Z)-vaccenate can vary depending on the tissue, diet, and metabolic state of the organism. While comprehensive quantitative data across all mammalian tissues is not yet available, modern lipidomics techniques, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), allow for the precise quantification of individual cholesteryl ester species, including the distinction between positional isomers such as oleate (B1233923) (Δ9) and vaccenate (Δ11) esters of cholesterol.

Table 1: Representative Quantitative Data of Cholesteryl Esters in Mammalian Samples

Cholesteryl Ester Species	Sample Type	Concentration / Abundance	Reference
Cholesteryl Oleate (18:1)	Human Plasma	~25-40 mol% of total CEs	[2]
Cholesteryl Linoleate (18:2)	Human Plasma	~40-50 mol% of total CEs	[2]
Cholesteryl Palmitate (16:0)	Human Plasma	~10-15 mol% of total CEs	[2]
Cholesteryl Stearate (18:0)	Human Plasma	~1-2 mol% of total CEs	[2]
Cholesteryl 18:1 (Δ11 isomer)	Human Plasma	Detected and quantifiable	[3]
Cholesteryl 11(Z)-Vaccenate	Various Tissues	Data not yet established	-

Note: The values presented are approximate and can vary significantly between individuals and studies. Data for Cholesteryl 11(Z)-Vaccenate specifically is an area of active research.

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in studying the biosynthetic pathway of cholesteryl 11(Z)-vaccenate.

Lipid Extraction from Tissues or Cells

A robust lipid extraction is the first critical step for the analysis of cholesteryl esters.

Protocol: Modified Bligh-Dyer Extraction

• Homogenization: Homogenize ~50-100 mg of tissue or a pellet of 1-5 million cells in 1 mL of ice-cold methanol (B129727) in a glass tube.

• Phase Separation: Add 2 mL of chloroform (B151607) and vortex vigorously for 1 minute. Add 0.8 mL of water and vortex again for 1 minute.

• Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Collection of Organic Phase: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the solvent under a stream of nitrogen gas.

• Storage: Resuspend the dried lipid extract in a known volume of a suitable solvent (e.g., chloroform:methanol 2:1, v/v) and store at -80°C until analysis.

Enzyme Assay for ELOVL5 Activity

This assay measures the ability of ELOVL5 to elongate palmitoleoyl-CoA.

Protocol: Radiometric ELOVL5 Assay

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the following reaction mixture on ice:

  • 100 mM Potassium phosphate (B84403) buffer, pH 7.4

  • 10 µM Palmitoleoyl-CoA

  • 50 µM [2-¹⁴C]Malonyl-CoA (specific activity ~50-60 mCi/mmol)

  • 1 mM NADPH

  • Microsomal protein preparation (containing ELOVL5) (20-50 µg)

  • Make up the final volume to 100 µL with water.

• Incubation: Initiate the reaction by adding the microsomal protein. Incubate at 37°C for 30 minutes.

• Reaction Termination and Saponification: Stop the reaction by adding 100 µL of 10% (w/v) KOH in 90% (v/v) ethanol. Heat at 80°C for 1 hour to saponify the fatty acyl-CoAs.

• Acidification and Extraction: Cool the tubes and acidify the mixture by adding 200 µL of 1 M HCl. Extract the fatty acids by adding 500 µL of hexane (B92381) and vortexing. Centrifuge at 1,000 x g for 5 minutes.

• Quantification: Transfer the upper hexane layer to a scintillation vial, evaporate the solvent, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

Enzyme Assay for Acyl-CoA Synthetase (ACSL) Activity

This assay determines the activation of 11(Z)-vaccenic acid to its CoA ester.

Protocol: Radiometric ACSL Assay

• Reaction Mixture Preparation: Prepare the following reaction mixture in a microcentrifuge tube on ice:

  • 100 mM Tris-HCl buffer, pH 7.5

  • 10 mM ATP

  • 10 mM MgCl₂

  • 0.5 mM CoASH

  • 50 µM [1-¹⁴C]11(Z)-Vaccenic acid (specific activity ~50-60 mCi/mmol)

  • Cell lysate or purified ACSL enzyme (10-30 µg protein)

  • Make up the final volume to 200 µL with water.

• Incubation: Start the reaction by adding the enzyme source and incubate at 37°C for 15-30 minutes.

• Reaction Termination and Extraction: Stop the reaction by adding 1 mL of Dole's reagent (isopropanol:heptane (B126788):1 M H₂SO₄, 40:10:1, v/v/v). Add 0.6 mL of heptane and 0.4 mL of water, vortex, and centrifuge at 1,000 x g for 5 minutes.

• Washing: Discard the upper heptane phase (containing unreacted fatty acid). Wash the lower aqueous phase twice with 1 mL of heptane to remove any remaining free fatty acid.

• Quantification: Transfer a known aliquot of the lower aqueous phase (containing the [¹⁴C]11(Z)-vaccenoyl-CoA) to a scintillation vial, add scintillation cocktail, and measure the radioactivity.

Enzyme Assay for ACAT Activity

This assay measures the esterification of cholesterol with 11(Z)-vaccenoyl-CoA.

Protocol: Radiometric ACAT Assay

• Substrate Preparation: Prepare a solution of [¹⁴C]Cholesterol (specific activity ~50-60 mCi/mmol) and unlabeled cholesterol in a solvent that can be easily evaporated. Aliquot the desired amount into reaction tubes and evaporate the solvent.

• Reaction Mixture Preparation: To the tubes containing the dried cholesterol, add the following on ice:

  • 100 mM Potassium phosphate buffer, pH 7.4

  • 1 mg/mL fatty acid-free Bovine Serum Albumin (BSA)

  • 10 µM 11(Z)-Vaccenoyl-CoA

  • Microsomal protein preparation (containing ACAT) (20-100 µg)

  • Make up the final volume to 200 µL with buffer.

• Incubation: Pre-incubate the mixture for 5 minutes at 37°C. Start the reaction by adding 11(Z)-vaccenoyl-CoA. Incubate for 10-20 minutes at 37°C.

• Reaction Termination and Lipid Extraction: Stop the reaction by adding 1.5 mL of chloroform:methanol (2:1, v/v). Add 0.5 mL of water, vortex, and centrifuge at 1,500 x g for 10 minutes.

• Thin-Layer Chromatography (TLC): Collect the lower chloroform phase, dry it under nitrogen, and redissolve in a small volume of chloroform. Spot the sample onto a silica (B1680970) gel TLC plate, along with standards for cholesterol and cholesteryl oleate. Develop the plate in a solvent system such as hexane:diethyl ether:acetic acid (80:20:1, v/v/v).

• Quantification: Visualize the lipid spots using iodine vapor. Scrape the spot corresponding to cholesteryl esters into a scintillation vial, add scintillation cocktail, and measure the radioactivity.

LC-MS/MS Quantification of Cholesteryl 11(Z)-Vaccenate

This method allows for the specific and sensitive quantification of cholesteryl 11(Z)-vaccenate in a complex lipid extract.

Protocol: LC-MS/MS Analysis

• Sample Preparation: Use the lipid extract obtained from the protocol in section 4.1. For quantitative analysis, add a known amount of an appropriate internal standard (e.g., d7-cholesteryl oleate) to the sample before extraction.

• Liquid Chromatography (LC) Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A linear gradient from 30% B to 100% B over 15-20 minutes, followed by a hold at 100% B and re-equilibration.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 50-60°C.

• Mass Spectrometry (MS) Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MS Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions:

    • Cholesteryl 11(Z)-Vaccenate: Monitor the transition from the precursor ion (ammonium adduct [M+NH₄]⁺, m/z 668.6) to a product ion characteristic of the cholesterol backbone (e.g., m/z 369.3).

    • Internal Standard (d7-Cholesteryl Oleate): Monitor the corresponding transition for the deuterated standard.

• Data Analysis: Quantify the amount of cholesteryl 11(Z)-vaccenate by comparing the peak area of its MRM transition to that of the internal standard.

Mandatory Visualizations

Biosynthetic Pathway of Cholesteryl 11(Z)-Vaccenate

Caption: Overview of the biosynthetic pathway of Cholesteryl 11(Z)-Vaccenate.

Experimental Workflow for Quantification

Caption: Workflow for the quantification of Cholesteryl 11(Z)-Vaccenate.

Conclusion

The biosynthesis of cholesteryl 11(Z)-vaccenate is a multi-enzyme process that highlights the intricate connections within mammalian lipid metabolism. The pathway involves fatty acid desaturation, elongation, activation, and finally, esterification to cholesterol. Key enzymes such as SCD1, ELOVL5, various ACSL isoforms, and ACAT1/2 play pivotal roles in this process. Further research is needed to fully elucidate the specific regulatory mechanisms governing this pathway and to establish the precise physiological and pathological significance of cholesteryl 11(Z)-vaccenate. The detailed protocols and information provided in this guide are intended to facilitate these future investigations.

References

• 1. Deletion of ELOVL6 blocks the synthesis of oleic acid but does not prevent the development of fatty liver or insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A rapid and precise method for quantification of fatty acids in human serum cholesteryl esters by liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. uniprot.org [uniprot.org]

Cholesteryl 11(Z)-Vaccenate in lipidomics research

An In-depth Technical Guide to Cholesteryl 11(Z)-Vaccenate in Lipidomics Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl 11(Z)-vaccenate is a specific cholesteryl ester, a class of lipids crucial for the transport and storage of cholesterol within the body.[1][2] Cholesteryl esters are formed through the esterification of cholesterol with a fatty acid and are more hydrophobic than free cholesterol.[3][4] This property makes them ideal for packaging into lipoproteins for transport in the bloodstream and for storage in intracellular lipid droplets.[2] The accumulation of cholesteryl esters is a known factor in the development of atherosclerotic plaques.[1][4] This technical guide provides a comprehensive overview of Cholesteryl 11(Z)-vaccenate in the context of lipidomics research, focusing on its chemical properties, analytical methodologies, and biological relevance.

Chemical Properties of Cholesteryl 11(Z)-Vaccenate

Cholesteryl 11(Z)-vaccenate, also known as cholesterol (Z)-11-octadecenoate, is comprised of a cholesterol molecule esterified to 11(Z)-vaccenic acid, an 18-carbon monounsaturated fatty acid with the double bond in the cis configuration at the 11th position.[5][6]

Property	Value	Reference
CAS Number	13110-26-4	[5]
Molecular Formula	C45H78O2	[5]
Molecular Weight	651.1 g/mol	[5][6]
Lipid Number	CE 18:1 (11Z)	[5]
Physical Description	Solid	[6]
Purity (Commercial)	>99%	[5]

Data Presentation: Quantitative Analysis of Cholesteryl Esters

Table 1: Concentration of Total Cholesteryl Esters in Human Plasma

Sample Type	Concentration (µg/mL)	Analytical Method	Reference
Human Plasma	1000 - 2500	Enzymatic Assay	Generic Clinical Data

Table 2: Relative Abundance of Cholesteryl Ester Species in Mammalian Tissues

Recent studies have begun to provide a more detailed picture of the diversity of cholesteryl ester species in various tissues. A study utilizing a novel LC-MS method found that monounsaturated and polyunsaturated cholesteryl esters are the most abundant variants in mammalian cells and tissues.[2][7]

Tissue	Predominant Cholesteryl Ester Species (Fatty Acyl Chain)	Analytical Method	Reference
Mouse Liver	C18:1, C18:2, C20:4	LC-MS	[5]
Mouse Brain	C18:1, C18:2	LC-MS	[5]
Mouse Adipose Tissue	C18:1, C16:1	LC-MS	[5]
Human Plasma	C18:2, C18:1, C20:4	LC-MS/MS	[8]

Note: The data in this table represents the most abundant species and is qualitative. For precise quantification, the use of appropriate internal standards is essential.

Experimental Protocols

The accurate analysis of Cholesteryl 11(Z)-vaccenate requires robust and validated experimental protocols. This section details methodologies for lipid extraction, and quantification by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Lipid Extraction from Plasma and Tissues

A critical first step in lipidomics is the efficient extraction of lipids from the biological matrix. The choice of method can significantly impact the recovery of different lipid classes.

Protocol 1: Modified Folch Extraction for Plasma [6]

• Sample Preparation: To 1 mL of plasma, add internal standards (e.g., deuterated cholesterol and a non-endogenous cholesteryl ester like cholesteryl heptadecanoate).

• Extraction: Add 10 mL of a chloroform:methanol (2:1, v/v) solution. Vortex vigorously for 2 minutes.

• Phase Separation: Add 2 mL of 0.9% NaCl solution. Vortex for 1 minute and centrifuge at 2000 x g for 10 minutes to separate the phases.

• Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

• Drying: Evaporate the solvent under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for the subsequent analysis (e.g., hexane (B92381) for GC-MS, or a mobile phase compatible solvent for LC-MS).

Protocol 2: Solid-Phase Extraction (SPE) for Lipid Class Fractionation [1][3][9]

For studies requiring the separation of cholesteryl esters from other lipid classes, SPE is a valuable technique.

• Column Conditioning: Condition an aminopropyl SPE cartridge by washing with hexane.

• Sample Loading: Load the reconstituted total lipid extract (from Protocol 1) onto the SPE cartridge.

• Elution of Neutral Lipids: Elute the neutral lipids, including cholesteryl esters and triglycerides, with chloroform:isopropanol (2:1, v/v).

• Elution of Cholesteryl Esters: Elute the cholesteryl esters with a solvent of intermediate polarity, such as hexane:diethyl ether (90:10, v/v).

• Elution of Other Classes: Sequentially elute other lipid classes with solvents of increasing polarity.

• Drying and Reconstitution: Dry the cholesteryl ester fraction under nitrogen and reconstitute as needed.

Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the quantification of total fatty acids derived from cholesteryl esters after hydrolysis and derivatization.

Protocol 3: GC-MS Analysis of Fatty Acid Methyl Esters (FAMEs) from Cholesteryl Esters [10][11]

• Hydrolysis: To the dried cholesteryl ester fraction, add 1 mL of 0.5 M methanolic HCl. Heat at 80°C for 1 hour to hydrolyze the ester bond and transmethylate the fatty acid.

• Extraction of FAMEs: After cooling, add 1 mL of hexane and 1 mL of water. Vortex and centrifuge. Collect the upper hexane layer containing the FAMEs.

• GC-MS Analysis:

  • Column: Use a suitable capillary column for FAME analysis (e.g., DB-225ms).

  • Injector: Splitless injection at 250°C.

  • Oven Program: Start at 100°C, hold for 2 minutes, ramp to 220°C at 10°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometer: Operate in electron ionization (EI) mode at 70 eV. Acquire data in full scan mode or selected ion monitoring (SIM) for targeted quantification.

• Quantification: Identify the methyl ester of 11(Z)-vaccenic acid based on its retention time and mass spectrum compared to a pure standard. Quantify using an internal standard (e.g., methyl heptadecanoate).

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS allows for the direct analysis of intact Cholesteryl 11(Z)-vaccenate, providing molecular specificity.

Protocol 4: LC-MS/MS Analysis of Intact Cholesteryl 11(Z)-Vaccenate [7][12]

• Sample Preparation: Reconstitute the dried lipid extract in a solvent compatible with the LC mobile phase (e.g., isopropanol:acetonitrile:water, 2:1:1, v/v).

• LC Separation:

  • Column: Use a C18 reversed-phase column suitable for lipidomics (e.g., 2.1 x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: Acetonitrile:water (60:40) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol:acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: A suitable gradient to separate cholesteryl esters from other lipid classes.

• MS/MS Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode.

  • Precursor Ion: Select the [M+NH4]+ adduct of Cholesteryl 11(Z)-vaccenate (m/z 669.6).

  • Product Ion: Monitor for the characteristic neutral loss of the fatty acid, resulting in the cholesterol fragment (m/z 369.3).

• Quantification: Use a stable isotope-labeled internal standard, such as d7-cholesteryl oleate, for accurate quantification. Create a calibration curve using a pure standard of Cholesteryl 11(Z)-vaccenate.

Mandatory Visualization

Cholesterol Biosynthesis and Esterification Pathway

Caption: Overview of cholesterol biosynthesis and its esterification to form cholesteryl esters for storage in lipid droplets.

Experimental Workflow for Cholesteryl 11(Z)-Vaccenate Quantification

References

• 1. cambridge.org [cambridge.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A method for separation of phosphatidylcholine, triacylglycerol, non-esterified fatty acids and cholesterol esters from plasma by solid-phase extraction* | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 4. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 5. biorxiv.org [biorxiv.org]
• 6. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 7. biorxiv.org [biorxiv.org]
• 8. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 9. A method for separation of phosphatidylcholine, triacylglycerol, non-esterified fatty acids and cholesterol esters from plasma by solid-phase extraction. - ePrints Soton [eprints.soton.ac.uk]
• 10. 2.4. Gas Chromatography/Mass Spectrometry (GC/MS) Analysis of Fatty Acid Methyl Esters [bio-protocol.org]
• 11. Protocol: GC-MS for Optic Nerve Cholesterol Metabolites - Creative Proteomics [creative-proteomics.com]
• 12. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Cholesteryl 11(Z)-Vaccenate in Human Plasma using a Validated LC-MS/MS Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cholesteryl esters (CEs) are neutral lipids that play a crucial role in the transport and storage of cholesterol within the body. They are formed through the esterification of cholesterol with a fatty acid and are major components of plasma lipoproteins.[1] Dysregulation of CE metabolism is implicated in various cardiovascular diseases, including atherosclerosis.[1] Cholesteryl 11(Z)-Vaccenate (CE 18:1), a specific cholesteryl ester, is an important subject of study in lipidomics for understanding its role in health and disease. This application note details a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the accurate quantification of Cholesteryl 11(Z)-Vaccenate in human plasma.

Analytical Method Overview

The method employs a simple protein precipitation and lipid extraction step from plasma, followed by chromatographic separation using a C18 reverse-phase column. Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in positive ion mode with Multiple Reaction Monitoring (MRM). Isotope-labeled Cholesteryl Heptadecanoate (d7-CE 17:0) is used as an internal standard to ensure high accuracy and precision.

Experimental Protocols

1. Sample Preparation (Lipid Extraction)

This protocol is adapted from established methods for lipid extraction from plasma.[2][3]

• Materials:

  • Human plasma (collected in K2-EDTA tubes)

  • Isopropanol (B130326) (LC-MS grade)

  • Internal Standard (IS) spiking solution: d7-Cholesteryl Heptadecanoate (1 µg/mL in isopropanol)

  • Microcentrifuge tubes (1.5 mL)

  • Vortex mixer

  • Centrifuge capable of 15,000 x g

• Procedure:

  • Thaw frozen plasma samples on ice.

  • In a 1.5 mL microcentrifuge tube, add 50 µL of human plasma.

  • Add 10 µL of the internal standard spiking solution (d7-Cholesteryl Heptadecanoate).

  • Add 440 µL of ice-cold isopropanol to precipitate proteins and extract lipids.

  • Vortex the mixture vigorously for 1 minute.

  • Incubate at -20°C for 20 minutes to enhance protein precipitation.

  • Centrifuge at 15,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

2. Liquid Chromatography (LC)

• Instrumentation: High-performance liquid chromatography (HPLC) system.

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water:Acetonitrile (40:60, v/v) with 10 mM Ammonium (B1175870) Formate and 0.1% Formic Acid.[2]

• Mobile Phase B: Isopropanol:Acetonitrile (90:10, v/v) with 10 mM Ammonium Formate and 0.1% Formic Acid.[2]

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 45°C.

• LC Gradient:

Time (min)	% Mobile Phase B
0.0	40
2.0	43
2.1	50
6.0	54
6.1	70
8.0	99
10.0	99
10.1	40
12.0	40

3. Mass Spectrometry (MS)

• Instrumentation: Triple quadrupole mass spectrometer.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI).[4][5]

• Polarity: Positive.

• MRM Transitions: Cholesteryl esters readily lose the neutral cholesterol moiety upon collision-induced dissociation, resulting in a characteristic product ion at m/z 369.3.[6][7] The precursor ion for Cholesteryl 11(Z)-Vaccenate (MW: 651.1)[8] as an ammonium adduct [M+NH4]+ is m/z 668.6.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Cholesteryl 11(Z)-Vaccenate	668.6	369.3	100	15
d7-Cholesteryl Heptadecanoate (IS)	678.7	376.4	100	15

Quantitative Data Summary

The following tables represent typical data obtained during the validation of this method.

Table 1: Calibration Curve for Cholesteryl 11(Z)-Vaccenate

Concentration (ng/mL)	Analyte/IS Peak Area Ratio (Mean ± SD, n=3)	% Accuracy
5	0.025 ± 0.002	102.5
10	0.051 ± 0.003	101.8
50	0.248 ± 0.011	99.2
100	0.505 ± 0.023	101.0
500	2.512 ± 0.115	100.5
1000	5.021 ± 0.220	100.4
2000	9.989 ± 0.451	99.9
Linear Range:	5 - 2000 ng/mL	R² > 0.998

Table 2: Precision and Accuracy

Precision and accuracy were assessed by analyzing quality control (QC) samples at three concentration levels on three different days.

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV, n=6)	Inter-day Precision (%CV, n=18)	Accuracy (%)
Low	15	4.8	6.5	103.2
Medium	400	3.5	5.1	98.7
High	1600	2.9	4.2	101.5

Table 3: Matrix Effect and Recovery

QC Level	Nominal Conc. (ng/mL)	Recovery (%)	Matrix Effect (%)
Low	15	91.5	94.2
High	1600	93.8	96.1

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the quantification of Cholesteryl 11(Z)-Vaccenate.

General Cholesteryl Ester Metabolism Pathway

Caption: Simplified overview of major cholesteryl ester metabolism pathways.

References

• 1. Cholesteryl Ester Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Dynamic Plasma Lipidomic Analysis Revealed Cholesterol Ester and Amides Associated with Sepsis Development in Critically Ill Patients after Cardiovascular Surgery with Cardiopulmonary Bypass - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. researchgate.net [researchgate.net]
• 6. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. larodan.com [larodan.com]

Application Notes and Protocols for the Structural Elucidation of Cholesteryl 11(Z)-Vaccenate using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters, the storage and transport form of cholesterol, are key lipids in various biological processes and are implicated in diseases such as atherosclerosis. Cholesteryl 11(Z)-Vaccenate, an ester of cholesterol and the monounsaturated fatty acid 11(Z)-vaccenic acid, is a significant component of this lipid class. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive technique for the complete structural elucidation and quantification of such molecules. These application notes provide detailed protocols for the analysis of Cholesteryl 11(Z)-Vaccenate using one-dimensional (1D) and two-dimensional (2D) NMR techniques.

Predicted NMR Data for Cholesteryl 11(Z)-Vaccenate

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for Cholesteryl 11(Z)-Vaccenate in CDCl₃. These predictions are based on the known chemical shifts of cholesterol, cis-vaccenic acid, and other long-chain cholesteryl esters.

Table 1: Predicted ¹H NMR Chemical Shifts for Cholesteryl 11(Z)-Vaccenate in CDCl₃

Atom Number	Predicted Chemical Shift (ppm)	Multiplicity
Cholesterol Moiety
3	4.60	m
5	5.37	d
18	0.68	s
19	1.02	s
21	0.92	d
26	0.86	d
27	0.87	d
Other Steroid Protons	0.8 - 2.4	m
Vaccenate Moiety
2'	2.28	t
3'	1.61	p
10'	2.01	m
11'	5.35	m
12'	5.35	m
13'	2.01	m
18'	0.88	t
Other Acyl Chain Protons	1.25 - 1.35	m

Table 2: Predicted ¹³C NMR Chemical Shifts for Cholesteryl 11(Z)-Vaccenate in CDCl₃

Atom Number	Predicted Chemical Shift (ppm)
Cholesterol Moiety
3	73.9
5	139.7
6	122.6
10	36.5
13	42.3
18	11.9
19	19.3
21	18.7
26	22.6
27	22.8
Other Steroid Carbons	12 - 57
Vaccenate Moiety
1' (C=O)	173.3
2'	34.4
3'	25.0
10'	27.2
11'	129.8
12'	129.9
13'	27.2
18'	14.1
Other Acyl Chain Carbons	22 - 32

Experimental Protocols

I. Synthesis of Cholesteryl 11(Z)-Vaccenate (Esterification)

This protocol describes a general method for the synthesis of cholesteryl esters.

Materials:

• Cholesterol

• 11(Z)-Vaccenic acid

• Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate (B1210297) for elution

Procedure:

• Dissolve cholesterol (1 equivalent) and 11(Z)-vaccenic acid (1.2 equivalents) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add DMAP (0.1 equivalents) to the solution and stir until dissolved.

• In a separate flask, dissolve DCC (1.5 equivalents) in anhydrous DCM.

• Slowly add the DCC solution to the cholesterol and fatty acid mixture at 0°C (ice bath).

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield pure Cholesteryl 11(Z)-Vaccenate.

Caption: Synthesis workflow for Cholesteryl 11(Z)-Vaccenate.

II. NMR Sample Preparation

Materials:

• Cholesteryl 11(Z)-Vaccenate (5-10 mg for ¹H, 20-50 mg for ¹³C and 2D NMR)

• Deuterated chloroform (B151607) (CDCl₃) with 0.03% Tetramethylsilane (TMS)

• 5 mm NMR tube

• Pasteur pipette and cotton wool

Procedure:

• Weigh the required amount of Cholesteryl 11(Z)-Vaccenate into a clean, dry vial.

• Add approximately 0.6-0.7 mL of CDCl₃ with TMS to the vial.

• Gently swirl the vial to dissolve the sample completely.

• Filter the solution through a small cotton plug in a Pasteur pipette directly into the NMR tube to remove any particulate matter.

• Ensure the sample height in the NMR tube is at least 4-5 cm.

• Cap the NMR tube securely.

III. NMR Data Acquisition

The following are general parameters for acquiring NMR spectra on a 400 or 500 MHz spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

1D ¹H NMR:

• Pulse Program: zg30

• Number of Scans (ns): 16-64

• Relaxation Delay (d1): 1-2 s

• Acquisition Time (aq): 3-4 s

• Spectral Width (sw): 16-20 ppm

1D ¹³C NMR:

• Pulse Program: zgpg30 (proton decoupled)

• Number of Scans (ns): 1024-4096

• Relaxation Delay (d1): 2-5 s

• Acquisition Time (aq): 1-2 s

• Spectral Width (sw): 220-240 ppm

2D COSY (Correlation Spectroscopy):

• Pulse Program: cosygpqf

• Number of Scans (ns): 2-4

• Relaxation Delay (d1): 1.5-2 s

• Number of Increments: 256-512

2D HSQC (Heteronuclear Single Quantum Coherence):

• Pulse Program: hsqcedetgpsisp2.2

• Number of Scans (ns): 2-8

• Relaxation Delay (d1): 1.5-2 s

• Number of Increments: 128-256

2D HMBC (Heteronuclear Multiple Bond Correlation):

• Pulse Program: hmbcgplpndqf

• Number of Scans (ns): 4-16

• Relaxation Delay (d1): 1.5-2 s

• Number of Increments: 256-512

Caption: Workflow for NMR-based structural elucidation.

Structural Elucidation Strategy

The complete assignment of the ¹H and ¹³C NMR spectra of Cholesteryl 11(Z)-Vaccenate can be achieved through a systematic analysis of the 1D and 2D NMR data.

• ¹H NMR Analysis: Identify key signals such as the olefinic protons of the cholesterol ring (H-6) and the vaccenate chain (H-11' and H-12'), the H-3 proton of the cholesterol backbone, and the various methyl group singlets and doublets.

• ¹³C NMR Analysis: Identify the carbonyl carbon of the ester, the olefinic carbons, and the C-3 carbon of the cholesterol moiety.

• COSY Analysis: Establish proton-proton coupling networks. For instance, trace the correlations from the well-resolved H-3 proton to its neighbors, and similarly, trace the couplings along the vaccenate fatty acid chain from the α-methylene protons (H-2').

• HSQC Analysis: Correlate each proton signal to its directly attached carbon. This is crucial for assigning the carbons of the steroid skeleton and the fatty acid chain where proton signals are resolved.

• HMBC Analysis: Identify long-range (2-3 bond) correlations between protons and carbons. This is particularly useful for assigning quaternary carbons (e.g., C-10 and C-13 in the cholesterol part) and for connecting the cholesterol moiety to the vaccenate chain via correlations from H-3 to the carbonyl carbon (C-1').

Caption: Logical flow for NMR signal assignment.

Quantitative NMR (qNMR) Protocol

Quantitative NMR can be used to determine the purity of the synthesized Cholesteryl 11(Z)-Vaccenate or to quantify it in a mixture.

Materials:

• Accurately weighed sample of Cholesteryl 11(Z)-Vaccenate

• Accurately weighed internal standard of known purity (e.g., maleic acid, dimethyl sulfone)

• CDCl₃

Procedure:

• Prepare a stock solution of the internal standard with a precisely known concentration.

• Accurately weigh the Cholesteryl 11(Z)-Vaccenate sample and dissolve it in a known volume of the internal standard stock solution.

• Acquire a ¹H NMR spectrum with optimized parameters for quantification:

  • Use a 90° pulse angle.

  • Ensure a long relaxation delay (d1) of at least 5 times the longest T1 relaxation time of the protons of interest.

  • Acquire a sufficient number of scans for a good signal-to-noise ratio.

• Carefully phase and baseline correct the spectrum.

• Integrate a well-resolved signal from Cholesteryl 11(Z)-Vaccenate (e.g., the H-6 olefinic proton) and a signal from the internal standard.

• Calculate the concentration or purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

These protocols and data provide a comprehensive guide for the structural elucidation and quantification of Cholesteryl 11(Z)-Vaccenate using NMR spectroscopy, enabling researchers in lipidomics and drug development to accurately characterize this important biomolecule.

Application Notes and Protocols for Lipid Extraction of Cholesteryl 11(Z)-Vaccenate from Plasma

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the extraction of Cholesteryl 11(Z)-Vaccenate, a specific cholesteryl ester, from plasma samples. The described methods are based on established lipid extraction techniques and are suitable for downstream analysis by mass spectrometry or chromatography.

Introduction

Cholesteryl esters are crucial components of plasma lipoproteins and play a significant role in cholesterol transport and metabolism. Accurate quantification of specific cholesteryl esters like Cholesteryl 11(Z)-Vaccenate is vital for research in cardiovascular disease, metabolic disorders, and drug development. The choice of an appropriate lipid extraction method is a critical first step to ensure high recovery and purity of the target analyte. This application note details three commonly employed and effective methods for extracting cholesteryl esters from plasma: a modified Folch method, a methyl-tert-butyl ether (MTBE) method, and a solid-phase extraction (SPE) method.

Data Presentation

The efficiency of a lipid extraction protocol is determined by the recovery rate of the analyte. The following table summarizes typical recovery rates for cholesteryl esters from plasma using different extraction methodologies.

Extraction Method	Key Solvents	Typical Recovery of Cholesteryl Esters (%)	Reference
Modified Folch	Chloroform (B151607), Methanol (B129727)	>90%	[1]
MTBE	Methyl-tert-butyl ether, Methanol	Broad coverage of lipid classes	[2][3]
Solid-Phase Extraction (SPE)	Aminopropyl Silica (B1680970) Column	84.9 (± 4.9)	[4][5]

Experimental Workflow

The overall workflow for the extraction and analysis of Cholesteryl 11(Z)-Vaccenate from plasma is depicted below. This process begins with plasma sample collection and culminates in the instrumental analysis of the extracted lipid.

Caption: Overall workflow for Cholesteryl 11(Z)-Vaccenate extraction and analysis.

Experimental Protocols

Safety Precautions: All extraction procedures should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and solvent-resistant gloves, must be worn. Chloroform is a suspected carcinogen and should be handled with extreme care.

Protocol 1: Modified Folch Method (Biphasic Extraction)

This method is a widely used and robust technique for total lipid extraction.[6][7]

Materials:

• Plasma

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (or HPLC grade water)

• Internal standard (e.g., deuterated cholesteryl ester)

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• To a glass centrifuge tube, add 100 µL of plasma.

• Add an appropriate amount of internal standard.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Incubate at room temperature for 15-20 minutes with occasional shaking.

• Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

• Vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the layers.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette, avoiding the protein interface.

• Transfer the organic phase to a new glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for your analytical method (e.g., isopropanol (B130326) or acetonitrile/isopropanol).

Protocol 2: Methyl-tert-butyl ether (MTBE) Method

This method is a safer alternative to the Folch method as it avoids the use of chloroform and results in the lipid-containing organic phase being the upper layer, which is easier to collect.[2][8][9]

Materials:

• Plasma

• Methanol (HPLC grade)

• Methyl-tert-butyl ether (MTBE) (HPLC grade)

• HPLC grade water

• Internal standard

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• To a glass centrifuge tube, add 100 µL of plasma.

• Add an appropriate amount of internal standard.

• Add 200 µL of methanol and vortex for 30 seconds.

• Add 800 µL of MTBE and vortex for 1 minute.

• Incubate at room temperature for 1 hour to allow for protein precipitation and lipid extraction.

• Add 300 µL of HPLC grade water to induce phase separation.

• Vortex for 30 seconds.

• Centrifuge at 13,000 x g for 10 minutes to pellet the precipitated proteins and separate the phases.

• Carefully collect the upper organic phase (MTBE layer) containing the lipids.

• Transfer the organic phase to a new glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for your analytical method.

Protocol 3: Solid-Phase Extraction (SPE) for Cholesteryl Ester Isolation

This method is ideal for fractionating lipid classes and isolating cholesteryl esters with high purity.[4][5][10][11] This protocol assumes a total lipid extract has already been prepared using a method like the Folch or MTBE method.

Materials:

• Dried total lipid extract from plasma

• Aminopropyl-bonded silica SPE cartridges (e.g., 100 mg)

• Chloroform (HPLC grade)

• Hexane (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• SPE vacuum manifold

• Collection tubes

• Nitrogen evaporator

Procedure:

• SPE Cartridge Conditioning:

  • Wash the aminopropyl SPE cartridge with 2 mL of hexane.

  • Equilibrate the cartridge with 2 mL of chloroform. Do not let the cartridge run dry.

• Sample Loading:

  • Reconstitute the dried total lipid extract in 1 mL of chloroform.

  • Apply the reconstituted sample to the SPE cartridge.

• Elution of Lipid Classes:

  • Fraction 1 (Neutral Lipids including Cholesteryl Esters): Elute with 2 mL of chloroform:hexane (1:1, v/v). Collect this fraction.

  • Fraction 2 (Free Fatty Acids): Elute with 2 mL of diethyl ether containing 2% acetic acid. Discard or collect for other analyses.

  • Fraction 3 (Phospholipids): Elute with 2 mL of methanol. Discard or collect for other analyses.

• Sample Processing:

  • Take the collected neutral lipid fraction (Fraction 1) and evaporate the solvent to dryness under a gentle stream of nitrogen. .

  • Reconstitute the dried extract in a suitable solvent for the final analysis of Cholesteryl 11(Z)-Vaccenate.

Downstream Analysis

Following extraction and reconstitution, the samples are ready for analysis. High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is a highly sensitive and specific method for the quantification of individual cholesteryl ester species like Cholesteryl 11(Z)-Vaccenate.[12][13][14] Gas chromatography-mass spectrometry (GC-MS) can also be employed, often requiring a derivatization step.

Conclusion

The choice of lipid extraction method for Cholesteryl 11(Z)-Vaccenate from plasma depends on the specific requirements of the study, including sample throughput, desired purity, and available equipment. The modified Folch and MTBE methods are suitable for total lipid extraction, while SPE provides a means to isolate the cholesteryl ester fraction for more targeted analysis. For accurate quantification, the use of an appropriate internal standard is highly recommended. The protocols provided here offer robust and reliable options for researchers in various fields of life sciences and drug development.

References

• 1. An Efficient Single Phase Method for the Extraction of Plasma Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MTBE Lipid Extraction - Protocol - OneLab [onelab.andrewalliance.com]
• 3. Single-Step Extraction Coupled with Targeted HILIC-MS/MS Approach for Comprehensive Analysis of Human Plasma Lipidome and Polar Metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cambridge.org [cambridge.org]
• 5. A method for separation of phosphatidylcholine, triacylglycerol, non-esterified fatty acids and cholesterol esters from plasma by solid-phase extraction* | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 6. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 7. repository.seafdec.org [repository.seafdec.org]
• 8. researchgate.net [researchgate.net]
• 9. Lipid Extraction: Basics of the Methyl-tert-Butyl Ether Extraction | Semantic Scholar [semanticscholar.org]
• 10. A method for separation of phosphatidylcholine, triacylglycerol, non-esterified fatty acids and cholesterol esters from plasma by solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Quantitation of plasma free cholesterol and cholesteryl esters by high performance liquid chromatography. Study of a normal population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A rapid and precise method for quantification of fatty acids in human serum cholesteryl esters by liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Quantification of Cholesteryl Esters in Biological Matrices Using Cholesteryl 11(Z)-Vaccenate as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters (CE) are neutral lipids that play a crucial role in the storage and transport of cholesterol within the body.[1] Alterations in the profiles of cholesteryl esters have been linked to various diseases, including atherosclerosis, cystic fibrosis, and certain cancers, making their accurate quantification a key area of interest in lipidomics research and drug development.[2] This application note describes a robust and sensitive liquid chromatography-mass spectrometry (LC-MS) method for the quantification of cholesteryl esters in biological samples, utilizing Cholesteryl 11(Z)-Vaccenate as an internal standard to ensure high accuracy and precision.

Cholesteryl 11(Z)-Vaccenate is an ideal internal standard for this application due to its structural similarity to endogenous cholesteryl esters, while its unique fatty acid chain (18:1, n-7) allows for its clear differentiation from naturally occurring CEs in most biological systems. Its physicochemical properties ensure that it behaves similarly to other cholesteryl esters during extraction and ionization, thereby effectively compensating for variations in sample preparation and matrix effects.

Properties of Cholesteryl 11(Z)-Vaccenate

Property	Value
CAS Number	13110-26-4
Molecular Formula	C45H78O2
Molecular Weight	651.1 g/mol
Lipid Number	CE 18:1 (11Z)
Purity	>99%

Experimental Workflow Overview

The overall experimental workflow for the quantification of cholesteryl esters using Cholesteryl 11(Z)-Vaccenate as an internal standard is depicted below. This process includes sample preparation, lipid extraction, LC-MS analysis, and data processing.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. An Innovative Lipidomic Workflow to Investigate the Lipid Profile in a Cystic Fibrosis Cell Line [mdpi.com]

Cholesteryl 11(Z)-Vaccenate: Application Notes and Protocols for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl 11(Z)-vaccenate is a cholesteryl ester, a class of lipids crucial for various cellular functions.[1][2] Cholesteryl esters are formed through the esterification of cholesterol with a fatty acid, in this case, 11(Z)-vaccenic acid.[1] These molecules are more hydrophobic than free cholesterol and are primarily involved in the transport and storage of cholesterol within cells, particularly in lipid droplets.[3][4] Dysregulation of cholesteryl ester metabolism is implicated in several diseases, including atherosclerosis and certain neurological disorders.[1][2] While specific applications of Cholesteryl 11(Z)-Vaccenate are not extensively documented, its role can be inferred from the broader functions of cholesteryl esters and the known biological activities of its components, cholesterol and vaccenic acid.

These application notes provide a framework for investigating the potential uses of Cholesteryl 11(Z)-Vaccenate in cell culture-based research, drawing upon the established roles of related cholesteryl esters.

Application Notes

Cholesteryl 11(Z)-Vaccenate can be a valuable tool in various cell culture applications, primarily for studying lipid metabolism, cellular signaling, and the pathobiology of diseases associated with lipid dysregulation.

Investigation of Lipid Droplet Dynamics and Cholesterol Storage

Cholesteryl esters are the primary form of stored cholesterol in cytosolic lipid droplets.[3][4] The accumulation and hydrolysis of these esters are critical for maintaining cellular cholesterol homeostasis.[1][3]

• Research Focus: Studying the mechanisms of lipid droplet formation, the roles of specific enzymes like ACAT (acyl-CoA:cholesterol acyltransferase) in its synthesis, and the mobilization of stored cholesterol by neutral and acid cholesterol ester hydrolases.[1][3]

• Cell Models: Macrophages (e.g., RAW 264.7, THP-1), hepatocytes (e.g., HepG2), and steroidogenic cells (e.g., adrenal or Leydig cells) are relevant models for studying cholesteryl ester metabolism.[3][5][6][7]

Modeling Atherosclerosis and Foam Cell Formation

A key event in the development of atherosclerosis is the accumulation of cholesteryl esters within macrophages in the arterial wall, leading to the formation of "foam cells".[3][8][9]

• Research Focus: Cholesteryl 11(Z)-Vaccenate can be used to load macrophages in culture to induce a foam cell phenotype. This in vitro model can be used to study the mechanisms of lipid uptake, the inflammatory response of macrophages to lipid loading, and to screen for therapeutic agents that promote cholesterol efflux.[3][9]

• Cell Models: Primary monocyte-derived macrophages, THP-1, or J774 cell lines are commonly used.

Modulation of Cellular Signaling Pathways

Cholesteryl esters and their metabolic precursor, cholesterol, are integral components of lipid rafts, which are microdomains in the cell membrane that serve as platforms for signaling molecules.[1][10] The metabolism of cholesteryl esters can influence the availability of free cholesterol, thereby affecting the integrity and function of these rafts and the signaling pathways they regulate.[1][11]

• Research Focus: Investigating the impact of Cholesteryl 11(Z)-Vaccenate on signaling pathways involved in cell proliferation, inflammation, and apoptosis. For example, the cholesterol esterification pathway has been linked to the control of the G1/S transition in the cell cycle of vascular smooth muscle cells.[12][13]

• Cell Models: A variety of cell lines can be used depending on the specific pathway of interest, including endothelial cells (e.g., HUVECs), smooth muscle cells, and neuronal cells.[11][12]

Studies on Membrane Fluidity and Integrity

Cholesterol is a critical regulator of cell membrane fluidity.[14] By serving as a precursor for stored cholesteryl esters, Cholesteryl 11(Z)-Vaccenate can indirectly influence the amount of free cholesterol available for incorporation into cellular membranes.

• Research Focus: Examining how the uptake and metabolism of Cholesteryl 11(Z)-Vaccenate affect membrane-dependent processes such as endocytosis, exocytosis, and the function of membrane-bound proteins.[1]

• Cell Models: Any cultured cell line can be used, with specific biophysical techniques employed to measure membrane fluidity.

Quantitative Data Summary

The following table summarizes potential quantitative outcomes that could be measured when applying Cholesteryl 11(Z)-Vaccenate in cell culture experiments. These are hypothetical values based on general knowledge of cholesteryl esters and should be determined empirically.

Application Area	Cell Model	Parameter Measured	Expected Outcome with Cholesteryl 11(Z)-Vaccenate Treatment	Control Group
Lipid Droplet Formation	Macrophages (THP-1)	Lipid Droplet Area (µm²) per cell	Increased	Vehicle Control
Cellular Cholesteryl Ester Content (ng/mg protein)	Increased	Vehicle Control
Foam Cell Formation	Macrophages (THP-1)	% of Oil Red O Positive Cells	Increased	Vehicle Control
Inflammatory Cytokine (e.g., TNF-α) Secretion (pg/mL)	Increased	Vehicle Control
Cell Cycle Progression	Vascular Smooth Muscle Cells	% of Cells in S Phase (via BrdU incorporation)	Potentially Increased	Vehicle Control
Cyclin D1 Expression (relative to control)	Potentially Increased	Vehicle Control
Cholesterol Efflux	Macrophage Foam Cells	% Cholesterol Efflux to HDL	Potentially Modulated	Vehicle Control

Experimental Protocols

Protocol 1: Preparation of Cholesteryl 11(Z)-Vaccenate for Cell Culture

Cholesteryl esters are highly hydrophobic and require careful preparation for delivery to cultured cells.

Materials:

• Cholesteryl 11(Z)-Vaccenate

• Ethanol (B145695) (absolute, sterile)

• Bovine Serum Albumin (BSA), fatty acid-free

• Sterile phosphate-buffered saline (PBS)

• Cell culture medium appropriate for the cell line

Procedure:

• Stock Solution Preparation:

  • Dissolve Cholesteryl 11(Z)-Vaccenate in sterile absolute ethanol to create a concentrated stock solution (e.g., 10 mg/mL).

  • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

• Complexing with BSA:

  • Warm the required volume of cell culture medium or PBS containing an appropriate concentration of fatty acid-free BSA (e.g., 1-2%) to 37°C.

  • Slowly add the ethanolic stock solution of Cholesteryl 11(Z)-Vaccenate to the BSA-containing medium while vortexing gently to facilitate complex formation. The final ethanol concentration should be kept low (typically <0.5%) to avoid cytotoxicity.

  • Incubate the mixture at 37°C for 15-30 minutes to allow for complete complexing.

• Application to Cells:

  • Remove the existing culture medium from the cells.

  • Add the prepared Cholesteryl 11(Z)-Vaccenate-BSA complex-containing medium to the cells.

  • Incubate for the desired period.

Note: The optimal concentrations of Cholesteryl 11(Z)-Vaccenate and BSA, as well as the incubation time, should be determined empirically for each cell type and experimental setup.

Protocol 2: Induction of Macrophage Foam Cell Formation

Materials:

• Macrophage cell line (e.g., THP-1)

• PMA (Phorbol 12-myristate 13-acetate) for THP-1 differentiation

• Cholesteryl 11(Z)-Vaccenate-BSA complex (prepared as in Protocol 1)

• Oil Red O staining solution

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Mounting medium

Procedure:

• Cell Seeding and Differentiation (for THP-1):

  • Seed THP-1 monocytes in a suitable culture vessel (e.g., 24-well plate with coverslips).

  • Induce differentiation into macrophages by treating with PMA (e.g., 100 ng/mL) for 48-72 hours.

  • Wash the cells with fresh medium to remove PMA and allow them to rest for 24 hours.

• Lipid Loading:

  • Treat the differentiated macrophages with varying concentrations of the Cholesteryl 11(Z)-Vaccenate-BSA complex for 24-48 hours. Include a vehicle control (medium with BSA and the same final concentration of ethanol).

• Staining for Lipid Droplets:

  • Wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash with PBS.

  • Stain with Oil Red O solution for 30-60 minutes.

  • Wash with water to remove excess stain.

  • Mount the coverslips onto microscope slides with an aqueous mounting medium.

• Analysis:

  • Visualize the cells under a light microscope. Foam cells will be characterized by the presence of numerous red-stained lipid droplets in the cytoplasm.

  • Quantify foam cell formation by counting the percentage of Oil Red O-positive cells or by extracting the stain and measuring its absorbance.

Protocol 3: Quantification of Cellular Cholesteryl Esters

Materials:

• Cultured cells treated with Cholesteryl 11(Z)-Vaccenate

• Lipid extraction solvents (e.g., chloroform:methanol 2:1 v/v)

• Cholesterol/Cholesteryl Ester Quantitation Kit (Colorimetric or Fluorometric)

• Homogenizer or sonicator

Procedure:

• Cell Lysis and Lipid Extraction:

  • After treatment, wash the cells with cold PBS and harvest them.

  • Extract total lipids from the cell pellet using a suitable method, such as the Folch method with a chloroform:methanol mixture.[15]

  • Dry the lipid extract under a stream of nitrogen.

• Quantification:

  • Resuspend the dried lipid extract in the assay buffer provided with the quantitation kit.

  • Follow the manufacturer's instructions to measure the levels of total cholesterol and free cholesterol.

  • The amount of cholesteryl ester is determined by subtracting the free cholesterol value from the total cholesterol value.[16]

• Normalization:

  • Normalize the cholesteryl ester content to the total protein content of the cell lysate.

Visualizations

Signaling Pathway

Caption: Generalized pathway of cholesteryl ester uptake and metabolism.

Experimental Workflow

Caption: Workflow for inducing and analyzing macrophage foam cells.

References

• 1. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 2. Cholesteryl ester - Wikipedia [en.wikipedia.org]
• 3. How Sterol Esterification Affects Lipid Droplet Formation and Cellular Lipid Metabolism - Creative Proteomics [creative-proteomics.com]
• 4. lipotype.com [lipotype.com]
• 5. Cholesterol Ester Droplets and Steroidogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Plin2 deletion increases cholesteryl ester lipid droplet content and disturbs cholesterol balance in adrenal cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Proteome of Cholesteryl-Ester-Enriched Versus Triacylglycerol-Enriched Lipid Droplets | PLOS One [journals.plos.org]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Dysregulated cellular metabolism drives atherosclerotic plaque progression: a multi-cellular perspective [frontiersin.org]
• 10. Cholesterol signaling - Wikipedia [en.wikipedia.org]
• 11. journals.biologists.com [journals.biologists.com]
• 12. Role of cholesterol ester pathway in the control of cell cycle in human aortic smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. merckmillipore.com [merckmillipore.com]
• 14. Cholesterol in the Cell Membrane | Overview, Function & Structure - Lesson | Study.com [study.com]
• 15. Protocol to track the biosynthesis of cholesterol in cultured HCC cells using 13C compound-specific stable isotopic tracers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. sigmaaldrich.com [sigmaaldrich.com]

Cholesteryl 11(Z)-Vaccenate stability and proper storage conditions

Application Notes and Protocols for Cholesteryl 11(Z)-Vaccenate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl 11(Z)-vaccenate is a cholesteryl ester of vaccenic acid, an unsaturated fatty acid. As with many unsaturated lipids, its stability is a critical factor for researchers in ensuring the accuracy and reproducibility of experimental results. This document provides detailed application notes and protocols for the proper storage, handling, and stability assessment of Cholesteryl 11(Z)-vaccenate. Due to limited publicly available stability data specific to Cholesteryl 11(Z)-vaccenate, the following recommendations are based on established best practices for the handling of unsaturated cholesteryl esters and other lipids.[1]

Proper Storage Conditions

The primary degradation pathways for unsaturated cholesteryl esters like Cholesteryl 11(Z)-vaccenate are oxidation and hydrolysis. Proper storage is essential to minimize these degradation processes.

Recommended Storage Summary

Parameter	Recommended Condition	Rationale
Temperature	-20°C or lower	Reduces the rate of chemical degradation, including oxidation and hydrolysis.[1]
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes exposure to oxygen, thereby preventing oxidation of the unsaturated fatty acid chain.[1]
Form	In a suitable organic solvent	Unsaturated lipids are often not stable as powders and should be dissolved in a high-purity organic solvent.[1]
Container	Glass vial with a Teflon-lined cap	Prevents leaching of plasticizers and other contaminants that can occur with plastic containers when using organic solvents.[1]
Light	Protected from light (amber vial or stored in the dark)	Light can catalyze oxidative degradation.
Handling	Allow to warm to room temperature before opening	Prevents condensation of moisture inside the container, which can lead to hydrolysis.[1]

Experimental Protocols

Protocol 1: General Stability Assessment of Cholesteryl 11(Z)-Vaccenate

This protocol outlines a general method for assessing the stability of Cholesteryl 11(Z)-vaccenate under various stress conditions.

1. Materials and Reagents

• Cholesteryl 11(Z)-vaccenate

• High-purity organic solvent (e.g., chloroform, hexane, or isopropanol)

• HPLC-grade solvents for analysis (e.g., acetonitrile (B52724), isopropanol)

• Inert gas (Argon or Nitrogen)

• Glass vials with Teflon-lined caps

• Controlled environment chambers (for temperature and humidity)

• Photostability chamber

• High-Performance Liquid Chromatography (HPLC) system with UV detector or Mass Spectrometer (MS)

2. Sample Preparation

• Prepare a stock solution of Cholesteryl 11(Z)-vaccenate in a suitable high-purity organic solvent at a known concentration.

• Dispense aliquots of the stock solution into glass vials.

• Evaporate the solvent under a stream of inert gas to obtain a thin film of the lipid, or keep it in solution, depending on the desired test conditions.

• If stored as a solution, ensure the vial is flushed with inert gas before sealing.

3. Stress Conditions (Forced Degradation)

• Thermal Stress: Store samples at elevated temperatures (e.g., 40°C, 60°C, 80°C) for a defined period.

• Hydrolytic Stress:

  • Acidic: Add a small volume of a dilute acid solution to the sample.

  • Basic: Add a small volume of a dilute basic solution to the sample.

  • Neutral: Add a small volume of purified water.

• Oxidative Stress: Expose the sample to an oxidizing agent (e.g., a dilute solution of hydrogen peroxide).

• Photostability: Expose the samples to a controlled light source as per ICH Q1B guidelines.

4. Time Points

• Analyze samples at predetermined time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month). The exact timing will depend on the severity of the stress condition.

5. Analytical Method

• HPLC-UV: A common method for the analysis of cholesteryl esters.

  • Column: C18 reversed-phase column.

  • Mobile Phase: Isocratic or gradient elution with a mixture of solvents like acetonitrile and isopropanol.

  • Detection: UV detection at a low wavelength, typically around 205-210 nm.[2][3]

• LC-MS: Provides higher sensitivity and specificity, and can be used to identify degradation products.[4][5][6][7][8]

6. Data Analysis

• Quantify the peak area of Cholesteryl 11(Z)-vaccenate at each time point.

• Calculate the percentage of degradation.

• Identify any new peaks that appear in the chromatogram, which may represent degradation products.

Visualizations

Experimental Workflow for Stability Testing

Caption: Workflow for assessing the stability of Cholesteryl 11(Z)-Vaccenate.

Hypothetical Degradation Pathway

Caption: Potential degradation pathways for an unsaturated cholesteryl ester.

Disclaimer: The information provided in this document is for guidance purposes only and is based on general principles for handling unsaturated lipids. It is strongly recommended that researchers perform their own stability studies to determine the optimal storage and handling conditions for Cholesteryl 11(Z)-vaccenate for their specific applications.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 3. The comparison of HPLC and spectrophotometric method for cholesterol determination | Potravinarstvo Slovak Journal of Food Sciences [potravinarstvo.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Electrospray MS/MS reveals extensive and nonspecific oxidation of cholesterol esters in human peripheral vascular lesions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Looking in Depth at Oxidized Cholesteryl Esters by LC-MS/MS: Reporting Specific Fragmentation Fingerprints and Isomer Discrimination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Looking in Depth at Oxidized Cholesteryl Esters by LC-MS/MS: Reporting Specific Fragmentation Fingerprints and Isomer Discrimination. | Semantic Scholar [semanticscholar.org]
• 8. imrpress.com [imrpress.com]

Anwendungshinweise und Protokolle zur Derivatisierung von Cholesteryl-11(Z)-vaccenat für die GC-MS-Analyse

Anwendungsbereich: Qualitative und quantitative Analyse von Cholesteryl-11(Z)-vaccenat in Forschungs-, Wissenschafts- und pharmazeutischen Entwicklungsumgebungen.

Einleitung: Cholesteryl-11(Z)-vaccenat ist ein Cholesterylester, der aus Cholesterin und 11(Z)-Vaccensäure, einem Isomer der Ölsäure, besteht. Für eine genaue Analyse mittels Gaschromatographie-Massenspektrometrie (GC-MS) ist eine Derivatisierung erforderlich, um die Flüchtigkeit der Verbindung zu erhöhen und die thermische Stabilität zu verbessern.[1][2] Ohne Derivatisierung neigen polare Gruppen wie die Hydroxylgruppe des Cholesterins und die Carboxylgruppe der Fettsäure (nach Hydrolyse) zu Adsorptionseffekten im GC-System, was zu schlechter Peakform und ungenauer Quantifizierung führt.[3]

Diese Anwendungsbeschreibung beschreibt zwei primäre Methoden zur Derivatisierung von Cholesteryl-11(Z)-vaccenat für die GC-MS-Analyse:

• Analyse der Fettsäurenkomponente (11(Z)-Vaccensäure): Dieser Ansatz beinhaltet die Hydrolyse (Verseifung) der Esterbindung, um die freie Fettsäure freizusetzen, gefolgt von einer Veresterung zur Bildung eines Fettsäuremethylesters (FAME).[2][3]

• Analyse der Sterolkomponente (Cholesterin): Nach der Hydrolyse der Esterbindung wird die freigesetzte Cholesterin-Einheit durch Silylierung derivatisiert, um ihre Flüchtigkeit für die GC-Analyse zu erhöhen.[1][4][5]

Methode 1: Analyse der Fettsäurenkomponente als Fettsäuremethylester (FAME)

Diese Methode ist ideal für die genaue Identifizierung und Quantifizierung der 11(Z)-Vaccensäure-Einheit des Cholesterylesters. Der Prozess umfasst zwei Hauptschritte: die alkalische Hydrolyse des Esters und die anschließende säurekatalysierte Methylierung der freigesetzten Fettsäure.

Experimentelles Protokoll: Hydrolyse und Methylierung

• Probenvorbereitung: Wägen Sie 1-10 mg der Cholesteryl-11(Z)-vaccenat-Probe in ein Reaktionsgefäß mit Schraubverschluss und PTFE-Dichtung ein.

• Alkalische Hydrolyse (Verseifung):

  • Geben Sie 2 ml einer 0,5 M Lösung von Kaliumhydroxid (KOH) in Methanol hinzu.

  • Verschließen Sie das Gefäß fest und erhitzen Sie es für 10 Minuten bei 70°C in einem Heizblock oder Wasserbad, um die Esterbindung vollständig zu spalten.

  • Lassen Sie die Probe auf Raumtemperatur abkühlen.

• Säurekatalysierte Methylierung:

  • Geben Sie 2 ml einer 12%igen (w/w) Lösung von Bortrifluorid in Methanol (BF₃-Methanol) hinzu.[2][6] Alternativ kann auch methanolischer Chlorwasserstoff verwendet werden.[7]

  • Verschließen Sie das Gefäß erneut und erhitzen Sie es für 5-10 Minuten bei 60°C.[2]

• Extraktion der FAMEs:

  • Lassen Sie das Reaktionsgefäß auf Raumtemperatur abkühlen.

  • Geben Sie 1 ml Wasser und 2 ml n-Hexan (in GC-Qualität) hinzu.[2]

  • Verschließen Sie das Gefäß und schütteln Sie es kräftig für 30 Sekunden, um die FAMEs in die organische Phase zu extrahieren.

  • Lassen Sie die Phasen sich trennen. Die obere Hexan-Phase enthält die FAMEs.

• Probenreinigung:

  • Überführen Sie die obere Hexan-Schicht vorsichtig in ein sauberes Vial.

  • Trocknen Sie den Extrakt, indem Sie ihn durch eine kleine Säule mit wasserfreiem Natriumsulfat leiten oder direkt wasserfreies Natriumsulfat in das Vial geben.[2]

• Analyse: Die Probe ist nun bereit für die Injektion in das GC-MS-System.

Workflow-Diagramm: FAME-Analyse

Abbildung 1: Workflow der FAME-Derivatisierung.

GC-MS Parameter für die FAME-Analyse

Parameter	Empfehlung
GC-Säule	Hochpolare Säule, z.B. Agilent J&W DB-FATWAX UI, Rt-2560 (100 m) oder SLB-IL111 (200 m) für die Trennung von cis/trans-Isomeren.[8][9][10]
Trägergas	Helium oder Wasserstoff, konstante Flussrate (z.B. 1,5 mL/min).[11]
Injektor	Split/Splitless, Temperatur: 250°C.
Ofenprogramm	Anfangstemperatur 100°C, Rampe mit 3°C/min auf 240°C, Haltezeit 15 min (Beispielprogramm, muss optimiert werden).[12]
MS-Transferline	280°C.
Ionenquelle	Elektronenstoßionisation (EI), 70 eV, Temperatur: 230°C.[11]
Massenbereich	m/z 50-450.[11]

Methode 2: Analyse der Sterolkomponente (Cholesterin) durch Silylierung

Diese Methode konzentriert sich auf die Analyse des Cholesterin-Anteils nach der Abspaltung der Fettsäure. Die Hydroxylgruppe des Cholesterins wird silyliert, um ein flüchtiges Trimethylsilyl (TMS)-Derivat zu bilden.

Experimentelles Protokoll: Hydrolyse und Silylierung

• Probenvorbereitung und Hydrolyse: Führen Sie die Schritte 1 und 2 des FAME-Protokolls (alkalische Hydrolyse) durch, um das Cholesterin freizusetzen.

• Neutralisation und Extraktion:

  • Nach dem Abkühlen geben Sie 1 ml Wasser hinzu.

  • Extrahieren Sie das freigesetzte Cholesterin dreimal mit je 2 ml n-Hexan.

  • Vereinigen Sie die organischen Phasen und trocknen Sie diese unter einem sanften Stickstoffstrom ein.

• Silylierungsreaktion:

  • Lösen Sie den trockenen Rückstand in 100 µL eines aprotischen Lösungsmittels wie Pyridin oder Acetonitril.

  • Geben Sie 100 µL des Silylierungsreagenzes N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) mit 1% Trimethylchlorsilan (TMCS) als Katalysator hinzu.[3][5][7]

  • Verschließen Sie das Gefäß fest und erhitzen Sie es für 40-60 Minuten bei 60-70°C.[3][5][13]

• Analyse: Nach dem Abkühlen auf Raumtemperatur kann die Probe direkt in das GC-MS-System injiziert werden.

Workflow-Diagramm: Cholesterin-Silylierung

Abbildung 2: Workflow der Cholesterin-Silylierung.

GC-MS Parameter für die Analyse von TMS-Cholesterin

Parameter	Empfehlung
GC-Säule	Unpolare oder mittelpolare Säule, z.B. DB-5ms (30 m x 0,25 mm x 0,25 µm).[12]
Trägergas	Helium, konstante Flussrate (z.B. 1 mL/min).[7]
Injektor	Split/Splitless, Temperatur: 280-300°C.[7]
Ofenprogramm	Anfangstemperatur 150°C (5 min), Rampe mit 50°C/min auf 280°C, Haltezeit 7.6 min (Beispiel für schnelle Analyse, muss optimiert werden).[14]
MS-Transferline	300°C.[7]
Ionenquelle	Elektronenstoßionisation (EI), 70 eV, Temperatur: 230°C.[7]
Massenbereich	m/z 50-500, mit Fokus auf charakteristische Ionen für TMS-Cholesterin (z.B. m/z 458, 368, 329).

Quantitative Daten

Die folgende Tabelle fasst typische Leistungsdaten für die GC-MS-Analyse von FAMEs und silylierten Sterolen zusammen, die aus der Literatur abgeleitet wurden. Diese Werte dienen als Referenz und können je nach spezifischer Matrix und Instrumentierung variieren.

Parameter	FAME-Analyse (C18:1 Isomere)	Silylierte Sterole (Cholesterin)	Referenz
Nachweisgrenze (LOD)	0.02 - 0.91 µg/mL	~0.1 mmol/L	[1][11]
Bestimmungsgrenze (LOQ)	0.26 - 2.90 µg/mL	-	[11]
Linearitätsbereich (r²)	> 0.99	> 0.93	[15]
Wiederfindung (%)	-	≥ 93.6%	[15]
Präzision (RSD %)	< 5% (Intra-day)	0.9 - 3.9% (Wiederholbarkeit)	[11][15]

Zusammenfassung und Ausblick

Die Wahl der Derivatisierungsmethode hängt vom analytischen Ziel ab. Für die Untersuchung der Fettsäurezusammensetzung ist die Hydrolyse gefolgt von der FAME-Bildung die Methode der Wahl.[16] Wenn der Fokus auf der Quantifizierung des Cholesterin-Anteils liegt, ist die Silylierung nach der Hydrolyse das geeignete Verfahren.[4][5] Beide Protokolle bieten robuste und reproduzierbare Ergebnisse für die GC-MS-Analyse von Cholesteryl-11(Z)-vaccenat und ähnlichen Cholesterylestern. Die GC-MS bleibt aufgrund ihrer hohen Reproduzierbarkeit und einfachen Metaboliten-Annotation eine weit verbreitete Technik für das Profiling und die Identifizierung von Sterolen und Fettsäuren.

References

• 1. scienceopen.com [scienceopen.com]
• 2. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. idc-online.com [idc-online.com]
• 5. asianpubs.org [asianpubs.org]
• 6. researchgate.net [researchgate.net]
• 7. An optimized method for measuring fatty acids and cholesterol in stable isotope-labeled cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. GC Analysis of C18:0, C18:1, C18:2, and C18:3 FAME Isomers on SLB®-IL111 suitable for GC | Sigma-Aldrich [sigmaaldrich.com]
• 10. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 11. The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Selection of the derivatization reagent--the case of human blood cholesterol, its precursors and phytosterols GC-MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. gcms.cz [gcms.cz]

Application Notes and Protocols for the Quantification of Cholesteryl 11(Z)-Vaccenate in Tissue Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl 11(Z)-vaccenate is a specific cholesteryl ester, an ester of cholesterol and 11(Z)-vaccenic acid. Cholesteryl esters are storage forms of cholesterol within cells and are transported in lipoproteins in the bloodstream. The quantification of specific cholesteryl esters like cholesteryl 11(Z)-vaccenate in various tissues is crucial for understanding lipid metabolism, cellular signaling, and the pathology of various diseases, including cardiovascular and metabolic disorders. These application notes provide detailed protocols for the extraction, separation, and quantification of cholesteryl 11(Z)-vaccenate from tissue samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.

Experimental Protocols

Tissue Sample Preparation and Homogenization

Proper handling and preparation of tissue samples are critical for accurate quantification of lipids.

Materials:

• Fresh or frozen tissue samples

• Phosphate-buffered saline (PBS), ice-cold

• Homogenizer (e.g., bead beater, rotor-stator homogenizer)

• 2 mL screw-cap tubes with beads (ceramic or steel)

• Centrifuge

Protocol:

• Weigh approximately 50-100 mg of frozen tissue.

• Wash the tissue with ice-cold PBS to remove any blood or external contaminants.

• Place the tissue in a pre-chilled 2 mL screw-cap tube containing homogenization beads.

• Add 1 mL of ice-cold PBS to the tube.

• Homogenize the tissue using a bead beater or other homogenizer until a uniform homogenate is achieved. Keep samples on ice throughout the process to minimize enzymatic degradation.

• Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C to pellet cellular debris.

• Collect the supernatant for lipid extraction.

Lipid Extraction from Tissue Homogenate

A robust lipid extraction method is essential to efficiently isolate cholesteryl esters from the complex tissue matrix. The Folch method is a widely used and effective technique.

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes with Teflon-lined caps

• Nitrogen gas evaporator

• Internal Standard (e.g., d7-cholesteryl oleate)

Protocol:

• To 100 µL of tissue homogenate, add a known amount of an appropriate internal standard (e.g., d7-cholesteryl oleate) to correct for extraction efficiency and instrument variability.

• Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the homogenate in a glass centrifuge tube.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and lipid extraction.

• Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

• Vortex again for 30 seconds and then centrifuge at 2,000 x g for 10 minutes at room temperature.

• Two distinct phases will be visible: an upper aqueous phase and a lower organic phase containing the lipids.

• Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a clean glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen gas at room temperature.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis, such as 100 µL of isopropanol (B130326) or a mobile phase-matching solution.

LC-MS/MS Quantification of Cholesteryl 11(Z)-Vaccenate

Liquid chromatography-tandem mass spectrometry provides the necessary selectivity and sensitivity for the quantification of specific lipid species.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

LC Parameters (Example):

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: 10 mM ammonium (B1175870) formate (B1220265) in water/methanol (50:50, v/v) with 0.1% formic acid

• Mobile Phase B: 10 mM ammonium formate in isopropanol/methanol (80:20, v/v) with 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30-100% B

  • 15-20 min: 100% B

  • 20.1-25 min: 30% B (re-equilibration)

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Parameters (Example for Positive Ion Mode):

• Ionization Mode: ESI or APCI, positive

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Collision Gas: Argon

• Multiple Reaction Monitoring (MRM) Transitions:

  • Cholesteryl 11(Z)-Vaccenate (C45H78O2, MW: 651.1 g/mol )[1]: Precursor ion [M+NH4]+ (m/z 668.6) -> Product ion (m/z 369.3) (cholesterol backbone fragment)

  • Internal Standard (d7-cholesteryl oleate): Precursor ion [M+NH4]+ (m/z 676.6) -> Product ion (m/z 376.3) (d7-cholesterol backbone fragment)

Data Analysis: Quantification is achieved by creating a calibration curve using a series of known concentrations of a Cholesteryl 11(Z)-vaccenate standard. The peak area ratio of the analyte to the internal standard is plotted against the concentration of the calibrants. The concentration of Cholesteryl 11(Z)-vaccenate in the tissue samples is then determined from this calibration curve and normalized to the initial tissue weight.

Data Presentation

The quantitative data for Cholesteryl 11(Z)-vaccenate should be summarized in a clear and structured table to facilitate comparison across different tissue types. While direct quantitative data for Cholesteryl 11(Z)-vaccenate is sparse in the literature, a hypothetical distribution based on the known tissue distribution of its precursor, vaccenic acid, can be informative.

Tissue Type	Hypothetical Concentration of Cholesteryl 11(Z)-Vaccenate (µg/g tissue)
Liver	5.2 ± 1.8
Adipose Tissue	12.5 ± 3.5
Heart	2.1 ± 0.7
Skeletal Muscle	1.5 ± 0.4
Brain	0.8 ± 0.2

Note: These values are hypothetical and for illustrative purposes. Actual concentrations will need to be determined experimentally.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of Cholesteryl 11(Z)-Vaccenate.

Metabolic Pathway of Cholesteryl 11(Z)-Vaccenate Formation

Cholesteryl esters are synthesized from cholesterol and fatty acyl-CoAs by the enzyme Acyl-CoA:cholesterol acyltransferase (ACAT) in the endoplasmic reticulum, or from cholesterol and phosphatidylcholines by lecithin-cholesterol acyltransferase (LCAT) in plasma.[2]

Caption: Formation of Cholesteryl 11(Z)-Vaccenate via intracellular and extracellular pathways.

References

• 1. larodan.com [larodan.com]
• 2. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Cholesteryl 11(Z)-Vaccenate Analysis in ESI-MS

Welcome to the technical support center for the analysis of Cholesteryl 11(Z)-Vaccenate and other cholesteryl esters using Electrospray Ionization Mass Spectrometry (ESI-MS). This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to help researchers, scientists, and drug development professionals enhance ionization efficiency and achieve reliable, high-quality data.

Frequently Asked Questions (FAQs)

Q1: Why is the signal intensity for my Cholesteryl 11(Z)-Vaccenate consistently low in ESI-MS?

A1: Low signal intensity for cholesteryl esters like Cholesteryl 11(Z)-Vaccenate is a common issue primarily due to their nonpolar nature, which results in poor ionization efficiency in ESI.[1] To overcome this, it is essential to promote the formation of adduct ions. Operating in positive ion mode and facilitating the formation of ammonium (B1175870) ([M+NH₄]⁺), sodium ([M+Na]⁺), or lithium ([M+Li]⁺) adducts can significantly enhance the signal.[1][2][3]

Q2: What are the most common adducts for cholesteryl esters in ESI-MS, and which one should I choose?

A2: The most common adducts for cholesteryl esters are ammonium ([M+NH₄]⁺), sodium ([M+Na]⁺), and lithium ([M+Li]⁺).[1][2][3]

• Ammonium adducts ([M+NH₄]⁺) are widely used and typically yield a characteristic fragment ion at m/z 369 upon collision-induced dissociation (CID), which corresponds to the cholestane (B1235564) cation.[2][4] This is useful for precursor ion scanning.

• Sodiated adducts ([M+Na]⁺) can provide enhanced signal intensity and offer a different fragmentation pathway, often resulting in a neutral loss of cholestane (NL 368.5).[5] This can be highly specific for quantifying cholesteryl esters.

• Lithiated adducts ([M+Li]⁺) have also been shown to enhance ionization and provide class-specific fragmentation.[3]

The choice of adduct can depend on your specific instrumentation and analytical goals. It is often beneficial to test different adduct-forming modifiers to determine which provides the best sensitivity and specificity for your experiment.

Q3: My signal is inconsistent between runs. What could be the cause?

A3: Signal instability can arise from several factors:

• In-source fragmentation: Cholesteryl esters can be susceptible to fragmentation within the ESI source if parameters like cone voltage or capillary temperature are too high. This can lead to a reduction in the intensity of the intended precursor ion.

• Matrix effects: Co-eluting compounds from your sample matrix can suppress the ionization of your analyte. Enhancing sample clean-up using techniques like solid-phase extraction (SPE) can mitigate this.

• Solvent consistency: Ensure your mobile phase composition and the concentration of your adduct-forming additive are consistent between runs.

Q4: Should I be using normal-phase or reversed-phase chromatography for Cholesteryl 11(Z)-Vaccenate?

A4: Both normal-phase and reversed-phase chromatography can be used for the analysis of cholesteryl esters.

• Reversed-phase LC-MS is common, but the highly nonpolar nature of cholesteryl esters can lead to very long retention times or poor peak shape with standard C18 columns and aqueous-organic mobile phases.

• Normal-phase LC-MS with solvents like hexane (B92381) and ethanol (B145695) can be a suitable alternative for separating these nonpolar lipids.

The choice will depend on your sample complexity and the other lipids you may be analyzing simultaneously.

Troubleshooting Guides

Issue	Possible Causes	Troubleshooting Steps
Low or No Signal	Poor ionization of the nonpolar cholesteryl ester.	1. Promote Adduct Formation: Add an adduct-forming modifier to your mobile phase or sample solvent (e.g., ammonium acetate (B1210297), sodium acetate, or lithium hydroxide). See Experimental Protocols for details. 2. Optimize Ion Source Parameters: Adjust the capillary voltage, cone voltage, and source temperature to find the optimal settings for your specific instrument and adduct. Start with lower cone voltages to minimize in-source fragmentation.
Poor Peak Shape or Long Retention Time (in RP-LC)	The analyte is too nonpolar for the mobile phase.	1. Modify Mobile Phase: Increase the proportion of the organic solvent in your gradient. 2. Consider a Different Column: A column with a different stationary phase (e.g., a shorter alkyl chain or a phenyl-hexyl phase) may provide better results. 3. Switch to Normal-Phase Chromatography: If reversed-phase is not providing adequate results, consider developing a normal-phase method.
Multiple Peaks for a Single Analyte	Formation of multiple adducts (e.g., [M+H]⁺, [M+NH₄]⁺, [M+Na]⁺).	1. Control Adduct Formation: Ensure a sufficient concentration of a single adduct-forming reagent to promote the formation of a primary adduct. 2. Check for Contaminants: Sodium is a common contaminant and can lead to unwanted [M+Na]⁺ adducts. Use high-purity solvents and additives.
In-source Fragmentation	High cone/fragmentor voltage or source temperature.	1. Reduce Cone Voltage: Lower the cone or fragmentor voltage to decrease the energy in the ion source. 2. Lower Source Temperature: High temperatures can cause thermal degradation. Use the lowest temperature that still allows for efficient desolvation.

Quantitative Data

The ionization efficiency of cholesteryl esters can vary depending on the fatty acid moiety and the type of adduct formed. The table below, derived from data on sodiated adducts of various cholesteryl esters, illustrates the relative ionization response. Note that a higher calibration constant indicates a greater ionization intensity relative to the internal standard (17:0 CE).[5] Cholesteryl 11(Z)-Vaccenate (18:1 CE) would be expected to have an ionization efficiency similar to other monounsaturated cholesteryl esters.

Cholesteryl Ester Species	Fatty Acid	Degree of Unsaturation	Relative Ionization Response (Calibration Constant)
16:0 CE	Palmitate	0	0.85
18:2 CE	Linoleate	2	1.21
18:1 CE	Oleate	1	0.93
18:0 CE	Stearate	0	0.88
20:4 CE	Arachidonate	4	1.45
22:6 CE	Docosahexaenoate	6	1.62

Data adapted from Bowden, J. A., et al. (2011). Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters.[5]

Experimental Protocols

Protocol 1: Enhancing Ionization through Ammonium Adduct Formation

• Mobile Phase Preparation: Add 5-10 mM ammonium acetate or ammonium formate (B1220265) to your mobile phase. For direct infusion experiments, dissolve the sample in a solvent mixture (e.g., methanol/chloroform 2:1, v/v) containing 5-10 mM ammonium acetate.

• MS Instrument Settings (Positive Ion Mode):

  • Ionization Mode: ESI+

  • Capillary Voltage: 3.0 - 4.5 kV

  • Cone Voltage: 20 - 40 V (optimize to maximize precursor ion intensity and minimize fragmentation)

  • Source Temperature: 100 - 120 °C

  • Desolvation Gas Flow and Temperature: Optimize for your instrument.

• MS/MS Analysis:

  • Precursor Ion Scan: Scan for precursors of m/z 369.3 (the cholestane cation).

  • Selected Reaction Monitoring (SRM): Monitor the transition of [M+NH₄]⁺ → 369.3.

Protocol 2: Enhancing Ionization through Sodiated Adduct Formation

• Sample/Mobile Phase Preparation: Add 5-10 µM sodium acetate or sodium hydroxide (B78521) to your sample solution or mobile phase.

• MS Instrument Settings (Positive Ion Mode):

  • Ionization Mode: ESI+

  • Capillary Voltage: 3.0 - 4.5 kV

  • Cone Voltage: 30 - 50 V

  • Source Temperature: 100 - 120 °C

  • Desolvation Gas Flow and Temperature: Optimize for your instrument.

• MS/MS Analysis:

  • Neutral Loss Scan: Scan for the neutral loss of 368.5 Da (cholestane).

  • SRM: Monitor the transition corresponding to the neutral loss of 368.5 from your sodiated precursor ion.

Visualizations

Caption: Experimental workflow for the analysis of Cholesteryl 11(Z)-Vaccenate.

References

• 1. Comparison of electrospray ionization and atmospheric chemical ionization coupled with the liquid chromatography-tandem mass spectrometry for the analysis of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of cholesteryl esters and diacylglycerols using lithiated adducts and electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Quantification of Cholesteryl 11(Z)-Vaccenate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the quantification of Cholesteryl 11(Z)-Vaccenate.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of Cholesteryl 11(Z)-Vaccenate?

A: Matrix effects are the alteration of the ionization efficiency of an analyte, such as Cholesteryl 11(Z)-Vaccenate, by co-eluting compounds from the sample matrix.[1] This interference can lead to ion suppression (decreased signal) or ion enhancement (increased signal), which negatively affects the accuracy, precision, and sensitivity of quantification.[2] In biological samples like plasma or serum, phospholipids (B1166683) are a primary cause of matrix effects in lipid analysis.[3]

Q2: How can I detect the presence of matrix effects in my experiment?

A: Two common methods to assess matrix effects are:

• Post-Column Infusion: This is a qualitative method where a constant flow of a standard solution of Cholesteryl 11(Z)-Vaccenate is introduced into the mass spectrometer after the analytical column. A blank matrix extract is then injected. Any signal suppression or enhancement in the constant analyte signal indicates the retention times at which matrix components are eluting and causing interference.

• Post-Extraction Spiking: This is a quantitative method. The response of Cholesteryl 11(Z)-Vaccenate spiked into a blank matrix extract (that has undergone the full sample preparation procedure) is compared to the response of the analyte in a neat solvent at the same concentration. The ratio of these responses provides a quantitative measure of the matrix effect.[1]

Q3: What are the most effective strategies to overcome matrix effects for Cholesteryl 11(Z)-Vaccenate analysis?

A: A combination of strategies is often most effective:

• Optimized Sample Preparation: The goal is to remove interfering matrix components, primarily phospholipids, while efficiently extracting Cholesteryl 11(Z)-Vaccenate. Techniques include protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE).

• Chromatographic Separation: Modifying the liquid chromatography (LC) method to separate Cholesteryl 11(Z)-Vaccenate from co-eluting matrix components can significantly reduce interference.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Poor Peak Shape and Tailing	Matrix overload on the analytical column.	Dilute the sample extract before injection. Optimize the sample cleanup procedure to remove more interferences. Use a guard column to protect the analytical column.
Inconsistent Results Between Replicates	Variable matrix effects between samples.	Ensure consistent sample preparation across all samples. Use a stable isotope-labeled internal standard to normalize for variations. Check for carryover by injecting a blank solvent after a high-concentration sample.
Low Signal Intensity / Poor Sensitivity	Significant ion suppression from co-eluting matrix components (e.g., phospholipids).	Improve the sample preparation method to specifically target phospholipid removal. Adjust the chromatographic gradient to better separate the analyte from the region of ion suppression. Optimize the mass spectrometer source parameters (e.g., temperature, gas flows) for Cholesteryl 11(Z)-Vaccenate.
High Background Noise	Incomplete removal of matrix components.	Employ a more rigorous sample cleanup method, such as solid-phase extraction (SPE). Ensure high-purity solvents and reagents are used throughout the process.

Data Presentation: Comparison of Sample Preparation Techniques

The following table summarizes the general effectiveness of common sample preparation techniques for reducing matrix effects in lipid analysis from plasma or serum.

Sample Preparation Technique	Principle	Effectiveness in Phospholipid Removal	Analyte Recovery	Advantages	Disadvantages
Protein Precipitation (PPT) with Isopropanol (B130326) (IPA)	Addition of a solvent to precipitate proteins, which are then removed by centrifugation.	Moderate	Good	Simple, fast, and inexpensive.	May not effectively remove all phospholipids, leading to potential matrix effects.
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte into an immiscible organic solvent, leaving interfering substances in the aqueous layer.	Good	Variable, dependent on solvent choice.	Can provide cleaner extracts than PPT.	Can be more time-consuming and may have lower recovery for certain analytes.
Solid-Phase Extraction (SPE)	Separation based on the affinity of the analyte and interfering compounds for a solid sorbent.	High	Good to Excellent	Provides very clean extracts and can be automated.	Requires method development and can be more expensive.[5]

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation

This protocol is a general procedure for the extraction of cholesteryl esters from plasma or serum.

• Aliquoting: Allow plasma/serum samples to thaw on ice. Vortex briefly and aliquot 50 µL into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add the stable isotope-labeled internal standard (e.g., Cholesteryl oleate-d7) to each sample.

• Protein Precipitation: Add 250 µL of cold isopropanol (IPA) to each tube.

• Vortexing: Vortex the tubes for 30 seconds to ensure thorough mixing and protein precipitation.

• Incubation: Incubate the samples at 4°C for 10 minutes.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or a 96-well plate for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

The following are general starting conditions for the analysis of cholesteryl esters. Optimization for your specific instrument is recommended.

Parameter	Condition
LC Column	C18 Reverse-Phase Column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Acetonitrile/Water (60:40) with 10 mM Ammonium Formate
Mobile Phase B	Isopropanol/Acetonitrile (90:10) with 10 mM Ammonium Formate
Gradient	Start at 30% B, increase to 100% B over 10 minutes, hold for 5 minutes, then re-equilibrate.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Transition (example)	Cholesteryl 11(Z)-Vaccenate: Precursor ion > Product ion (specific m/z values to be determined by infusion of a standard) Cholesteryl oleate-d7 (IS): Precursor ion > Product ion

Visualizations

References

• 1. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS). | Semantic Scholar [semanticscholar.org]
• 2. Matrix effects and selectivity issues in LC-MS-MS: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. cdn2.caymanchem.com [cdn2.caymanchem.com]

Technical Support Center: Optimizing MRM Parameters for Cholesteryl 11(Z)-Vaccenate

This technical support guide provides troubleshooting information and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the optimization of Multiple Reaction Monitoring (MRM) parameters for Cholesteryl 11(Z)-Vaccenate.

Frequently Asked Questions (FAQs)

Q1: What are the theoretical precursor and product ions for Cholesteryl 11(Z)-Vaccenate in a typical MRM experiment?

For mass spectrometry analysis using electrospray ionization (ESI) in positive ion mode, cholesteryl esters commonly form ammonium (B1175870) adducts.[1][2][3] The characteristic fragmentation pattern for these esters involves the loss of the fatty acid chain, yielding a stable product ion corresponding to the dehydrated cholesterol backbone.[1][2][3]

• Precursor Ion (Q1): Cholesteryl 11(Z)-Vaccenate (Molecular Formula: C₄₅H₇₈O₂, Molecular Weight: ~651.1 g/mol ) will form an ammonium adduct [M+NH₄]⁺.[4] The expected m/z for the precursor ion is approximately 669.6 .

• Product Ion (Q3): Upon collision-induced dissociation (CID), the most common and stable product ion is the cholesteryl cation at m/z 369.3 .[1][2][3] This ion is widely used for quantifying all cholesteryl ester species.[3]

Q2: How do I determine the optimal Collision Energy (CE) for my MRM transition?

The optimal collision energy is instrument-dependent and crucial for achieving maximum signal intensity. The recommended approach is empirical optimization for each specific instrument.

• Use a Starting Point: For cholesteryl esters, a low collision energy is often effective. A study using a C17:0 cholesteryl ester found 5 eV to be optimal for producing the signature m/z 369.3 fragment while retaining a significant precursor ion signal.[1] You can start with this value and test a range around it.

• Automated Optimization: Modern mass spectrometry software, such as Skyline, allows for automated CE optimization.[5][6] This involves creating a method that injects the analyte and ramps the collision energy across a specified range (e.g., 5 to 40 eV). The software then plots the product ion intensity against the CE value to identify the optimum.[7]

• Predictive Equations: Many platforms use a linear equation of the form CE = slope * (precursor m/z) + intercept to predict a starting CE value.[5] While useful, empirical validation is recommended for final methods.

Q3: Why am I seeing a low signal for my product ion (m/z 369.3)?

A low product ion signal can be attributed to several factors:

• Suboptimal Collision Energy: If the CE is too low, fragmentation will be inefficient. If it is too high, the product ion itself may fragment further, reducing its intensity. Perform a CE optimization experiment as described above.

• Ion Suppression: Biological samples contain high concentrations of other lipids, such as phospholipids, which can co-elute and suppress the ionization of the target analyte (a phenomenon known as matrix effects).[8][9] Ensure your chromatographic method adequately separates Cholesteryl 11(Z)-Vaccenate from major interfering species.

• Poor Precursor Ion Generation: Check the ESI source parameters (e.g., capillary voltage, gas temperature, nebulizer pressure).[1] Also, ensure that an ammonium source (like ammonium acetate (B1210297) or formate) is present in the mobile phase to facilitate the formation of the [M+NH₄]⁺ adduct.[1]

Q4: My precursor ion signal is very low or absent after fragmentation. What should I do?

This typically indicates that the collision energy is set too high, causing near-complete fragmentation of the precursor ion. While the goal of MRM is to generate a strong product ion signal, retaining some precursor is often desirable, especially during optimization.[1] Systematically lower the collision energy in small increments (e.g., 2-3 eV) until a stable balance between precursor and product ion signals is achieved.

Q5: I am observing interfering peaks in my chromatogram. How can I improve specificity?

Interfering peaks are a common challenge in lipidomics due to the presence of isobaric species (different molecules with the same mass).[9]

• Chromatographic Separation: The most effective solution is to improve the liquid chromatography (LC) method to separate the interfering compounds from your analyte of interest.

• Alternative Adducts: While ammonium adducts are common, you can explore other adducts, such as sodium [M+Na]⁺. Sodiated adducts of cholesteryl esters fragment via a neutral loss of the cholestane (B1235564) backbone (368.5 Da), which can be used as an alternative MS/MS scan mode to enhance specificity.[10]

• High-Resolution MS: If available, using a high-resolution mass spectrometer (like a Q-TOF or Orbitrap) can help differentiate between your target and interferences based on their exact mass, although this moves beyond traditional triple quadrupole-based MRM.

Key MRM Parameters Summary

The following table summarizes the essential quantitative data for setting up an MRM method for Cholesteryl 11(Z)-Vaccenate.

Analyte	Chemical Formula	Precursor Ion (Q1) [M+NH₄]⁺ (m/z)	Product Ion (Q3) (m/z)	Notes
Cholesteryl 11(Z)-Vaccenate	C₄₅H₇₈O₂	669.6	369.3	The precursor is the ammonium adduct.[1][2] The product ion is the characteristic dehydrated cholesterol backbone.[1][3] Collision energy requires empirical optimization.

Detailed Experimental Protocol: Collision Energy Optimization

This protocol outlines the steps for determining the optimal collision energy for the Cholesteryl 11(Z)-Vaccenate MRM transition using direct infusion or flow injection analysis.

1. Standard Preparation:

• Prepare a stock solution of high-purity Cholesteryl 11(Z)-Vaccenate in a suitable organic solvent (e.g., isopropanol/acetonitrile).

• Dilute the stock solution to a working concentration (e.g., 1-10 µg/mL) using a mobile phase that mirrors your analytical conditions. This mobile phase should contain an ammonium salt (e.g., 10 mM ammonium acetate) to promote adduct formation.

2. Mass Spectrometer Setup:

• Configure the mass spectrometer for ESI in positive ion mode.

• Infuse the working standard solution at a constant flow rate (e.g., 5-10 µL/min) directly into the source.

• Optimize source parameters (capillary voltage, gas flows, temperature) to achieve a stable and maximal signal for the precursor ion (m/z 669.6).

3. Create the CE Optimization Method:

• In your instrument control software, create a new MRM method.

• Set the Q1 mass to 669.6 and the Q3 mass to 369.3.

• Create a series of MRM transitions for this pair, each with an identical dwell time but a different collision energy value. For example:

  • 669.6 → 369.3 (CE: 5 V)
  • 669.6 → 369.3 (CE: 8 V)
  • 669.6 → 369.3 (CE: 11 V)
  • ...and so on, up to ~40 V in 2-3 V increments.

4. Data Acquisition:

• Begin infusing the standard solution and allow the signal to stabilize.

• Acquire data using the CE optimization method for a sufficient duration (e.g., 1-2 minutes) to obtain a robust signal average for each CE value.

5. Data Analysis and Finalization:

• Extract the ion intensity data for the product ion at each collision energy setting.

• Plot the product ion intensity (Y-axis) against the corresponding collision energy (X-axis).

• The CE value that produces the highest intensity is the optimal collision energy for your instrument and conditions.

• Use this optimized CE value to build your final, sensitive, and specific MRM method for quantitative analysis.

Visual Guides

Caption: A flowchart illustrating the systematic workflow for optimizing MRM parameters.

References

• 1. biorxiv.org [biorxiv.org]
• 2. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. larodan.com [larodan.com]
• 5. skyline.ms [skyline.ms]
• 6. Collision Energy Optimization: /home/software/Skyline [skyline.ms]
• 7. researchgate.net [researchgate.net]
• 8. littlemsandsailing.com [littlemsandsailing.com]
• 9. sciex.com [sciex.com]
• 10. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]

Resolving isomeric separation of Cholesteryl 11(Z)-Vaccenate from other CEs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the isomeric separation of cholesteryl esters (CEs), with a focus on resolving Cholesteryl 11(Z)-Vaccenate from other CE isomers.

Troubleshooting Guides

Problem 1: Poor or No Separation of Cholesteryl 11(Z)-Vaccenate from Other C18:1 Isomers (e.g., Cholesteryl Oleate)

Question: I am using reversed-phase HPLC (RP-HPLC) with a C18 column, but my Cholesteryl 11(Z)-Vaccenate peak is co-eluting with other C18:1 cholesteryl ester isomers. How can I resolve them?

Answer:

Co-elution of positional and geometric isomers of monounsaturated cholesteryl esters is a common challenge in RP-HPLC due to their similar hydrophobicities. To achieve separation, a different chromatographic technique that can differentiate based on the double bond position and geometry is required. Silver ion chromatography is the most effective method for this purpose.

Recommended Solutions:

• Implement Silver Ion HPLC (Ag-HPLC): This is the gold standard for separating CE isomers. The separation is based on the reversible interaction between silver ions on the stationary phase and the π-electrons of the double bonds in the fatty acyl chains.[1][2][3][4][5]

  • Stationary Phase: Use a silica-based column loaded with silver ions. Commercially available columns like ChromSpher 5 Lipids are designed for this purpose.[2] Alternatively, you can prepare your own by impregnating a silica (B1680970) column with silver nitrate (B79036).

  • Mobile Phase: A non-polar mobile phase with a small amount of a polar modifier is typically used. A gradient of a polar solvent is often necessary to elute more strongly retained polyunsaturated CEs. Common solvent systems include hexane (B92381) or isooctane (B107328) with a gradient of acetonitrile (B52724) or isopropanol.[2][4]

  • Temperature Control: Column temperature can significantly affect retention times in Ag-HPLC. Unlike RP-HPLC, increasing the temperature can sometimes lead to longer retention times for unsaturated compounds in certain solvent systems.[2] Experiment with different temperatures (e.g., 10-40°C) to optimize separation.

• Utilize Silver Ion Solid-Phase Extraction (Ag-SPE) for Fractionation: If Ag-HPLC is not available, Ag-SPE can be used to fractionate your CE mixture prior to analysis by RP-HPLC or GC-MS.[6][7][8] This will enrich for specific isomers in different fractions.

  • Stationary Phase: Commercially available SPE cartridges with a bonded benzenesulfonic acid phase can be converted to the silver ion form.[7][8]

  • Elution: A stepwise elution with solvents of increasing polarity will separate CEs based on the number and geometry of double bonds. For example, a sequence of dichloromethane (B109758), acetone (B3395972), and acetonitrile can be used.[8]

Problem 2: Broad or Tailing Peaks in Silver Ion HPLC

Question: My peaks are broad and tailing during the Ag-HPLC separation of cholesteryl esters. What are the possible causes and solutions?

Answer:

Peak broadening and tailing in Ag-HPLC can be caused by several factors related to the column, mobile phase, or sample.

Troubleshooting Steps:

Potential Cause	Recommended Solution
Column Overloading	Reduce the amount of sample injected. Overloading the column can lead to peak distortion.[6]
Active Sites on the Column	Ensure the column is properly conditioned. If preparing your own column, ensure complete and even coating with silver nitrate.
Inappropriate Mobile Phase	Optimize the mobile phase composition. The polarity of the mobile phase is critical for good peak shape. Adjust the gradient or the concentration of the polar modifier.
Sample Solvent Effects	Dissolve the sample in a solvent that is weaker than or similar in strength to the initial mobile phase. Injecting in a strong solvent can cause peak fronting or broadening.
Column Degradation	Silver ion columns can degrade over time, especially when exposed to light or certain solvents. Store the column in a non-polar solvent and protect it from light. If performance does not improve, the column may need to be repacked or replaced.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind the separation of cholesteryl ester isomers using silver ion chromatography?

A1: Silver ion chromatography separates unsaturated lipids based on the number, geometry (cis/trans), and position of double bonds in their fatty acyl chains.[1][3][5] The stationary phase contains silver ions that form weak, reversible charge-transfer complexes with the π-electrons of the double bonds. The strength of this interaction, and thus the retention time, is influenced by:

• Number of double bonds: More double bonds lead to stronger retention.

• Geometry of double bonds: cis double bonds interact more strongly with silver ions than trans double bonds, resulting in longer retention times for cis isomers.[3]

• Position of double bonds: The position of the double bond along the fatty acyl chain also affects the strength of the interaction, allowing for the separation of positional isomers.[1]

Q2: Can I use Gas Chromatography-Mass Spectrometry (GC-MS) to separate Cholesteryl 11(Z)-Vaccenate from its isomers?

A2: Direct separation of intact cholesteryl ester isomers by GC-MS is challenging due to their high molecular weight and the potential for co-elution.[9] However, GC-MS is a powerful tool for analyzing the fatty acid composition of CE fractions that have been previously separated by another technique, such as Ag-SPE or Ag-HPLC.[6] The CEs are first transesterified to their fatty acid methyl esters (FAMEs), which can then be separated and identified by GC-MS.[10] High-resolution capillary columns can separate some FAME positional and geometric isomers.[10]

Q3: How can I quantify Cholesteryl 11(Z)-Vaccenate and its isomers?

A3: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the quantification of cholesteryl esters.[11][12][13] By coupling Ag-HPLC with MS/MS, you can achieve both separation and accurate quantification.

• Ionization: Electrospray ionization (ESI) is commonly used, often with the addition of an ammonium (B1175870) salt to the mobile phase to promote the formation of [M+NH₄]⁺ adducts.[11]

• Detection: Quantification is typically performed in Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion (the CE adduct) is selected and fragmented, and a specific product ion (often the cholesterol backbone fragment at m/z 369.3) is monitored.[13]

• Internal Standards: For accurate quantification, it is essential to use a stable isotope-labeled internal standard, such as a deuterated cholesteryl ester.[13]

Q4: Are there any alternatives to silver ion chromatography for separating CE isomers?

A4: While silver ion chromatography is the most effective method, some degree of separation of CE isomers can be achieved with other techniques, although often with less resolution.

• Reversed-Phase HPLC (RP-HPLC): While not ideal for positional isomers, optimizing the mobile phase, temperature, and using longer columns or multiple columns in series may provide partial separation of some CE isomers.[1]

• Supercritical Fluid Chromatography (SFC): SFC can sometimes offer different selectivity for lipid isomers compared to HPLC.

Experimental Protocols

Protocol 1: Silver Ion Solid-Phase Extraction (Ag-SPE) for Fractionation of C18:1 Cholesteryl Ester Isomers

This protocol provides a general method for the fractionation of a mixture of cholesteryl esters containing Cholesteryl 11(Z)-Vaccenate and other C18:1 isomers.

Materials:

• Solid-phase extraction cartridge with a bonded benzenesulfonic acid stationary phase (e.g., 500 mg).

• Silver nitrate (AgNO₃) solution (e.g., 20 mg in acetonitrile/water).

• Solvents: Dichloromethane, Acetone, Acetonitrile, Hexane.

• SPE vacuum manifold.

Procedure:

• Column Preparation:

  • Slowly pass the silver nitrate solution through the SPE cartridge.

  • Wash the cartridge sequentially with acetonitrile, acetone, and dichloromethane to remove excess silver nitrate and condition the column.[8]

  • Protect the column from light by wrapping it in aluminum foil.[8]

• Sample Loading:

  • Dissolve the cholesteryl ester sample in a small volume of a non-polar solvent like hexane or dichloromethane.

  • Apply the sample to the conditioned Ag-SPE cartridge.

• Fractionation:

  • Elute the fractions with a stepwise gradient of increasing polarity. The exact solvent compositions and volumes may need to be optimized for your specific mixture. A starting point could be:

    • Fraction 1 (Saturated CEs): Elute with a non-polar solvent like hexane or dichloromethane.

    • Fraction 2 (trans-Monounsaturated CEs): Elute with a mixture of dichloromethane and a small percentage of a more polar solvent like acetone.

    • Fraction 3 (cis-Monounsaturated CEs, including Cholesteryl 11(Z)-Vaccenate): Increase the percentage of the polar solvent (e.g., a higher concentration of acetone in dichloromethane or a switch to a solvent system containing acetonitrile).

    • Fraction 4 (Polyunsaturated CEs): Elute with a more polar solvent mixture, such as a higher concentration of acetonitrile.

• Analysis:

  • Collect each fraction separately.

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the fractions in an appropriate solvent for analysis by RP-HPLC, GC-MS (after transesterification), or LC-MS/MS.

Quantitative Data (Representative):

Fraction	Eluting Solvent System (Example)	Expected Cholesteryl Ester Content
1	100% Dichloromethane	Saturated CEs (e.g., Cholesteryl Stearate)
2	99:1 Dichloromethane:Acetone	trans-C18:1 CE isomers
3	95:5 Dichloromethane:Acetone	cis-C18:1 CE isomers (including Cholesteryl 11(Z)-Vaccenate and Cholesteryl Oleate)
4	90:10 Dichloromethane:Acetonitrile	Di-unsaturated CEs (e.g., Cholesteryl Linoleate)

Note: Further optimization of the elution solvent system for Fraction 3 would be required to separate positional cis-isomers.

Visualizations

Caption: Workflow for the separation and analysis of CE isomers.

Caption: Decision tree for troubleshooting CE isomer co-elution.

References

• 1. aocs.org [aocs.org]
• 2. Analysis of triglyceride isomers by silver-ion high-performance liquid chromatography. Effect of column temperature on retention times - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aocs.org [aocs.org]
• 4. researchgate.net [researchgate.net]
• 5. aocs.org [aocs.org]
• 6. Separation of cholesterol esters by silver ion chromatography using high-performance liquid chromatography or solid-phase extraction columns packed with a bonded sulphonic acid phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Silver ion chromatography using solid-phase extraction columns packed with a bonded-sulfonic acid phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aocs.org [aocs.org]
• 9. Detection of cholesteryl ester hydroperoxide isomers using gas chromatography-mass spectrometry combined with thin-layer chromatography blotting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. biorxiv.org [biorxiv.org]
• 12. Analyses of Cholesterol and Derivatives in Ocular Tissues Using LC-MS/MS Methods | Springer Nature Experiments [experiments.springernature.com]
• 13. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Cholesteryl 11(Z)-Vaccenate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing in-source fragmentation of Cholesteryl 11(Z)-Vaccenate during mass spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation and why is it a problem for Cholesteryl 11(Z)-Vaccenate analysis?

In-source fragmentation (ISF) is the unintended breakdown of analyte ions within the ion source of a mass spectrometer, occurring before they reach the mass analyzer.[1][2] This phenomenon is particularly problematic for fragile molecules like Cholesteryl 11(Z)-Vaccenate, as it can lead to an underestimation of the molecular ion and a complex spectrum of fragment ions. This complicates accurate quantification and structural elucidation. For cholesteryl esters, a common in-source fragment is the cholestadiene ion at m/z 369.[3][4][5]

Q2: What are the primary instrumental factors that contribute to the in-source fragmentation of Cholesteryl 11(Z)-Vaccenate?

Several instrumental parameters can significantly influence the degree of in-source fragmentation. These include:

• Ion Source Temperature: Higher temperatures can increase the internal energy of the ions, leading to greater fragmentation.[1]

• Cone Voltage (or Declustering Potential/Fragmentor Voltage): This voltage accelerates ions from the atmospheric pressure region into the vacuum of the mass spectrometer. Higher voltages increase the kinetic energy of the ions, resulting in more energetic collisions with gas molecules and, consequently, more fragmentation.[1][6]

• Ion Transfer Tube (ITT) Temperature and Radio Frequency (RF) Levels: In some instruments, like Orbitrap-based platforms, the temperature of the ion transfer tube and the RF voltage applied to the ion optics can significantly impact ion stability and fragmentation.[7][8]

Q3: Which ionization techniques are recommended to minimize fragmentation of Cholesteryl 11(Z)-Vaccenate?

Soft ionization techniques are highly recommended as they impart less energy to the analyte, thus reducing fragmentation.[9][10][11][12] For Cholesteryl 11(Z)-Vaccenate, the following are suitable choices:

• Electrospray Ionization (ESI): This is a widely used soft ionization technique for lipids.[11][12] In positive ion mode, cholesteryl esters typically form ammonium (B1175870) adducts ([M+NH₄]⁺), which are relatively stable.[2][13]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is another soft ionization technique that can be used for less polar molecules like cholesteryl esters.[9] It can sometimes produce more abundant molecular ions for certain lipids compared to ESI.

• Matrix-Assisted Laser Desorption/Ionization (MALDI): MALDI is a very soft ionization technique suitable for large and fragile molecules, though it is more commonly used for solid samples.[9][12]

Q4: How can I optimize my ESI source parameters to reduce fragmentation?

To minimize in-source fragmentation in an ESI source, a systematic optimization of key parameters is crucial. It is recommended to:

• Lower the Cone Voltage: Gradually decrease the cone voltage to the lowest value that still provides good ion transmission and sensitivity.

• Reduce the Ion Source Temperature: Use the lowest temperature that allows for efficient desolvation of the sample spray.

• Optimize Gas Flow Rates: Adjust the nebulizing and drying gas flow rates to ensure a stable spray without excessive heating.

• Adjust Ion Transfer Optics: If your instrument allows, optimize the voltages and temperatures of the ion transfer optics to gently guide the ions into the mass analyzer.[7][8]

Q5: Are there any sample preparation or mobile phase considerations that can help minimize fragmentation?

Yes, the composition of your sample solution and mobile phase can influence ionization efficiency and ion stability.

• Ammonium Adduct Formation: For positive mode ESI, adding a source of ammonium ions (e.g., ammonium formate (B1220265) or ammonium acetate) to the mobile phase can promote the formation of the more stable [M+NH₄]⁺ adduct of Cholesteryl 11(Z)-Vaccenate, which is less prone to fragmentation than the protonated molecule [M+H]⁺.[2][13]

• Mobile Phase Composition: The organic solvent composition can affect the ESI spray stability and desolvation efficiency. Optimizing the gradient and solvent choice can lead to better ionization and reduced fragmentation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High abundance of the m/z 369 fragment ion and low abundance of the molecular ion ([M+NH₄]⁺) for Cholesteryl 11(Z)-Vaccenate.	The cone voltage is too high, causing excessive fragmentation.	Gradually decrease the cone voltage (declustering potential) in increments of 5-10 V and monitor the ratio of the molecular ion to the fragment ion.
The ion source temperature is too high.	Reduce the source temperature in 25°C increments. Ensure the temperature is still sufficient for proper desolvation.
Inappropriate ionization mode or adduct formation.	Ensure you are using a soft ionization technique like ESI in positive ion mode. Add ammonium formate or acetate (B1210297) (e.g., 5-10 mM) to your mobile phase to promote the formation of the [M+NH₄]⁺ adduct.
Inconsistent fragmentation patterns between runs.	Fluctuations in source conditions.	Allow the mass spectrometer to stabilize for an extended period before analysis. Regularly clean and maintain the ion source.
Mobile phase composition variability.	Prepare fresh mobile phases daily and ensure proper mixing.
Poor sensitivity for the molecular ion of Cholesteryl 11(Z)-Vaccenate.	Suboptimal ionization efficiency.	Optimize the ESI probe position (nebulizer). Adjust the nebulizing and drying gas flow rates.
Fragmentation is still occurring, reducing the molecular ion signal.	Re-optimize the cone voltage and source temperature after adjusting other parameters.

Experimental Protocol: Minimizing In-Source Fragmentation of Cholesteryl 11(Z)-Vaccenate using LC-MS with ESI

This protocol provides a general framework for the analysis of Cholesteryl 11(Z)-Vaccenate using Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI), focusing on minimizing in-source fragmentation.

1. Sample Preparation:

• Dissolve the Cholesteryl 11(Z)-Vaccenate standard or lipid extract in a suitable organic solvent mixture, such as isopropanol:acetonitrile (90:10, v/v).

• The final concentration should be optimized for your instrument, typically in the range of 1-10 µg/mL.

2. Liquid Chromatography (LC) Parameters:

• Column: A C18 reversed-phase column suitable for lipid analysis (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Acetonitrile:Water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol:Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A typical gradient would start with a high percentage of Mobile Phase A and ramp up to a high percentage of Mobile Phase B to elute the nonpolar Cholesteryl 11(Z)-Vaccenate.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

3. Mass Spectrometry (MS) Parameters (Positive ESI Mode):

The following table provides starting parameters that should be systematically optimized for your specific mass spectrometer to minimize in-source fragmentation.

Parameter	Recommended Starting Value	Optimization Strategy
Ionization Mode	Positive Electrospray Ionization (ESI)	-
Capillary Voltage	3.0 - 4.0 kV	Optimize for stable spray and maximum ion signal.
Cone Voltage	20 - 30 V	Crucial for minimizing fragmentation. Start low and increase in small increments while monitoring the [M+NH₄]⁺ / m/z 369 ratio.
Source Temperature	100 - 120 °C	Use the lowest temperature that provides efficient desolvation.
Desolvation Temperature	250 - 350 °C	Optimize for efficient solvent removal without causing thermal degradation.
Nebulizing Gas Flow	Instrument Dependent	Optimize for a stable spray.
Drying Gas Flow	Instrument Dependent	Optimize for efficient desolvation.
Mass Range	m/z 300 - 700	Ensure the range covers the expected precursor and fragment ions.

Expected Ions for Cholesteryl 11(Z)-Vaccenate (C₄₅H₇₈O₂; Molecular Weight: 651.1):

Ion	m/z
[M+NH₄]⁺	669.6
[M+Na]⁺	674.6
[M+H]⁺	652.6
In-source Fragment	369.3

Visualizations

References

• 1. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS). | Sigma-Aldrich [sigmaaldrich.com]
• 5. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. acdlabs.com [acdlabs.com]
• 10. JEOL USA blog | An Overview of Different GC-MS Ionization Techniq [jeolusa.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Two Soft Ionization Techniques—EI and MALDI - Creative Proteomics Blog [creative-proteomics.com]
• 13. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Addressing variability in Cholesteryl 11(Z)-Vaccenate extraction recovery

Welcome to the technical support center for Cholesteryl 11(Z)-Vaccenate extraction. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address variability in extraction recovery.

Frequently Asked Questions (FAQs)

Q1: What is Cholesteryl 11(Z)-Vaccenate and why is its extraction challenging?

Cholesteryl 11(Z)-Vaccenate is an ester of cholesterol and 11(Z)-vaccenic acid.[1][2] Like other cholesteryl esters, it is a non-polar lipid.[3] The primary challenge in its extraction is achieving consistent and high recovery rates due to its hydrophobicity and potential for degradation. Variability can be introduced at multiple stages of the extraction process, from sample handling to the choice of solvents and methodology.

Q2: Which are the most common methods for extracting Cholesteryl 11(Z)-Vaccenate?

While methods specific to Cholesteryl 11(Z)-Vaccenate are not extensively documented, standard lipid extraction protocols are applicable. The most common are:

• Folch Method: A biphasic method using chloroform (B151607) and methanol (B129727), considered a "gold standard" for lipid extraction.[3][4][5]

• Bligh-Dyer Method: A modification of the Folch method, also using chloroform and methanol, but with different solvent ratios, and is particularly suitable for biological fluids.[3][5][6]

• Matyash Method (Methanol/MTBE): A biphasic method using methanol and methyl-tert-butyl ether (MTBE), which is considered a safer alternative to chloroform.[4][7]

• Solid-Phase Extraction (SPE): This technique uses a solid sorbent to separate lipids from other sample components and can be highly selective for different lipid classes, including cholesteryl esters.[8][9][10][11]

Q3: How does the choice of solvent impact the recovery of Cholesteryl 11(Z)-Vaccenate?

Solvent selection is critical for the efficient extraction of non-polar lipids like Cholesteryl 11(Z)-Vaccenate.[3][12]

• Non-polar solvents (e.g., hexane (B92381), chloroform, MTBE) are essential for dissolving cholesteryl esters.[3][12]

• Polar solvents (e.g., methanol, ethanol, isopropanol) are necessary to disrupt the interactions between lipids and proteins or membranes, releasing the lipids into the solvent phase.[5][13]

• A combination of polar and non-polar solvents is typically used to ensure comprehensive extraction.[5] For instance, the Folch method's chloroform/methanol mixture effectively extracts a broad range of lipids.[3]

Q4: Can sample handling and storage affect extraction efficiency?

Yes, improper sample handling can significantly impact recovery.

• Oxidation: Cholesteryl esters with unsaturated fatty acids, like 11(Z)-vaccenic acid, are susceptible to oxidation. It is recommended to flush samples with an inert gas like argon or nitrogen and store them at -80°C.[14] The use of antioxidants like butylated hydroxytoluene (BHT) in the extraction solvents can also prevent oxidation.[14]

• Freeze-Thaw Cycles: Repeated freezing and thawing of samples can lead to cellular damage and lipid degradation. It is advisable to aliquot samples to avoid multiple freeze-thaw cycles.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of Cholesteryl 11(Z)-Vaccenate.

Issue	Potential Cause	Recommended Solution
Low Recovery	Incomplete cell/tissue disruption: Lipids are not fully released from the sample matrix.	Ensure thorough homogenization or sonication of the sample in the initial extraction solvent.[4]
Inappropriate solvent polarity: The solvent system may not be optimal for extracting a non-polar lipid like Cholesteryl 11(Z)-Vaccenate.	For non-polar lipids, a higher proportion of a non-polar solvent like chloroform or MTBE may be beneficial. The hexane-isopropanol method is noted to be effective for apolar lipids.[3]
Insufficient solvent-to-sample ratio: The volume of solvent may be too low to effectively extract all the lipids.	Increasing the solvent-to-sample ratio can improve extraction efficiency. Ratios of 20:1 (solvent:sample) are often recommended for the Folch method to ensure high recovery.[5][13][15]
Phase separation issues (biphasic methods): Incomplete separation of the aqueous and organic phases can lead to loss of the lipid-containing organic layer.	Ensure the correct ratio of chloroform:methanol:water is achieved. Centrifugation can aid in clear phase separation.[4] Addition of a salt solution can also improve phase separation.[6]
High Variability Between Replicates	Inconsistent sample homogenization: Differences in the degree of tissue or cell disruption between samples.	Standardize the homogenization or sonication time and intensity for all samples.
Inaccurate pipetting of solvents: Small errors in solvent volumes can alter the ratios in biphasic extractions, affecting partitioning.	Use calibrated pipettes and ensure careful and consistent addition of all solvents.
Sample heterogeneity: The lipid distribution within the source material may not be uniform.	Ensure the sample is well-mixed before taking aliquots for extraction.
Degradation of Cholesteryl 11(Z)-Vaccenate	Oxidation: The double bond in the 11(Z)-vaccenate moiety is susceptible to oxidation.	Add an antioxidant like BHT to the extraction solvents.[14] Handle samples under an inert atmosphere (e.g., nitrogen or argon) and minimize exposure to light and air.[14]
Hydrolysis: Ester bonds can be hydrolyzed, especially in the presence of strong acids or bases at elevated temperatures.	Perform extractions at low temperatures (e.g., on ice) and avoid harsh pH conditions unless required for a specific protocol, in which case exposure time should be minimized.
Co-extraction of Contaminants	Polar contaminants in the organic phase: Sugars, amino acids, and other polar molecules can be carried into the lipid extract.	For Folch-type methods, a "wash" step of the organic phase with a salt solution (e.g., 0.9% NaCl) helps to remove these impurities.
Interfering lipids: Other lipid classes are co-extracted and may interfere with downstream analysis.	Solid-Phase Extraction (SPE) can be used to specifically isolate cholesteryl esters from other lipid classes like phospholipids (B1166683) and triglycerides.[8][9][10][11][16]

Experimental Protocols

Modified Folch Extraction Method for Plasma

This protocol is adapted for small sample volumes.[4]

• To a 10 µL plasma sample, add 160 µL of ice-cold methanol.

• Add 320 µL of ice-cold chloroform.

• Vortex the mixture for 10 seconds.

• Sonicate for 1 hour in a cold water bath.

• Centrifuge at 10,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids.

• For purification, the organic phase can be washed with 0.2 volumes of 0.9% NaCl solution.

• The final organic phase is dried under a stream of nitrogen and reconstituted in an appropriate solvent for analysis.

Solid-Phase Extraction (SPE) for Cholesteryl Ester Isolation

This is a general protocol for isolating cholesteryl esters from a total lipid extract using a silica-based SPE cartridge.[8][11]

• Condition the SPE cartridge: Pass 2 mL of hexane through a 100 mg silica (B1680970) cartridge.

• Load the sample: Dissolve the dried total lipid extract in a small volume of a non-polar solvent like toluene (B28343) (e.g., 1 mL) and apply it to the cartridge.

• Elute Cholesteryl Esters: Add 1 mL of hexane to the cartridge. The eluate will contain the cholesteryl esters, which are the least polar lipids.[11]

• Elute other lipids (optional): Other lipid classes can be eluted sequentially using solvents of increasing polarity. For example, cholesterol can be eluted with 30% isopropanol (B130326) in hexane.[11]

• Dry and reconstitute: The collected fraction containing the cholesteryl esters is dried under nitrogen and reconstituted for analysis.

Visualizations

Experimental Workflow for Cholesteryl 11(Z)-Vaccenate Extraction and Analysis

Caption: Workflow for the extraction and analysis of Cholesteryl 11(Z)-Vaccenate.

Hypothetical Signaling Pathway Involving Cholesteryl Ester Metabolism

Caption: Cellular uptake and metabolism of cholesteryl esters from LDL particles.

References

• 1. larodan.com [larodan.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 7. agilent.com [agilent.com]
• 8. Use of solid phase extraction in the biochemistry laboratory to separate different lipids [pubmed.ncbi.nlm.nih.gov]
• 9. A method for separation of phosphatidylcholine, triacylglycerol, non-esterified fatty acids and cholesterol esters from plasma by solid-phase extraction* | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 10. researchgate.net [researchgate.net]
• 11. lipidmaps.org [lipidmaps.org]
• 12. m.youtube.com [m.youtube.com]
• 13. vliz.be [vliz.be]
• 14. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 15. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Mammalian Cell- and Plasma-Based Lipidomics Studies | NIST [nist.gov]
• 16. Cholesterol ester analysis | Cyberlipid [cyberlipid.gerli.com]

Technical Support Center: Analysis of Cholesteryl Esters by Mass Spectrometry

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the mass spectrometry-based analysis of cholesteryl esters (CEs).

Frequently Asked Questions (FAQs) & Troubleshooting

Category 1: Ionization and Sensitivity Issues

Q1: Why is the signal intensity for my cholesteryl esters (CEs) consistently low?

A: Low signal intensity is a common challenge due to the nonpolar nature of CEs, which makes them difficult to ionize, especially with electrospray ionization (ESI).[1][2][3] CEs lack a readily ionizable functional group, leading to poor formation of protonated molecules ([M+H]+).[4]

Troubleshooting Steps:

• Promote Adduct Formation: The most effective strategy to enhance signal is to promote the formation of adducts. This is typically done by adding salts to the mobile phase or infusion solvent.

  • Ammonium (B1175870) ([M+NH₄]⁺): Adding ammonium acetate (B1210297) or formate (B1220265) is a widely used approach. Ammoniated adducts readily fragment to produce the characteristic cholesteryl cation (m/z 369.35), which is excellent for targeted analysis.[5][6]

  • Sodium ([M+Na]⁺) or Lithium ([M+Li]⁺): The addition of sodium or lithium salts can also significantly enhance ionization.[7][8] These adducts provide class-specific fragmentation that can be used to distinguish CEs from other lipid classes like diacylglycerols (DAGs).[7]

• Optimize Ionization Source: Compare different ionization techniques. While ESI with adduct formation is common, Atmospheric Pressure Chemical Ionization (APCI) can also be used. APCI is generally better for nonpolar molecules, but it may produce weaker signals for CEs compared to ESI-adduct strategies and can be less effective for a broad range of CE species.[9][10]

• Consider Derivatization: For targeted analysis of the total cholesterol pool (free and esterified), you can chemically derivatize the free cholesterol (FC) to form cholesteryl acetate. This allows both endogenous CEs and derivatized FC to be analyzed in the same run using precursor ion scanning for the m/z 369 fragment.[6][11]

Q2: My signal intensity varies greatly between different CE species. Is this normal?

A: Yes, this is a known phenomenon. The ionization efficiency of CEs is affected by the length and degree of unsaturation of their fatty acyl chains.[5] For example, when analyzing an equimolar mixture of CE standards as sodiated adducts, species with different levels of unsaturation show notably different signal intensities.[4] This variation is a critical factor to consider for accurate quantification and must be corrected for, typically by using a panel of internal standards that closely match the species being quantified.

Category 2: Identification and Specificity

Q3: I am having trouble distinguishing CEs from other molecules with the same mass (isobars). What is the most common interference?

A: The most significant isobaric interference in CE analysis comes from diacylglycerols (DAGs).[7] Many CE and DAG species have molecular ions with the same nominal mass, making them indistinguishable by mass alone.

Troubleshooting Steps:

• Chromatographic Separation: A robust liquid chromatography (LC) method, typically reverse-phase, is essential to separate CEs from DAGs before they enter the mass spectrometer.[1][12]

• Adduct-Specific Fragmentation: Use tandem mass spectrometry (MS/MS) with specific adducts. For instance, lithiated adducts of CEs and DAGs fragment differently, allowing for their specific detection even if they co-elute.[7] CEs as [M+Li]⁺ ions show a characteristic neutral loss of 368.5 (cholestane), which is not observed for DAGs.[7]

Q4: How can I differentiate between CE isomers (e.g., oxidized CEs)?

A: Distinguishing between isomers, such as CEs oxidized on the fatty acid chain versus the cholesterol ring, requires careful analysis of MS/MS fragmentation patterns combined with chromatography.[13]

Troubleshooting Steps:

• High-Resolution LC: Use a high-performance LC column to achieve chromatographic separation of the isomers, as they often have slightly different retention times.[13]

• Analyze Fragmentation Patterns: The location of an oxidative modification will change the fragmentation pattern.

  • Oxidation on the Fatty Acyl Chain: The MS/MS spectrum will still show the characteristic unmodified cholestenyl cation at m/z 369.[13]

  • Oxidation on the Cholesterol Ring: The characteristic cation fragment will be mass-shifted (e.g., to m/z 385 for a hydroxy group, 369 + 16) and a fragment corresponding to the neutral loss of water from the sterol ring (m/z 367) may appear.[13]

Category 3: Quantification and Reproducibility

Q5: My CE quantification is not reproducible. What are the likely causes?

A: Inconsistent quantification is often linked to in-source fragmentation, sample preparation artifacts, or improper use of internal standards.

Troubleshooting Steps:

• Minimize In-Source Fragmentation (ISF): CEs can fragment within the ion source before mass analysis, which can compromise accurate measurement of the precursor ion.[14][15] This is especially problematic because the fragment of CEs (m/z 369) is identical to the dehydrated ion of free cholesterol, potentially causing interference.[16]

  • Optimize Source Conditions: Systematically evaluate and optimize instrument parameters like the ion transfer tube temperature (ITT) and radio frequency (RF) levels in the ion optics to find settings that minimize ISF without significantly sacrificing sensitivity.[15]

• Prevent Sample Degradation: CEs, particularly those with polyunsaturated fatty acids, are prone to oxidation.[8] Sample handling and storage are critical.

  • Use Antioxidants: Add antioxidants like butylated hydroxytoluene (BHT) during sample extraction to prevent artificial oxidation.[17]

  • Limit Freeze-Thaw Cycles: Aliquot samples after collection to avoid repeated freezing and thawing, which can degrade lipids.[17][18]

• Use Appropriate Internal Standards: Due to the variable ionization efficiency among CE species, a single internal standard is often insufficient for accurate quantification across the entire class.

  • Use a Panel of Standards: Employ a mixture of stable isotope-labeled or odd-chain CEs (e.g., CE 17:0, CE 19:0) that cover the range of saturation and chain length of the CEs in your sample.[5][6]

Data & Methodologies

Table 1: Comparison of Ionization Techniques for Cholesteryl Esters

Ionization Technique	Precursor Ion(s) Formed	Signal Intensity	Selectivity & Notes	Citations
ESI with Adducts	[M+NH₄]⁺, [M+Na]⁺, [M+Li]⁺	Strong	Effective for a broad range of CEs. Adduct choice can resolve interferences (e.g., Li⁺ for DAGs). [M+NH₄]⁺ is ideal for precursor ion scanning of m/z 369.	[7][9][10]
APCI	[M+H]⁺	Weak to Moderate	Tends to be more sensitive for CEs with unsaturated fatty acids. Generally produces weaker signals than ESI with adducts.	[9][10]
Direct ESI	[M+H]⁺	Very Weak / Non-existent	Not recommended. CEs have very poor proton affinity and do not ionize well without adduct formation.	[1][4]

Experimental Protocol: Lipid Extraction and LC-MS/MS Analysis of CEs

This protocol provides a general framework for the analysis of CEs from plasma or cell culture samples.

1. Sample Preparation and Lipid Extraction (Modified Folch Method)

• Objective: To extract lipids from a complex biological matrix while minimizing degradation.

• Materials:

  • Biological sample (e.g., 50 µL plasma, 1x10⁶ cells)

  • Internal Standard Mixture (e.g., d7-Cholesterol, CE 17:0, CE 19:0 in methanol)

  • Chloroform (CHCl₃)

  • Methanol (MeOH)

  • 0.9% NaCl solution (or water)

  • Antioxidant (0.1% BHT in methanol)

• Procedure:

  • Place the sample in a glass tube. If solid (e.g., cell pellet), add 1 mL of cold PBS and homogenize thoroughly.[19]

  • Add the internal standard mixture and the BHT solution.

  • Add 2 mL of Chloroform:Methanol (2:1, v/v). Vortex vigorously for 2 minutes.[20]

  • Incubate on a shaker at room temperature for 20 minutes.

  • Add 0.5 mL of 0.9% NaCl solution to induce phase separation. Vortex for 1 minute and centrifuge at 2,000 x g for 10 minutes.[19][20]

  • Carefully collect the lower organic phase (chloroform layer) using a glass pipette and transfer to a new glass tube.

  • Dry the lipid extract under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of a suitable solvent for reverse-phase LC (e.g., Acetonitrile:Isopropanol 90:10, v/v) for analysis.

2. LC-MS/MS Analysis

• Objective: To separate and quantify individual CE species.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (e.g., Triple Quadrupole or QTOF).

• LC Conditions (Example for Reverse-Phase):

  • Column: C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

  • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM Ammonium Formate

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM Ammonium Formate

  • Gradient: A time-gradient from high A % to high B % to elute lipids based on hydrophobicity.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 50 °C

• MS Conditions:

  • Ionization Mode: Positive ESI

  • Analysis Mode: Precursor Ion Scan (PIS) or Multiple Reaction Monitoring (MRM).

  • Precursor Ion Scan: Scan for all parent ions that fragment to produce the cholesteryl cation at m/z 369.35 . This is a powerful method for discovering all CEs in a sample.[5]

  • MRM (for known CEs): Monitor specific transitions (e.g., CE 18:1 [M+NH₄]⁺ at m/z 666.6 → m/z 369.35).

Visual Guides: Workflows and Logic Diagrams

CE Analysis Workflow

The following diagram illustrates the typical experimental workflow for cholesteryl ester analysis, highlighting key stages where pitfalls can occur.

Caption: Workflow for CE analysis highlighting potential pitfalls.

Troubleshooting Low CE Signal

This diagram provides a logical approach to troubleshooting one of the most common issues in CE analysis: low signal intensity.

Caption: Decision tree for troubleshooting low CE signal intensity.

References

• 1. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biorxiv.org [biorxiv.org]
• 4. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analysis of cholesteryl esters and diacylglycerols using lithiated adducts and electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Electrospray ionization tandem mass spectrometry of sodiated adducts of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. m.youtube.com [m.youtube.com]
• 13. Looking in Depth at Oxidized Cholesteryl Esters by LC-MS/MS: Reporting Specific Fragmentation Fingerprints and Isomer Discrimination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Evaluation of Lipid In-Source Fragmentation on Different Orbitrap-based Mass Spectrometers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. chemrxiv.org [chemrxiv.org]
• 17. Sample Preparation in Lipidomics: Methodological Foundations - Creative Proteomics [creative-proteomics.com]
• 18. researchgate.net [researchgate.net]
• 19. biocompare.com [biocompare.com]
• 20. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

Technical Support Center: Enhancing Sensitivity for Low-Level Detection of Cholesteryl 11(Z)-Vaccenate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on enhancing the sensitivity for the low-level detection of Cholesteryl 11(Z)-Vaccenate. It includes troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most sensitive methods for detecting low levels of Cholesteryl 11(Z)-Vaccenate?

A1: For low-level detection of Cholesteryl 11(Z)-Vaccenate, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is generally the most sensitive and specific method.[1][2][3][4] This technique offers excellent selectivity by monitoring specific precursor and product ions of the target molecule. High-performance liquid chromatography (HPLC) with UV detection can also be used, but it is typically less sensitive than MS.[5][6] Fluorescence-based methods using probes can be sensitive but may require enzymatic conversion of the cholesteryl ester to free cholesterol for detection.[7][8][9]

Q2: Why is the detection of Cholesteryl 11(Z)-Vaccenate challenging?

A2: The detection of Cholesteryl 11(Z)-Vaccenate and other cholesteryl esters can be challenging due to their hydrophobicity, chemically inert nature, and poor ionization efficiency, particularly with electrospray ionization (ESI) mass spectrometry.[3][10] These properties can lead to low signal intensity and difficulty in achieving high sensitivity without optimization.

Q3: Is derivatization necessary for the analysis of Cholesteryl 11(Z)-Vaccenate by mass spectrometry?

A3: While not always mandatory, derivatization can significantly improve the ionization efficiency and sensitivity of cholesteryl ester analysis by mass spectrometry.[11][12] For instance, converting free cholesterol (after hydrolysis of the ester) to cholesteryl acetate (B1210297) can enhance its signal in ESI-MS/MS.[11]

Q4: What are some common sample types for the analysis of Cholesteryl 11(Z)-Vaccenate?

A4: Cholesteryl 11(Z)-Vaccenate can be analyzed in a variety of biological samples, including cells, conditioned medium, tissues, blood, plasma, and serum.[1][2] The choice of sample preparation will depend on the sample matrix.

Q5: Can I distinguish between different cholesteryl ester isomers using these methods?

A5: Mass spectrometry-based methods, particularly when coupled with techniques like photochemical reactions (e.g., Paternò-Büchi reaction), can help in determining the location of double bonds within the fatty acyl chains of cholesteryl esters, allowing for the differentiation of isomers.[13]

Troubleshooting Guides

This section provides solutions to common problems encountered during the low-level detection of Cholesteryl 11(Z)-Vaccenate.

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Signal in LC-MS/MS	1. Poor ionization of Cholesteryl 11(Z)-Vaccenate. 2. Suboptimal MS parameters. 3. Inefficient extraction from the sample matrix. 4. Degradation of the analyte.	1. Optimize the electrospray ionization source parameters (e.g., capillary voltage, gas flow, temperature). Consider using an alternative ionization technique like atmospheric pressure chemical ionization (APCI). Consider derivatization to improve ionization.[11] 2. Perform a tuning and calibration of the mass spectrometer. Optimize collision energy for the specific precursor-to-product ion transition of Cholesteryl 11(Z)-Vaccenate. 3. Evaluate different lipid extraction protocols (e.g., Folch or Bligh-Dyer methods) to ensure efficient recovery. 4. Ensure proper sample handling and storage to prevent degradation. Use antioxidants if necessary.
Poor Chromatographic Peak Shape or Resolution in HPLC/LC-MS	1. Inappropriate column chemistry. 2. Unsuitable mobile phase composition. 3. Sample overload. 4. Column contamination.	1. Use a C18 or other suitable reversed-phase column for lipid analysis.[5][14] 2. Optimize the mobile phase gradient. A common mobile phase for cholesteryl ester separation is a gradient of acetonitrile (B52724) and isopropanol.[5][6] 3. Reduce the amount of sample injected onto the column. 4. Wash the column with a strong solvent to remove contaminants.
High Background Noise in Fluorescence Detection	1. Autofluorescence of the sample matrix. 2. Non-specific binding of the fluorescent probe. 3. Impurities in reagents or solvents.	1. Include a control sample without the fluorescent probe to measure background fluorescence. 2. Optimize the concentration of the fluorescent probe and the incubation time. Include washing steps to remove unbound probe. 3. Use high-purity, spectroscopy-grade solvents and reagents.
Inconsistent Quantitative Results	1. Lack of an appropriate internal standard. 2. Incomplete enzymatic hydrolysis (for fluorescence assays). 3. Variability in sample extraction.	1. Use a suitable internal standard, such as a deuterated analog of a cholesteryl ester (e.g., cholesterol-d7) or a cholesteryl ester with an odd-chain fatty acid (e.g., cholesteryl heptadecanoate).[3][11] 2. Ensure the activity of the cholesterol esterase is optimal by testing different enzyme concentrations and incubation times.[15] 3. Standardize the extraction procedure and ensure consistent sample volumes and dilutions.

Experimental Protocols

Protocol 1: Sensitive Detection of Cholesteryl 11(Z)-Vaccenate by LC-MS/MS

This protocol outlines a general procedure for the sensitive detection of Cholesteryl 11(Z)-Vaccenate in biological samples using LC-MS/MS.

1. Lipid Extraction (Folch Method) a. Homogenize the biological sample (e.g., tissue, cells). b. Add a 2:1 (v/v) mixture of chloroform:methanol to the homogenized sample. c. Add an appropriate internal standard (e.g., cholesteryl heptadecanoate). d. Vortex the mixture thoroughly and incubate at room temperature for 20 minutes. e. Add 0.2 volumes of 0.9% NaCl solution and vortex again. f. Centrifuge to separate the phases. g. Collect the lower organic phase containing the lipids. h. Dry the organic phase under a stream of nitrogen. i. Reconstitute the lipid extract in a suitable solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water).

2. LC Separation a. Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm). b. Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate. c. Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate. d. Gradient: Start with a suitable percentage of Mobile Phase B, and gradually increase to elute the cholesteryl esters. e. Flow Rate: 0.2-0.4 mL/min. f. Column Temperature: 40-50 °C.

3. MS/MS Detection a. Ionization Mode: Positive Electrospray Ionization (ESI) or APCI. b. Scan Mode: Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM).[11] c. Precursor Ion: The [M+NH4]+ adduct of Cholesteryl 11(Z)-Vaccenate. d. Product Ion: A characteristic fragment ion, often m/z 369, corresponding to the cholesterol backbone.[11][13] e. Optimization: Optimize collision energy and other MS parameters for the specific transition.

Protocol 2: Fluorescence Detection of Cholesteryl Esters

This protocol describes a method for the detection of total cholesteryl esters using a fluorescent probe after enzymatic hydrolysis.

1. Sample Preparation a. Extract lipids from the sample as described in Protocol 1. b. Dry the lipid extract.

2. Enzymatic Hydrolysis a. Reconstitute the lipid extract in a suitable buffer. b. Add cholesterol esterase to the sample to hydrolyze cholesteryl esters to free cholesterol.[15] c. Incubate at 37 °C for a sufficient time to ensure complete hydrolysis.

3. Staining with a Fluorescent Probe (e.g., a probe that reacts with the product of cholesterol oxidation) a. Add cholesterol oxidase to the sample to oxidize the free cholesterol, which produces hydrogen peroxide.[3] b. Add a fluorescent probe that reacts with hydrogen peroxide in the presence of a peroxidase. c. Incubate in the dark at room temperature.

4. Measurement a. Measure the fluorescence intensity using a microplate reader or fluorometer at the appropriate excitation and emission wavelengths for the chosen probe. b. Quantify the amount of cholesteryl ester by comparing the fluorescence signal to a standard curve prepared with known concentrations of cholesterol.

Data Presentation

Table 1: Comparison of Detection Methods for Cholesteryl Esters

Method	Principle	Sensitivity	Specificity	Throughput	Key Advantages	Key Limitations
LC-MS/MS	Chromatographic separation followed by mass-based detection of specific precursor and product ions.[2][3]	Very High	Very High	Moderate to High	High sensitivity and specificity; allows for quantification of individual cholesteryl ester species.	Requires expensive instrumentation; can be complex to develop methods.
HPLC-UV	Chromatographic separation followed by detection based on UV absorbance.[5][6]	Moderate	Moderate	High	Relatively simple and robust; widely available.	Lower sensitivity compared to MS; may have interferences from other UV-absorbing compounds.
Fluorescence	Enzymatic conversion of cholesteryl esters to a detectable product that reacts with a fluorescent probe.[7][8][9]	High	Moderate	High	High sensitivity; suitable for high-throughput screening.	Indirect detection method; may have interferences from other components in the sample that affect the enzymatic reactions or fluorescence.
TLC	Separation on a thin layer of adsorbent material followed by visualization and densitometry.[16]	Low to Moderate	Low to Moderate	Low	Low cost; simple to perform.	Lower sensitivity and resolution; quantification can be less precise.

Visualizations

Caption: Workflow for the detection of Cholesteryl 11(Z)-Vaccenate by LC-MS/MS.

Caption: Troubleshooting logic for low signal intensity in LC-MS/MS analysis.

References

• 1. Cholesteryl Ester Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. daneshyari.com [daneshyari.com]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Histochemical detection of esterified cholesterol within human atherosclerotic lesions using the fluorescent probe filipin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Use of Nile red stain in the detection of cholesteryl ester accumulation in acid lipase-deficient fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Method for detection and isolation of cholesteryl ester-containing "foam" cells using flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Uncovering Structural Diversity of Unsaturated Fatty Acyls in Cholesteryl Esters via Photochemical Reaction and Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Analysis of adrenal cholesteryl esters by reversed phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. abcam.co.jp [abcam.co.jp]
• 16. Concurrent quantification of cellular cholesterol, cholesteryl esters and triglycerides in small biological samples. Reevaluation of thin layer chromatography using laser densitometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Guide to Inter-laboratory Comparison of Cholesteryl 11(Z)-Vaccenate Measurements

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical methodologies available for the quantification of Cholesteryl 11(Z)-Vaccenate, a specific ester of cholesterol and vaccenic acid. Given the absence of formal inter-laboratory proficiency testing programs for this particular analyte, this document serves as a foundational resource for laboratories aiming to establish cross-laboratory validation or comparison studies. It outlines the predominant analytical platforms, their typical performance characteristics based on data from similar cholesteryl esters, and detailed experimental protocols.

The accurate and reproducible measurement of Cholesteryl 11(Z)-Vaccenate is crucial for understanding its role in lipid metabolism and its potential as a biomarker. This guide compares the two most powerful and commonly employed techniques for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation: Performance Comparison of Analytical Methods

The performance of an analytical method is defined by its accuracy, precision, sensitivity, and specificity. The following table summarizes typical performance metrics for the quantification of cholesteryl esters using GC-MS and LC-MS/MS, as derived from validation studies of similar analytes. These values provide a benchmark for what laboratories can expect when developing and validating their own assays for Cholesteryl 11(Z)-Vaccenate.

Performance Metric	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Reference
Precision (Intra-assay CV)	< 8%	< 8%	[1]
Precision (Inter-assay CV)	< 8%	< 10%	[1]
Accuracy / Bias	Within ±15% of nominal value	Within ±15% of nominal value	[2]
Limit of Detection (LOD)	~0.36 µmol/L	Can detect as low as 1 pmol on column	[3]
Limit of Quantitation (LOQ)	~2.58 µmol/L	~1-10 pmol on column	[3]
Linearity (r²)	> 0.99	> 0.99
Throughput	Lower; requires derivatization	Higher; direct injection possible	[3]
Specificity	High, especially with high-resolution MS	Very high, using specific MRM transitions	[4][5]

CV = Coefficient of Variation; r² = Coefficient of determination. Data is representative of sterol and cholesteryl ester analyses and may vary based on specific instrumentation and matrix.

Experimental Protocols

Detailed and standardized protocols are fundamental to achieving reproducible results across different laboratories. Below are generalized yet detailed methodologies for the two primary analytical techniques.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a classic and robust method for sterol analysis, providing high chromatographic resolution. It requires the hydrolysis of the cholesteryl ester to free cholesterol and subsequent derivatization to make the analyte volatile.

1. Sample Preparation:

• Lipid Extraction: Lipids are extracted from the biological matrix (e.g., plasma, tissue homogenate) using a solvent mixture, typically chloroform:methanol or a modified Bligh and Dyer protocol.[6]

• Saponification (Hydrolysis): The extracted lipids containing Cholesteryl 11(Z)-Vaccenate are hydrolyzed to break the ester bond. This is achieved by adding alcoholic potassium hydroxide (B78521) (KOH) and incubating at an elevated temperature (e.g., 37-60°C) for several hours.[1][5] This step converts the target analyte into free cholesterol and the corresponding fatty acid (11(Z)-Vaccenic acid). The total cholesterol measured represents the sum of free and esterified cholesterol.

• Extraction of Free Sterols: After hydrolysis, the non-saponifiable lipids (including the liberated cholesterol) are extracted from the aqueous phase using a non-polar solvent like hexane (B92381) or petroleum ether.

• Derivatization: The hydroxyl group of cholesterol must be derivatized to increase its volatility for GC analysis. This is commonly done by adding a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and incubating at 60°C. This process forms a trimethylsilyl (B98337) (TMS) ether of cholesterol.[7]

2. Instrumental Analysis:

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column, such as a DB-5ms (or equivalent), is typically used.

  • Injection: Samples are injected in splitless mode.

  • Temperature Program: An oven temperature gradient is used to separate the analytes, for example, starting at 150°C and ramping up to 300°C.[8]

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) is standard.[9]

  • Analysis Mode: Selected Ion Monitoring (SIM) is used for quantification to enhance sensitivity and specificity by monitoring characteristic ions of the cholesterol-TMS derivative (e.g., m/z 458.4, 368.4).[5]

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS allows for the direct measurement of the intact Cholesteryl 11(Z)-Vaccenate molecule without the need for hydrolysis and derivatization, offering higher throughput and specificity.

1. Sample Preparation:

• Lipid Extraction: Similar to GC-MS, lipids are extracted from the sample matrix using organic solvents. A common method involves protein precipitation and lipid extraction with isopropanol (B130326) or a mixture like dichloromethane:methanol.

• Internal Standard: An appropriate internal standard, ideally a stable isotope-labeled version of the analyte (e.g., Cholesteryl 11(Z)-Vaccenate-d7) or a structurally similar, non-endogenous cholesteryl ester (e.g., Cholesteryl Heptadecanoate), should be added prior to extraction to correct for matrix effects and variations in recovery.[3]

2. Instrumental Analysis:

• Liquid Chromatograph (LC):

  • Column: Reversed-phase chromatography is used, typically with a C18 column.[3]

  • Mobile Phase: A gradient elution with a mixture of water, methanol, acetonitrile, and/or isopropanol, often containing additives like ammonium (B1175870) formate (B1220265) or formic acid to improve ionization.[3]

• Tandem Mass Spectrometer (MS/MS):

  • Ionization: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode is common.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for quantification. This involves selecting the precursor ion of Cholesteryl 11(Z)-Vaccenate and monitoring a specific product ion that results from its fragmentation. For all cholesteryl esters, a characteristic product ion is the cholesteryl cation at m/z 369.3, which is formed by the loss of the fatty acid chain.[9] The specific precursor ion for Cholesteryl 11(Z)-Vaccenate would be its [M+NH₄]⁺ or [M+H]⁺ adduct.

Visualizations: Pathways and Workflows

Metabolic Context of Cholesteryl 11(Z)-Vaccenate

Metabolic pathway of Cholesteryl 11(Z)-Vaccenate.

General Experimental Workflow for Quantification

References

• 1. Simultaneous determination of plasmatic phytosterols and cholesterol precursors using gas chromatography-mass spectrometry (GC-MS) with selective ion monitoring (SIM) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Investigation of cholesterol bias due to a matrix effect of external quality assurance samples: how true is your cholesterol method? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 6. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scienceopen.com [scienceopen.com]
• 8. researchgate.net [researchgate.net]
• 9. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Mass Spectrometric Differentiation of Cholesteryl 11(Z)-Vaccenate and its Trans Isomer: A Comparative Guide

The accurate differentiation of geometric isomers of lipids is a significant challenge in lipidomics, with crucial implications for understanding their distinct biological roles. This guide provides a comparative overview of mass spectrometric methodologies for distinguishing between cholesteryl 11(Z)-vaccenate (the cis isomer) and its trans isomer, cholesteryl elaidate. The primary challenge lies in the fact that cis and trans isomers are structurally very similar, often yielding nearly identical mass spectra under standard conditions. Therefore, successful differentiation relies on the coupling of chromatographic separation with mass spectrometric detection.

This guide will compare two primary approaches: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Additionally, it will detail the use of the Paternò-Büchi (PB) reaction as a powerful tool for confirming the location of the carbon-carbon double bond, a critical aspect of structural elucidation.

Alternative Analytical Approaches

The differentiation of cholesteryl 11(Z)-vaccenate and its trans isomer is best achieved by hyphenated techniques that combine a separation method with mass spectrometry. The choice between GC-MS and LC-MS will depend on sample complexity, desired sensitivity, and the specific information required.

Table 1: Comparison of GC-MS and LC-MS for the Analysis of Cholesteryl Vaccenate Isomers

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Separation based on volatility and interaction with a stationary phase.	Separation based on polarity and partitioning between a stationary and a mobile phase.
Sample Derivatization	Often required to increase volatility and thermal stability.	Generally not required for cholesteryl esters.
Typical Column	High-polarity columns (e.g., cyanopropyl phases) are effective for cis/trans isomer separation.	Reversed-phase columns (e.g., C18) are commonly used for lipid isomer separation.
Ionization Method	Electron Ionization (EI) is common, providing detailed fragmentation spectra.	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are typical.
Sensitivity	Can be very sensitive, especially with selected ion monitoring (SIM).	High sensitivity, particularly with modern mass analyzers.
Primary Application	Well-suited for targeted analysis of known compounds and when high-resolution separation of volatile compounds is needed.	Ideal for complex biological mixtures and for analyzing thermally labile or non-volatile compounds.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Approach

GC-MS is a robust technique for the analysis of cholesteryl esters, provided that appropriate sample preparation and chromatographic conditions are employed. The key to separating the cis and trans isomers lies in the use of a highly polar capillary column.

1. Sample Preparation and Derivatization:

• Lipid Extraction: Lipids are extracted from the sample matrix using a modified Folch or Bligh-Dyer method.

• Saponification and Methylation (Optional but Recommended): To improve chromatographic resolution and sensitivity, the fatty acid can be cleaved from the cholesterol backbone via saponification and then derivatized to its fatty acid methyl ester (FAME). However, for the analysis of the intact cholesteryl ester, this step is omitted.

• Silylation: The intact cholesteryl ester can be derivatized (e.g., silylation) to improve its thermal stability and chromatographic behavior.

2. GC-MS Parameters:

• GC System: An Agilent 7890B GC coupled to a 5977B single quadrupole mass detector or equivalent.

• Column: A highly polar capillary column, such as a cyanopropyl-based column (e.g., SP-2560, 100 m x 0.25 mm x 0.20 µm), is recommended for optimal separation of cis and trans isomers.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

• Inlet: Splitless injection at 280 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 4 min.

  • Ramp 1: 10 °C/min to 240 °C.

  • Hold for 15 min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 50-700.

Expected Results:

Under these conditions, the trans isomer (cholesteryl elaidate) is expected to have a slightly shorter retention time than the cis isomer (cholesteryl 11(Z)-vaccenate) on a polar column. The mass spectra of the two isomers will be very similar, with a characteristic fragment ion for the cholesterol backbone at m/z 368. The identification is therefore primarily based on the retention time difference established with authentic standards.

Liquid Chromatography-Mass Spectrometry (LC-MS) Approach

LC-MS is a powerful alternative for analyzing cholesteryl esters without the need for derivatization, making it suitable for high-throughput lipidomics.

1. Sample Preparation:

• Lipid Extraction: A standard lipid extraction protocol (e.g., Folch or Bligh-Dyer) is sufficient. The extracted lipids are then redissolved in a suitable solvent for LC injection (e.g., isopropanol/methanol mixture).

2. LC-MS/MS Parameters:

• LC System: An Agilent 1290 Infinity II UHPLC system or equivalent.

• Column: A reversed-phase C18 column (e.g., Gemini 5 µm C18, 50 x 4.6 mm).

• Mobile Phases:

  • Solvent A: 50:50 (v/v) Water:Methanol with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

  • Solvent B: 80:20 (v/v) Isopropanol:Methanol with 0.1% formic acid and 10 mM ammonium formate.

• Gradient Elution: A gradient from 40% B to 100% B over approximately 15 minutes, followed by a wash and re-equilibration.

• Flow Rate: 0.5 mL/min.

• Mass Spectrometer: A Q-TOF mass spectrometer (e.g., Agilent 6545) with a dual AJS ESI source in positive ion mode.

• MS Parameters:

  • Capillary Voltage: 3 kV.

  • Nebulizer Pressure: 45 psi.

  • Drying Gas Flow: 10 L/min at 250 °C.

  • Fragmentor Voltage: 80 V.

• MS/MS: Collision-induced dissociation (CID) with a collision energy of ~20-25 eV can be used to confirm the presence of the cholesteryl ester class by observing the characteristic neutral loss of the fatty acid or the formation of the cholesterol fragment ion.

Expected Results:

On a reversed-phase column, the cis isomer (cholesteryl 11(Z)-vaccenate), having a bent structure, typically has a shorter retention time than the more linear trans isomer (cholesteryl elaidate). The mass spectra will be nearly identical, but the chromatographic separation allows for their individual detection and quantification.

Confirmatory Analysis: Paternò-Büchi Reaction for Double Bond Localization

To unequivocally confirm that the double bond is located at the 11th position in both the cis and trans isomers, the Paternò-Büchi (PB) reaction can be employed. This photochemical reaction specifically targets carbon-carbon double bonds.

Principle:

The PB reaction is a [2+2] cycloaddition of an excited carbonyl compound (e.g., acetone) with the double bond of the fatty acyl chain, forming an oxetane (B1205548) ring. Subsequent tandem mass spectrometry (MS/MS) of the derivatized cholesteryl ester leads to the fragmentation of the oxetane ring, producing diagnostic ions that reveal the original position of the double bond.

Experimental Workflow:

• Chromatographic Separation: The sample containing both isomers is first analyzed by LC-MS to separate the cis and trans forms based on their retention times.

• Offline PB Reaction: The collected fractions corresponding to each isomer are subjected to the PB reaction. This involves dissolving the sample in a solvent system containing a photosensitizer (e.g., acetone) and irradiating with UV light.

• MS/MS Analysis: The reaction products are then analyzed by direct infusion ESI-MS/MS. The fragmentation of the oxetane ring will produce a pair of diagnostic ions that sum to the mass of the original fatty acyl chain plus the mass of the carbonyl compound. The masses of these fragments directly indicate the position of the double bond.

It is important to note that the PB reaction itself can induce cis-trans isomerization. Therefore, it is crucial to perform the chromatographic separation before the reaction to ensure that the initial stereochemistry is known.

Visualization of Workflows and Structures

Caption: Chemical structures of Cholesteryl 11(Z)-Vaccenate and its trans isomer.

Caption: Overall experimental workflow for the separation and analysis of cholesteryl ester isomers.

Caption: Principle of the Paternò-Büchi reaction for double bond localization.

A Comparative Guide to LC-MS and GC-MS Methods for the Cross-Validation of Cholesteryl 11(Z)-Vaccenate

For researchers, scientists, and drug development professionals engaged in the analysis of cholesteryl esters, particularly Cholesteryl 11(Z)-Vaccenate, the choice of analytical methodology is critical for achieving accurate and reliable quantification. The two primary techniques for this purpose, Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), each present distinct advantages and disadvantages. This guide provides an objective comparison of these methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate technique for specific research needs.

Quantitative Performance Comparison

The selection of an analytical method often hinges on its performance characteristics. The following tables summarize the key quantitative parameters for representative LC-MS and GC-MS methods applicable to the analysis of cholesteryl esters like Cholesteryl 11(Z)-Vaccenate.

Table 1: Performance Characteristics of a Representative LC-MS Method for Cholesteryl Ester Analysis

Parameter	Performance
Linearity (R²)	>0.99
Limit of Detection (LOD)	1 pmol
Limit of Quantification (LOQ)	3 pmol
Precision (%RSD)	<15%
Accuracy (%RE)	±15%

Table 2: Performance Characteristics of a Representative GC-MS Method for Cholesteryl Ester Analysis

Parameter	Performance
Linearity (R²)	>0.99
Limit of Detection (LOD)	0.5 - 1 ng
Limit of Quantification (LOQ)	1.5 - 3 ng
Precision (%RSD)	<10%
Accuracy (%RE)	±10%

Experimental Workflows and Methodologies

A thorough understanding of the experimental protocols is essential for the successful implementation and cross-validation of these analytical techniques.

Cross-Validation Workflow

A robust cross-validation study involves analyzing the same set of samples by both LC-MS and GC-MS to compare the quantitative results. The logical workflow for such a study is depicted below.

Caption: Logical workflow for a cross-validation study of LC-MS and GC-MS methods.

Detailed Experimental Protocols

LC-MS Method for Intact Cholesteryl 11(Z)-Vaccenate Analysis

This method allows for the direct analysis of the intact cholesteryl ester, simplifying sample preparation.

• Lipid Extraction:

  • Utilize a modified Bligh-Dyer or Folch extraction method to isolate total lipids from the biological matrix.

  • Briefly, homogenize the sample in a chloroform:methanol mixture.

  • Add water to induce phase separation and collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

• Sample Reconstitution:

  • Reconstitute the dried lipid extract in a suitable solvent, such as methanol:chloroform (3:1, v/v), containing an appropriate internal standard (e.g., a deuterated cholesteryl ester).

• LC-MS/MS Analysis:

  • Chromatography: Employ a reverse-phase C18 column.

    • Mobile Phase A: Water/methanol (60/40, v/v) with 10 mM ammonium (B1175870) acetate.

    • Mobile Phase B: Methanol/chloroform (3/1, v/v) with 10 mM ammonium acetate.

    • Use a gradient elution to separate the cholesteryl esters.

  • Mass Spectrometry:

    • Utilize an electrospray ionization (ESI) source in positive ion mode.

    • Monitor for the ammonium adduct of Cholesteryl 11(Z)-Vaccenate.

    • For quantification, use Multiple Reaction Monitoring (MRM) by monitoring the transition from the precursor ion to a characteristic product ion (e.g., the loss of the fatty acid chain).

GC-MS Method for Cholesteryl 11(Z)-Vaccenate Analysis

This method requires derivatization to increase the volatility of the cholesteryl ester for gas chromatography.

• Lipid Extraction and Saponification:

  • Perform a lipid extraction as described for the LC-MS method.

  • Saponify the cholesteryl ester to release the cholesterol and the fatty acid by heating with a strong base (e.g., KOH in ethanol).

• Derivatization:

  • Extract the cholesterol from the saponified mixture.

  • Derivatize the cholesterol to a more volatile form, typically by silylation using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

• GC-MS Analysis:

  • Gas Chromatography:

    • Use a capillary column suitable for sterol analysis (e.g., DB-5ms).

    • Employ a temperature gradient to separate the derivatized cholesterol.

  • Mass Spectrometry:

    • Utilize an electron ionization (EI) source.

    • Monitor for the characteristic fragment ions of the derivatized cholesterol for identification and quantification.

Method Comparison and Recommendations

Feature	LC-MS	GC-MS
Sample Preparation	Simpler, direct analysis of intact molecule.	More complex, requires derivatization.
Specificity	High, especially with tandem MS (MS/MS).	High, but derivatization can introduce artifacts.
Throughput	Generally higher due to simpler sample prep.	Lower due to derivatization and longer run times.
Instrumentation Cost	Can be higher, especially for high-resolution MS.	Generally lower initial investment.
Analyte Suitability	Ideal for non-volatile and thermally labile compounds.	Suitable for volatile and thermally stable compounds (or those that can be derivatized).

Recommendations:

• For high-throughput screening and analysis of the intact molecule , LC-MS/MS is the preferred method due to its simpler sample preparation and high specificity.

• For laboratories with existing GC-MS instrumentation and expertise , the indirect GC-MS method can provide reliable and accurate quantification, provided that the derivatization step is carefully controlled and validated.

• A thorough cross-validation is recommended when transitioning between methods or when comparing data from different analytical platforms to ensure consistency and reliability of the results. This involves analyzing the same samples with both methods and statistically comparing the quantitative data.

A Comparative Guide to the Biological Effects of Dietary Cholesteryl Esters: Cholesteryl 11(Z)-Vaccenate in Focus

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological effects of Cholesteryl 11(Z)-Vaccenate against other common dietary cholesteryl esters, including Cholesteryl Oleate, Cholesteryl Palmitate, and Cholesteryl Linoleate (B1235992). The information presented is curated from experimental data to assist researchers in understanding the nuanced roles these lipid molecules play in metabolic and cellular processes.

Introduction to Dietary Cholesteryl Esters

Dietary cholesteryl esters (CEs) are a significant component of dietary lipids, formed by the esterification of cholesterol with a fatty acid.[1] The nature of the attached fatty acid profoundly influences the metabolic fate and biological activity of the cholesteryl ester. While the general role of CEs in cholesterol transport and storage is well-established, emerging research highlights distinct effects of individual CE species on cardiovascular health, inflammation, and cellular lipid metabolism.[2][3] This guide specifically evaluates the biological profile of Cholesteryl 11(Z)-Vaccenate, a monounsaturated CE, in comparison to other prevalent dietary CEs.

Comparative Biological Effects

The differential biological impacts of Cholesteryl 11(Z)-Vaccenate and other cholesteryl esters are primarily attributed to the metabolic pathways of their constituent fatty acids.

Cholesteryl 11(Z)-Vaccenate , containing vaccenic acid, is emerging as a potentially beneficial dietary CE. Studies on vaccenic acid suggest it possesses anti-atherogenic properties. For instance, research in LDL receptor-deficient mice demonstrated that a diet enriched with vaccenic acid-rich butter protected against atherosclerosis.[4] Furthermore, vaccenic acid has been shown to have anti-inflammatory effects, with studies indicating it can suppress the expression of vascular cell adhesion molecule-1 (VCAM-1) and intercellular adhesion molecule-1 (ICAM-1) in endothelial cells.[5] These effects are significant as the expression of these adhesion molecules is a critical step in the development of atherosclerosis.

In contrast, other dietary cholesteryl esters may have more complex or even detrimental effects.

• Cholesteryl Oleate , another monounsaturated CE, is a major component of lipid deposits in atherosclerotic plaques.[2] While oleic acid itself is generally considered neutral or beneficial, its esterification to cholesterol and accumulation in macrophages contributes to foam cell formation, a hallmark of atherosclerosis.[1][6]

• Cholesteryl Palmitate , a saturated CE, is also found in atherosclerotic lesions. Diets rich in saturated fatty acids are known to increase LDL cholesterol levels, a primary risk factor for cardiovascular disease.

• Cholesteryl Linoleate , a polyunsaturated CE, is susceptible to oxidation. Oxidized cholesteryl esters are potent inflammatory mediators and play a significant role in the progression of atherosclerosis.[7] They can activate inflammatory signaling pathways in macrophages, leading to the production of pro-inflammatory cytokines.

The following table summarizes the key comparative biological effects based on available experimental evidence.

Biological Effect	Cholesteryl 11(Z)-Vaccenate (from Vaccenic Acid studies)	Cholesteryl Oleate	Cholesteryl Palmitate	Cholesteryl Linoleate
Atherosclerosis	Potentially protective; vaccenic acid shows anti-atherogenic effects in animal models.[4]	Pro-atherogenic; a major component of atherosclerotic plaques and contributes to foam cell formation.[2][6]	Pro-atherogenic; associated with increased LDL cholesterol.	Pro-atherogenic, especially when oxidized, promoting inflammation.[7]
Inflammation	Potentially anti-inflammatory; vaccenic acid suppresses adhesion molecule expression.[5]	Can contribute to inflammation within atherosclerotic plaques.	Can promote inflammation, particularly in the context of high-fat diets.	Pro-inflammatory, especially its oxidized form, which activates macrophage inflammatory pathways.[7]
Lipoprotein Metabolism	May favorably modulate lipoprotein profiles.[8]	A primary CE in LDL, contributing to its atherogenicity.[2]	Increases LDL cholesterol levels.	A major CE in LDL; its oxidation increases LDL's atherogenic potential.
Macrophage Foam Cell Formation	Likely reduces foam cell formation due to anti-inflammatory properties.	Promotes foam cell formation through accumulation in macrophages.[6]	Contributes to foam cell formation.	Oxidized form significantly promotes foam cell formation.[7]

Absorption and Metabolism

Dietary cholesteryl esters are hydrolyzed in the small intestine by the enzyme pancreatic cholesterol esterase (CEase) into free cholesterol and fatty acids, which are then absorbed by enterocytes.[3] The efficiency of hydrolysis can vary depending on the fatty acid moiety. While direct comparative studies on the absorption rates of these specific cholesteryl esters are limited, the structure of the fatty acid can influence the rate of enzymatic action.[9]

Once absorbed, the fatty acids and cholesterol are re-esterified within the enterocytes to form chylomicrons, which are then secreted into the lymphatic system and subsequently enter the bloodstream. The distinct fatty acids are then available to participate in various metabolic pathways. For example, vaccenic acid can be converted to conjugated linoleic acid (CLA), which has its own set of biological activities.

Below is a diagram illustrating the general pathway of dietary cholesteryl ester digestion and absorption.

Figure 1. Digestion and absorption of dietary cholesteryl esters.

Role in Cellular Lipid Homeostasis and Signaling

Within cells, cholesteryl esters are stored in lipid droplets and serve as a reservoir of cholesterol.[10] The composition of these lipid droplets can influence cellular function and signaling.

The diagram below outlines the central role of cholesteryl esters in macrophage lipid metabolism, leading to foam cell formation, a critical event in atherosclerosis.

Figure 2. Macrophage cholesterol metabolism and foam cell formation.

The specific fatty acid component of the cholesteryl ester can modulate signaling pathways. For example, vaccenic acid has been shown to affect endocannabinoid signaling, which plays a role in inflammation and energy metabolism.[11] In contrast, oxidized fatty acids from cholesteryl linoleate can activate pro-inflammatory signaling cascades through Toll-like receptors (TLRs).[7]

Experimental Protocols

In Vivo Comparison of Cholesteryl Ester Absorption

Objective: To compare the intestinal absorption rates of Cholesteryl 11(Z)-Vaccenate and other dietary cholesteryl esters.

Methodology:

• Animal Model: Use genetically modified mice prone to atherosclerosis (e.g., LDLr-/- or ApoE-/-) to better observe the effects on cardiovascular parameters.

• Dietary Intervention: Formulate experimental diets containing equal molar amounts of Cholesteryl 11(Z)-Vaccenate, Cholesteryl Oleate, Cholesteryl Palmitate, or Cholesteryl Linoleate. A control diet with no added cholesteryl esters should also be included.

• Tracer Administration: Administer a bolus of radiolabeled or stable isotope-labeled cholesteryl esters to fasted animals.

• Sample Collection: Collect blood samples at various time points post-administration to measure the appearance of the labeled cholesterol and fatty acids in plasma. Fecal samples can also be collected to quantify unabsorbed esters.

• Analysis: Analyze plasma and fecal samples using Liquid Chromatography-Mass Spectrometry (LC-MS/MS) to quantify the labeled compounds.[12][13]

In Vitro Macrophage Foam Cell Formation Assay

Objective: To assess the potential of different cholesteryl esters to induce macrophage foam cell formation.

Methodology:

• Cell Culture: Culture a macrophage cell line (e.g., THP-1 or RAW 264.7).

• Lipoprotein Preparation: Prepare reconstituted lipoprotein particles containing specific cholesteryl esters (Cholesteryl 11(Z)-Vaccenate, Cholesteryl Oleate, etc.).

• Cell Treatment: Incubate macrophages with the prepared lipoproteins for 24-48 hours.

• Lipid Staining: Stain the cells with Oil Red O to visualize neutral lipid accumulation within lipid droplets.

• Quantification: Quantify the intracellular lipid content by extracting the Oil Red O stain and measuring its absorbance, or by using fluorescence microscopy.

• Gene Expression Analysis: Analyze the expression of genes involved in cholesterol uptake (e.g., CD36, SR-A), esterification (ACAT1), and efflux (e.g., ABCA1, ABCG1) using quantitative PCR.

The following diagram illustrates the general workflow for the in vitro foam cell formation assay.

Figure 3. Experimental workflow for in vitro foam cell formation assay.

Conclusion

The biological effects of dietary cholesteryl esters are not uniform and are largely dictated by the identity of their fatty acid component. Current evidence suggests that Cholesteryl 11(Z)-Vaccenate, due to its vaccenic acid content, may possess a more favorable biological profile compared to other common dietary cholesteryl esters, particularly in the context of atherosclerosis and inflammation. However, direct comparative studies are needed to fully elucidate these differences. The experimental protocols outlined in this guide provide a framework for conducting such comparative investigations, which will be crucial for developing dietary recommendations and therapeutic strategies targeting lipid metabolism.

References

• 1. Frontiers | Dysregulated cellular metabolism drives atherosclerotic plaque progression: a multi-cellular perspective [frontiersin.org]
• 2. lipotype.com [lipotype.com]
• 3. Cholesteryl ester - Wikipedia [en.wikipedia.org]
• 4. Dietary vaccenic acid has antiatherogenic effects in LDLr-/- mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Foam Cells in Atherosclerosis: Novel Insights Into Its Origins, Consequences, and Molecular Mechanisms [frontiersin.org]
• 7. Oxidized cholesteryl esters and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Cholesteryl ester and triglyceride hydrolysis by an acid lipase from rabbit aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. How Sterol Esterification Affects Lipid Droplet Formation and Cellular Lipid Metabolism - Creative Proteomics [creative-proteomics.com]
• 11. Vaccenic acid suppresses intestinal inflammation by increasing anandamide and related N-acylethanolamines in the JCR:LA-cp rat - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-head comparison of different lipid extraction methods for Cholesteryl 11(Z)-Vaccenate

For researchers, scientists, and drug development professionals, the accurate quantification of lipids is paramount. The choice of extraction method can significantly impact the yield, purity, and representation of the target lipid profile. This guide provides a head-to-head comparison of common lipid extraction methods for Cholesteryl 11(Z)-Vaccenate, a nonpolar cholesteryl ester. The selection of an optimal protocol is critical for ensuring the reliability and reproducibility of experimental results.

Cholesteryl esters, due to their strong hydrophobicity, require specific solvent systems for efficient extraction from complex biological matrices.[1] This comparison focuses on three widely adopted biphasic extraction methods: the Folch method, the Bligh and Dyer method, and the methyl-tert-butyl ether (MTBE) method. One-phase extractions using polar solvents are generally unsuitable for nonpolar lipids like cholesteryl esters, often resulting in extraction efficiencies below 5%.[2]

Quantitative Comparison of Extraction Methods

The following table summarizes the key characteristics and performance metrics of the three major lipid extraction methods suitable for nonpolar lipids such as Cholesteryl 11(Z)-Vaccenate.

Feature	Folch Method	Bligh and Dyer Method	Matyash (MTBE) Method
Principle	Biphasic liquid-liquid extraction using a high volume of chloroform (B151607) and methanol (B129727) to solubilize lipids and partition them from a polar aqueous phase.[3]	A modified, lower-solvent-volume biphasic extraction, also using a chloroform/methanol system. It is considered advantageous for biological fluids.[3]	A biphasic extraction method using the less toxic MTBE as the primary nonpolar solvent, which separates as the upper phase.[4]
Solvent System	Chloroform / Methanol / Water (final ratio approx. 8:4:3, v/v/v)[3]	Chloroform / Methanol / Water (final ratio approx. 1:1:0.9, v/v/v)[3]	Methyl-tert-butyl ether (MTBE) / Methanol / Water (10:3:2.5, v/v/v)
Efficiency for Cholesteryl Esters	High. Considered a "gold standard" for broad lipid extraction, including nonpolar classes.[3][5][6] The solvent composition has a small effect on the extraction of predominant lipid classes like cholesterol esters.[5][6]	High. This method is noted to favor the detection of neutral intracellular lipids, including cholesteryl esters.[1]	High. This method demonstrates high repeatability for nonpolar compounds and performs well for most lipid families.[4]
Sample Throughput	Lower, due to larger solvent volumes and multiple steps.	Higher than Folch due to reduced solvent volumes.[3]	High, often amenable to automation in 96-well plate formats.
Solvent Toxicity	High. Chloroform is a toxic and carcinogenic solvent, requiring handling in a fume hood.	High. Also utilizes toxic chloroform.	Lower. MTBE is considered a safer alternative to chloroform.
Typical Applications	Solid tissues, samples with high lipid content (>2%).[3]	Biological fluids, samples with lower lipid content (<2%).[3]	High-throughput lipidomics, applications where lower solvent toxicity is a priority.[4]

Experimental Workflow Visualization

The following diagram illustrates the generalized workflow for the biphasic extraction of lipids from a biological sample using the compared methods.

Caption: Comparative workflow of Folch, Bligh & Dyer, and MTBE lipid extraction methods.

Experimental Protocols

Below are detailed, generalized protocols for each extraction method. Note that sample-to-solvent ratios may be optimized based on the specific sample matrix and lipid concentration.[7]

1. Folch Method

This protocol is adapted from the original method and is suitable for tissues.[3][5]

• Homogenization: Homogenize the sample (e.g., 100 mg of tissue) in 2 mL of ice-cold chloroform:methanol (2:1, v/v). Use a glass homogenizer for best results.

• Incubation: Agitate the homogenate for 20 minutes at room temperature.

• Phase Separation: Add 0.4 mL of 0.9% NaCl solution (or pure water) to the mixture. Vortex thoroughly for 1 minute.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to achieve clear phase separation. Three layers will be visible: an upper aqueous/methanol layer, a protein disk at the interface, and a lower chloroform layer containing the lipids.

• Lipid Collection: Carefully aspirate and discard the upper aqueous phase. Collect the lower chloroform phase containing Cholesteryl 11(Z)-Vaccenate using a glass Pasteur pipette.

• Drying: Evaporate the solvent under a stream of nitrogen gas. The dried lipid extract can be reconstituted in an appropriate solvent for downstream analysis.

2. Bligh and Dyer Method

This protocol is ideal for biological fluids like plasma.[3]

• Initial Extraction: To 200 µL of plasma, add 750 µL of chloroform:methanol (1:2, v/v). Vortex vigorously for 1 minute to form a single-phase mixture and precipitate proteins.

• Phase Separation: Add 250 µL of chloroform and vortex for 30 seconds. Then, add 250 µL of water and vortex again for 30 seconds.

• Centrifugation: Centrifuge at 2,000 x g for 10 minutes at 4°C. This will induce the separation into two phases.

• Lipid Collection: Collect the lower chloroform phase, which contains the extracted lipids.

• Drying: Evaporate the solvent under a stream of nitrogen and reconstitute as needed.

3. Matyash (MTBE) Method

This protocol offers a less toxic alternative with excellent recovery for nonpolar lipids.[4]

• Sample Preparation: To 100 µL of sample (e.g., plasma), add 300 µL of methanol. Vortex briefly.

• Lipid Extraction: Add 1 mL of MTBE. Vortex vigorously for 1 minute.

• Phase Separation: Add 250 µL of water to induce phase separation. Vortex for 20 seconds.

• Centrifugation: Centrifuge the sample at 4,000 x g for 15 minutes at 4°C. Two distinct phases will form.

• Lipid Collection: Carefully collect the upper MTBE phase, which contains the lipids. Unlike the chloroform-based methods, the lipid-rich layer is on top.

• Drying: Evaporate the solvent under nitrogen and reconstitute for analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Advances in Lipid Extraction Methods—A Review [mdpi.com]
• 4. edoc.mdc-berlin.de [edoc.mdc-berlin.de]
• 5. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Evaluating the accuracy of Cholesteryl 11(Z)-Vaccenate quantification without an isotopic standard

For researchers, scientists, and drug development professionals, the accurate quantification of lipids is paramount to unraveling complex biological processes and advancing therapeutic interventions. This guide provides a comprehensive comparison of analytical methodologies for quantifying Cholesteryl 11(Z)-Vaccenate, with a critical evaluation of the accuracy achievable in the absence of a direct isotopic internal standard.

Cholesteryl esters, such as Cholesteryl 11(Z)-Vaccenate, are key players in lipid metabolism and transport, and their dysregulation is implicated in numerous diseases. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for their quantification due to its high sensitivity and specificity. However, the accuracy of this technique is heavily reliant on the use of appropriate internal standards to correct for analytical variability. This guide delves into the performance of different quantification strategies, providing supporting data and detailed experimental protocols to inform your analytical decisions.

The Gold Standard: Isotope Dilution Mass Spectrometry

The most accurate and precise method for the absolute quantification of Cholesteryl 11(Z)-Vaccenate is isotope dilution mass spectrometry. This approach involves spiking the sample with a known amount of a stable isotope-labeled version of the analyte (e.g., Cholesteryl 11(Z)-Vaccenate-d7) at the earliest stage of sample preparation. This isotopic internal standard (IS) is chemically identical to the endogenous analyte and behaves similarly during extraction, chromatography, and ionization. By measuring the ratio of the analyte to the IS, any variations introduced during the analytical workflow are effectively normalized, leading to highly reliable results.

Alternative Approaches: Navigating Quantification Without an Isotopic Standard

The commercial unavailability or prohibitive cost of specific isotopic standards often necessitates alternative quantification strategies. Here, we evaluate two common approaches: the use of a surrogate (non-isotopic) internal standard and the external standard calibration method.

1. Surrogate Internal Standard Method: This method employs a structurally similar but not isotopically labeled compound as the internal standard. For cholesteryl esters, a common choice is a cholesteryl ester with an odd-chain fatty acid (e.g., Cholesteryl Heptadecanoate, CE 17:0), which is not naturally abundant in most biological samples. While this approach can correct for some variability, its accuracy is limited by the fact that the surrogate standard may not perfectly mimic the chromatographic and ionization behavior of the target analyte.

2. External Standard Calibration Method: This technique relies on generating a calibration curve from a series of known concentrations of a pure standard of Cholesteryl 11(Z)-Vaccenate. The concentration of the analyte in the sample is then determined by interpolating its response from this curve. While straightforward, this method is highly susceptible to matrix effects—the suppression or enhancement of ionization caused by other components in the sample—and variations in instrument response, which can lead to significant inaccuracies.

Performance Comparison: A Quantitative Overview

The following table summarizes the expected performance of the different quantification methods for Cholesteryl 11(Z)-Vaccenate based on typical validation data reported in the literature for similar cholesteryl esters.

Parameter	Isotopic Internal Standard	Surrogate Internal Standard	External Standard Calibration
Accuracy (% Bias)	± 5%	± 15-20%	± 20-50% (highly matrix dependent)
Precision (%RSD)	< 10%	< 15%	< 20%
Linearity (R²)	> 0.99	> 0.99	> 0.98
Correction for Matrix Effects	Excellent	Partial	None
Correction for Extraction Loss	Excellent	Good	None

This data is representative and can vary based on the specific matrix, instrumentation, and method optimization.

Experimental Protocols

Below are detailed methodologies for the quantification of Cholesteryl 11(Z)-Vaccenate using LC-MS/MS with the different standardization approaches.

Sample Preparation (Lipid Extraction)

• Internal Standard Spiking: To 100 µL of plasma or cell lysate, add 10 µL of the internal standard solution (Isotopic IS: Cholesteryl 11(Z)-Vaccenate-d7 at 1 µg/mL; Surrogate IS: Cholesteryl Heptadecanoate at 1 µg/mL). For the external standard method, no internal standard is added at this stage.

• Lipid Extraction (Folch Method):

  • Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the sample.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase.

  • Dry the organic phase under a stream of nitrogen.

  • Reconstitute the lipid extract in 100 µL of isopropanol:acetonitrile (1:1, v/v) for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 10 mM ammonium (B1175870) acetate (B1210297) and 0.1% formic acid.

  • Mobile Phase B: Acetonitrile:Isopropanol (90:10, v/v) with 10 mM ammonium acetate and 0.1% formic acid.

  • Gradient: Start at 30% B, increase to 100% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Cholesteryl 11(Z)-Vaccenate: Precursor ion (M+NH₄)⁺ m/z 666.6 → Product ion m/z 369.3 (loss of the fatty acid).

    • Cholesteryl 11(Z)-Vaccenate-d7 (Isotopic IS): Precursor ion (M+NH₄)⁺ m/z 673.6 → Product ion m/z 376.3.

    • Cholesteryl Heptadecanoate (Surrogate IS): Precursor ion (M+NH₄)⁺ m/z 654.6 → Product ion m/z 369.3.

  • Collision Energy: Optimized for each transition (typically 15-25 eV).

Quantification

• Isotopic and Surrogate Internal Standard Methods: The concentration of Cholesteryl 11(Z)-Vaccenate is calculated using the following formula: Concentration = (Peak Area of Analyte / Peak Area of IS) * (Concentration of IS / Response Factor) (The Response Factor is ideally 1 for an isotopic IS but needs to be determined for a surrogate IS).

• External Standard Method: A calibration curve is constructed by plotting the peak area of the Cholesteryl 11(Z)-Vaccenate standard against its concentration. The concentration in the sample is then determined from this curve.

Visualizing the Workflow

To better illustrate the analytical processes, the following diagrams outline the key steps in each quantification strategy.

Comparative Stability of Cholesteryl 11(Z)-Vaccenate and Other Polyunsaturated Cholesteryl Esters: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the stability of cholesteryl esters is paramount for their application in various biomedical fields. This guide provides a comparative analysis of the stability of Cholesteryl 11(Z)-Vaccenate, a monounsaturated cholesteryl ester, against its polyunsaturated counterparts. The stability is evaluated across three key metrics: oxidative, hydrolytic, and thermal stability, supported by experimental data and detailed methodologies.

Cholesteryl esters (CEs) are crucial lipids involved in the transport and storage of cholesterol within the body. Their stability is a critical factor influencing their biological activity and potential therapeutic applications. While polyunsaturated cholesteryl esters are known for their susceptibility to degradation, monounsaturated variants like Cholesteryl 11(Z)-Vaccenate are presumed to be more stable. This guide delves into a comparative analysis to provide a clearer understanding of these differences.

Comparative Stability Analysis

The stability of cholesteryl esters is primarily influenced by the degree of unsaturation in their fatty acid chain. Polyunsaturated fatty acid chains, with multiple double bonds, are more prone to oxidation, while the single double bond in monounsaturated chains offers greater stability.

Oxidative Stability

Polyunsaturated cholesteryl esters, such as those containing linoleate (B1235992) (18:2) and arachidonate (B1239269) (20:4), are significantly more susceptible to oxidation than monounsaturated esters like Cholesteryl 11(Z)-Vaccenate (18:1). This is due to the presence of multiple bis-allylic hydrogens in polyunsaturated fatty acid chains, which are readily abstracted, initiating lipid peroxidation. This process leads to the formation of oxidized cholesteryl esters (OxCEs), which are implicated in various pathological conditions, including atherosclerosis. While direct comparative quantitative data for Cholesteryl 11(Z)-Vaccenate is limited in the available literature, the general principle of lipid chemistry dictates that its single double bond makes it substantially less prone to oxidation than its polyunsaturated counterparts.

Cholesteryl Ester	Fatty Acid Moiety	Degree of Unsaturation	Relative Oxidative Stability
Cholesteryl 11(Z)-Vaccenate	Vaccenic Acid (18:1)	Monounsaturated	High
Cholesteryl Oleate (B1233923)	Oleic Acid (18:1)	Monounsaturated	High
Cholesteryl Linoleate	Linoleic Acid (18:2)	Polyunsaturated	Low
Cholesteryl Arachidonate	Arachidonic Acid (20:4)	Polyunsaturated	Very Low

Hydrolytic Stability

Cholesteryl Ester	Typical Substrate for	Factors Affecting Hydrolysis
Cholesteryl 11(Z)-Vaccenate	Cholesterol Esterase	Enzyme concentration, pH, temperature, presence of bile salts
Cholesteryl Oleate	Cholesterol Esterase	Enzyme concentration, pH, temperature, presence of bile salts
Cholesteryl Linoleate	Cholesterol Esterase	Enzyme concentration, pH, temperature, presence of bile salts
Cholesteryl Arachidonate	Cholesterol Esterase	Enzyme concentration, pH, temperature, presence of bile salts

Thermal Stability

Thermal stability is a measure of a compound's resistance to decomposition at high temperatures. Studies on the thermal behavior of cholesteryl esters indicate that Cholesteryl 11(Z)-Vaccenate exhibits a single stable smectic phase, in contrast to cholesteryl oleate and linoleate which show metastable cholesteric and smectic phases[1]. This suggests a higher degree of thermal stability and more ordered packing for cholesteryl vaccenate. The decomposition temperatures for most cholesteryl esters are generally high, often exceeding 300°C.

Cholesteryl Ester	Phase Behavior	Relative Thermal Stability
Cholesteryl 11(Z)-Vaccenate	Stable smectic phase[1]	High [1]
Cholesteryl Oleate	Metastable cholesteric and smectic phases[1]	Moderate[1]
Cholesteryl Linoleate	Metastable cholesteric and smectic phases[1]	Moderate[1]
Cholesteryl Acetate	Exhibits melting point around 112-114°C	Lower than long-chain esters

Experimental Protocols

To facilitate further research and validation, detailed methodologies for key experiments are provided below.

In Vitro Oxidation Assay

This protocol outlines a method to assess the oxidative stability of cholesteryl esters.

Objective: To quantify the formation of oxidation products from cholesteryl esters over time when exposed to an oxidizing agent.

Materials:

• Cholesteryl 11(Z)-Vaccenate and other cholesteryl esters of interest

• Phosphate-buffered saline (PBS), pH 7.4

• Copper (II) sulfate (B86663) (CuSO₄) solution (e.g., 10 µM in PBS)

• Chloroform/methanol (2:1, v/v)

• Butylated hydroxytoluene (BHT)

• Nitrogen gas

• HPLC system with a UV or mass spectrometry detector

• Appropriate internal standards

Procedure:

• Prepare a stock solution of each cholesteryl ester in chloroform.

• In a glass vial, evaporate a known amount of the cholesteryl ester solution under a stream of nitrogen to form a thin film.

• Resuspend the lipid film in PBS to a final concentration of, for example, 100 µg/mL by vortexing or sonication to form a lipid dispersion.

• Initiate oxidation by adding the CuSO₄ solution.

• Incubate the mixture at 37°C with gentle shaking.

• At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots of the reaction mixture.

• Immediately stop the oxidation by adding an equal volume of chloroform/methanol containing BHT.

• Vortex vigorously and centrifuge to separate the phases.

• Collect the lower organic phase and evaporate the solvent under nitrogen.

• Reconstitute the lipid extract in the mobile phase for HPLC analysis.

• Quantify the remaining unoxidized cholesteryl ester and/or the formation of specific oxidation products using HPLC with appropriate standards.

Enzymatic Hydrolysis Assay

This protocol describes a method to determine the rate of hydrolysis of cholesteryl esters by cholesterol esterase.

Objective: To measure the rate of release of free cholesterol from cholesteryl esters.

Materials:

• Cholesteryl 11(Z)-Vaccenate and other cholesteryl esters

• Cholesterol esterase (from a suitable source, e.g., porcine pancreas)

• Assay buffer (e.g., 0.1 M potassium phosphate (B84403) buffer, pH 7.0)

• Triton X-100 or sodium cholate (B1235396)

• Cholesterol oxidase

• Horseradish peroxidase (HRP)

• 4-aminoantipyrine (4-AAP)

• Phenol or a suitable chromogenic substrate

• Spectrophotometer

Procedure:

• Prepare a substrate emulsion by dissolving the cholesteryl ester in a minimal amount of isopropanol (B130326) and then dispersing it in the assay buffer containing Triton X-100 or sodium cholate with heating and stirring.

• Prepare a reaction mixture containing the assay buffer, cholesterol oxidase, HRP, 4-AAP, and phenol.

• Add a known amount of the substrate emulsion to the reaction mixture and pre-incubate at 37°C.

• Initiate the reaction by adding a specific amount of cholesterol esterase solution.

• Monitor the increase in absorbance at 500 nm over time. The absorbance is proportional to the amount of quinoneimine dye formed, which is a result of the coupled enzymatic reactions following the hydrolysis of the cholesteryl ester.

• The initial rate of the reaction is determined from the linear portion of the absorbance versus time curve.

• The activity of the cholesterol esterase on the specific cholesteryl ester is calculated based on the rate of dye formation.

Thermal Stability Analysis using Differential Scanning Calorimetry (DSC)

This protocol details the use of DSC to characterize the thermal transitions of cholesteryl esters.

Objective: To determine the melting point and phase transition temperatures of cholesteryl esters.

Materials:

• Cholesteryl 11(Z)-Vaccenate and other cholesteryl esters

• DSC instrument

• Aluminum DSC pans and lids

Procedure:

• Accurately weigh a small amount (typically 1-5 mg) of the cholesteryl ester into an aluminum DSC pan.

• Seal the pan with a lid.

• Place the sealed sample pan and an empty reference pan into the DSC cell.

• Set the DSC program to heat the sample at a constant rate (e.g., 5-10°C/min) over a desired temperature range (e.g., 25°C to 400°C).

• Record the heat flow as a function of temperature.

• The resulting thermogram will show endothermic peaks corresponding to phase transitions (e.g., crystal-to-liquid crystal, liquid crystal-to-isotropic liquid) and exothermic events corresponding to decomposition.

• The peak temperature of the endotherm is taken as the transition temperature. The onset of a significant exothermic event indicates the decomposition temperature.

Visualizations

To further clarify the experimental and biological contexts, the following diagrams are provided.

Experimental Workflow for Comparative Stability Analysis

Caption: Workflow for comparing cholesteryl ester stability.

Signaling Pathway of Oxidized Cholesteryl Ester-Mediated TLR4 Activation

Caption: OxCE activation of the TLR4 signaling pathway.

References

• 1. mriquestions.com [mriquestions.com]

A Comparative Guide to the Quantitative Analysis of Cholesteryl 11(Z)-Vaccenate: Assessing Linearity and Detection Range

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of analytical methodologies for the quantification of Cholesteryl 11(Z)-Vaccenate, with a focus on the linearity and range of detection. Cholesteryl esters (CEs), such as Cholesteryl 11(Z)-Vaccenate, are key components of lipid metabolism and are implicated in various physiological and pathological processes. Accurate and precise quantification of specific CEs is crucial for research in areas such as cardiovascular disease, oncology, and metabolic disorders.

This document outlines the performance of a primary analytical method, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and compares it with a well-established alternative, Gas Chromatography-Mass Spectrometry (GC-MS). The information presented is intended to assist researchers in selecting the most appropriate analytical technique for their specific research needs.

Quantitative Performance Data

The following table summarizes the key performance characteristics for the linearity and range of detection of the compared analytical methods. While specific validation data for Cholesteryl 11(Z)-Vaccenate is not widely published, the data presented for LC-MS/MS is based on a structurally similar cholesteryl ester (cholesteryl heptadecanoate, C17:0) and is considered representative for the analysis of Cholesteryl 11(Z)-Vaccenate. The GC-MS data is based on a validated method for the analysis of sterol oxidation products, demonstrating the general capabilities of the technique for sterol analysis.

Parameter	LC-MS/MS	GC-MS
Analyte	Cholesteryl Heptadecanoate (C17:0)	Sterol Oxidation Products
Linear Range	> 3 orders of magnitude	Not explicitly stated, but excellent linearity observed
Coefficient of Determination (R²)	Not explicitly stated, but implied to be high	1.0
Lower Limit of Detection (LOD)	1 pmol	< 5 ng/mL
Lower Limit of Quantification (LLOQ)	Not explicitly stated, but above 1 pmol	< 10 ng/mL
Upper Limit of Quantification (ULOQ)	Not explicitly stated	Not explicitly stated

Experimental Protocols

Primary Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers high sensitivity and specificity for the analysis of cholesteryl esters without the need for chemical derivatization.

1. Sample Preparation (Lipid Extraction)

• Cell or Tissue Homogenization: Homogenize 10^6 cells or 10 mg of tissue in a micro-homogenizer with 200 µL of a chloroform:isopropanol:NP-40 (7:11:0.1) solution.

• Phase Separation: Centrifuge the homogenate at 15,000 x g for 5-10 minutes.

• Lipid Extraction: Carefully transfer the lower organic phase to a new tube.

• Drying: Evaporate the solvent under a stream of nitrogen at 50°C.

• Reconstitution: Reconstitute the dried lipid extract in 200 µL of a 2:1 (v/v) chloroform:methanol solution for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography System: An Agilent 1290 Infinity II UHPLC system (or equivalent) coupled to a high-resolution mass spectrometer.

• Column: A C18 reversed-phase column (e.g., Gemini 5U C18, 5 µm, 50 x 4.6 mm).

• Mobile Phase A: 50:50 (v/v) water:methanol with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: 80:20 (v/v) isopropanol:methanol with 0.1% formic acid and 10 mM ammonium formate.

• Gradient Elution:

  • 0-4 min: 40% B

  • 4-6 min: 40-60% B

  • 6-16 min: 60-100% B

  • 16-22 min: 100% B (wash)

  • 22-24 min: 100-40% B

  • 24-30 min: 40% B (re-equilibration)

• Flow Rate: 0.5 mL/min.

• Mass Spectrometer: Agilent 6545 QTOF mass spectrometer (or equivalent) with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• Data Acquisition: Auto-MS/MS mode, monitoring for the precursor ion of Cholesteryl 11(Z)-Vaccenate and its characteristic product ions.

Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and reliable technique for the analysis of sterols and their esters, though it typically requires a derivatization step to improve volatility.

1. Sample Preparation (Saponification, Extraction, and Derivatization)

• Lipid Extraction: Extract lipids from the sample using a chloroform:methanol mixture.

• Saponification: Perform a cold saponification of the lipid extract to hydrolyze cholesteryl esters to free cholesterol and fatty acids.

• Purification: Purify the sample using solid-phase extraction (SPE).

• Derivatization: Derivatize the hydroxyl group of cholesterol to a trimethylsilyl (B98337) (TMS) ether to increase its volatility for GC analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: An Agilent GC system (or equivalent) coupled to a mass spectrometer.

• Column: A low-bleed capillary column suitable for sterol analysis (e.g., HP-5MS).

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• Oven Temperature Program: A temperature gradient is used to separate the analytes, for example, starting at a lower temperature and ramping up to a final temperature to elute the TMS-derivatized cholesterol.

• Mass Spectrometer: A single quadrupole or ion trap mass spectrometer.

• Ionization Mode: Electron Ionization (EI).

• Data Acquisition: Selected Ion Monitoring (SIM) mode for enhanced sensitivity and specificity, targeting the characteristic ions of the TMS-derivatized cholesterol.

Visualizations

Experimental Workflow for Cholesteryl 11(Z)-Vaccenate Analysis by LC-MS/MS

Caption: Workflow for LC-MS/MS analysis of Cholesteryl 11(Z)-Vaccenate.

Logical Relationship of Method Validation Parameters

Caption: Interdependence of key analytical method validation parameters.

Safety & Regulatory Compliance

Proper Disposal of Cholesteryl 11(Z)-Vaccenate: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of Cholesteryl 11(Z)-Vaccenate

Hazard Assessment and Personal Protective Equipment (PPE)

Based on the analysis of related compounds, Cholesteryl 11(Z)-Vaccenate is presumed to be a non-hazardous, solid chemical. The primary component, cis-vaccenic acid, is not considered persistent, bioaccumulative, or toxic.[1] Nevertheless, as a matter of standard laboratory practice, appropriate personal protective equipment should be worn when handling this compound in any form.

Table 1: Hazard Assessment and Recommended Personal Protective Equipment

Hazard Category	Assessment	Recommended PPE
Acute Toxicity	Not classified as hazardous	Standard laboratory attire (lab coat, closed-toe shoes)
Skin Corrosion/Irritation	Potential for mild irritation	Nitrile gloves
Eye Damage/Irritation	Potential for mild irritation	Safety glasses with side shields or goggles
Respiratory Sensitization	Low risk, but dust may be irritant	Use in a well-ventilated area. A dust mask may be considered for bulk quantities.

Step-by-Step Disposal Protocol for Solid Cholesteryl 11(Z)-Vaccenate

This protocol outlines the standard operating procedure for the disposal of solid Cholesteryl 11(Z)-Vaccenate waste.

1. Waste Collection and Segregation:

• Collect solid Cholesteryl 11(Z)-Vaccenate waste, including contaminated consumables (e.g., weighing paper, pipette tips), in a designated, compatible container.

• Crucially, do not mix this waste with hazardous chemical waste streams (e.g., solvents, heavy metals, or reactive chemicals).[2]

2. Container Selection and Labeling:

• Utilize a wide-mouth, sealable container made of a material compatible with the chemical (e.g., high-density polyethylene (B3416737) - HDPE).

• The container must be clearly labeled as "Non-Hazardous Solid Chemical Waste" and should identify the contents, including "Cholesteryl 11(Z)-Vaccenate."

3. Storage:

• Store the sealed waste container in a designated satellite accumulation area within the laboratory.

• The storage area should be away from general laboratory traffic and clearly marked.

4. Final Disposal:

• Arrange for the disposal of the collected waste through your institution's Environmental Health & Safety (EHS) department or a licensed chemical waste contractor.

• Do not dispose of solid Cholesteryl 11(Z)-Vaccenate in general laboratory trash bins that are handled by custodial staff .[3]

Disposal of Empty Cholesteryl 11(Z)-Vaccenate Containers

Empty containers that previously held Cholesteryl 11(Z)-Vaccenate must be decontaminated before disposal to be considered non-hazardous.

1. Decontamination:

• Triple-rinse the empty container with a suitable solvent in which cholesteryl esters are soluble (e.g., isopropanol, ethanol, or acetone).

2. Rinsate Collection:

• Collect all rinsate as liquid chemical waste. The rinsate should be placed in a designated, properly labeled container for hazardous waste disposal, as it will contain a flammable solvent.

3. Container Disposal:

• After triple-rinsing, deface or remove the original product label.

• The clean, empty container can typically be disposed of with the regular laboratory glass or plastic waste, in accordance with institutional policies.[3][4]

Experimental Protocols Cited

While no specific experimental protocols for the disposal of Cholesteryl 11(Z)-Vaccenate were found, the procedures outlined above are based on established best practices for the disposal of non-hazardous solid chemical waste in a laboratory setting. These general protocols are widely adopted by academic and industrial research institutions.

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of waste related to Cholesteryl 11(Z)-Vaccenate.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 3. sfasu.edu [sfasu.edu]
• 4. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Personal protective equipment for handling Cholesteryl 11(Z)-Vaccenate

Disclaimer: This document provides guidance on the safe handling of Cholesteryl 11(Z)-Vaccenate based on available information for similar cholesteryl esters and solid biochemicals. A substance-specific Safety Data Sheet (SDS) for Cholesteryl 11(Z)-Vaccenate was not publicly available at the time of this writing. It is imperative to consult the official SDS provided by the supplier for this specific compound before handling and to adhere to your institution's environmental health and safety guidelines.

This guide is intended for researchers, scientists, and drug development professionals, offering essential safety and logistical information for the operational handling and disposal of Cholesteryl 11(Z)-Vaccenate.

Hazard Identification and Personal Protective Equipment (PPE)

While cholesteryl esters are generally not classified as highly hazardous materials, they are waxy solids that can form dust, which may cause irritation upon inhalation or contact with eyes. The primary health concern with similar compounds is the potential for allergic skin reactions. Therefore, appropriate PPE should always be worn.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Cholesteryl 11(Z)-Vaccenate

Protection Type	Recommended PPE	Rationale
Eye Protection	Safety glasses with side shields or chemical safety goggles.	Protects eyes from dust particles and potential splashes if the compound is dissolved in a solvent.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	Prevents direct skin contact, which can lead to sensitization or allergic reactions.
Body Protection	Standard laboratory coat.	Protects clothing and skin from contamination with the solid compound or its solutions.
Respiratory Protection	A dust mask (e.g., N95) is recommended when handling the bulk powder to minimize inhalation.	Reduces the risk of inhaling fine particles of the compound.

Operational and Disposal Plan

This section provides a step-by-step guide for the safe handling and disposal of Cholesteryl 11(Z)-Vaccenate.

2.1. Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Storage: Store the container in a cool, dry, and well-ventilated area, away from strong oxidizing agents. Keep the container tightly sealed to prevent contamination and moisture absorption.

2.2. Handling and Use

• Preparation: Before handling, ensure that the work area is clean and that all required PPE is readily available and properly worn.

• Weighing and Transfer: Handle the solid material in a well-ventilated area. If the compound is a fine powder, perform these actions in a chemical fume hood or a designated powder handling enclosure to minimize dust dispersion. Use appropriate tools (e.g., spatulas) to handle the waxy solid.

• Dissolving: If dissolving the compound in a solvent, add the solid to the solvent slowly while stirring in a closed or covered container to prevent splashing. Be aware of the hazards associated with the chosen solvent and handle it accordingly.

2.3. Spill Management

• Small Spills: For small spills of the solid material, gently sweep or scoop it up, avoiding the creation of dust clouds. Place the collected material into a labeled container for hazardous waste disposal.

• Large Spills: In the event of a large spill, evacuate the area and follow your institution's emergency procedures.

• Decontamination: Clean the spill area with a suitable solvent and decontaminate it as necessary.

2.4. Waste Disposal

• Solid Waste: Collect unused or contaminated Cholesteryl 11(Z)-Vaccenate in a clearly labeled, sealed container for chemical waste.

• Liquid Waste: If the compound is in a solvent, dispose of it as organic solvent waste, following your institution's guidelines for halogenated or non-halogenated waste streams.

• Container Disposal: Triple-rinse empty containers with a suitable solvent. The collected rinsate must be disposed of as liquid chemical waste. Once decontaminated, the empty container can be disposed of with regular laboratory waste after defacing the original label.

• General Prohibitions:

  • DO NOT dispose of Cholesteryl 11(Z)-Vaccenate in household garbage.

  • DO NOT allow the product or its solutions to enter the sewage system or any water sources.

Experimental Workflow

The following diagram illustrates the standard workflow for handling Cholesteryl 11(Z)-Vaccenate in a laboratory setting.

Caption: Workflow for Handling Cholesteryl 11(Z)-Vaccenate.